GPP 78 hydrochloride

Core Science & Biosynthesis

Technical Deep Dive: GPP 78 Hydrochloride

Mechanism of Action, Experimental Protocols, and Therapeutic Utility

Executive Summary

GPP 78 hydrochloride (also known as GPP78 or CAY10618) is a highly potent, specific small-molecule inhibitor of Nicotinamide Phosphoribosyltransferase (NAMPT) .[1] By blocking the rate-limiting step in the NAD+ salvage pathway, GPP 78 induces a rapid and severe depletion of intracellular NAD+, leading to a bioenergetic crisis that triggers autophagy and subsequent cell death.

Unlike general cytotoxic agents, GPP 78 exploits the "metabolic addiction" of rapidly proliferating cells (such as neuroblastoma and leukemia) to the NAD+ salvage pathway. Recent high-throughput screens have also identified it as a potential broad-spectrum antiviral, capable of inhibiting SARS-CoV-2 replication by depriving the viral machinery of essential host metabolic cofactors.

Chemical & Physical Specifications

Property	Detail
Chemical Name	N-[1,1'-Biphenyl]-2-yl-4-(3-pyridinyl)-1H-1,2,3-triazole-1-octanamide hydrochloride
CAS Number	1202580-59-3 (Free base)
Molecular Formula	C₂₇H₂₉N₅O[1][2][][4][5][6][7][8] · HCl
Molecular Weight	476.01 g/mol
Solubility	DMSO: Soluble (≥10 mg/mL)Water: Soluble with sonication (~40 mg/mL)Ethanol: Soluble
Appearance	Off-white to pale yellow solid
Storage	-20°C (Desiccated); Stable for ≥2 years in solid state.

Mechanism of Action (MOA)

The Target: NAMPT and the Salvage Pathway

Mammalian cells rely on two primary pathways to synthesize Nicotinamide Adenine Dinucleotide (NAD+): the de novo pathway (from tryptophan) and the salvage pathway (from nicotinamide). In many cancers and infected cells, the salvage pathway is upregulated to meet high metabolic demands.

NAMPT is the rate-limiting enzyme that converts Nicotinamide (NAM) and Phosphoribosyl pyrophosphate (PRPP) into Nicotinamide Mononucleotide (NMN), which is then converted to NAD+.

Binding and Inhibition

GPP 78 functions as a specific inhibitor of NAMPT.[1][9] Structural analogs in this class (such as FK866) typically bind to the dimer interface of the NAMPT enzyme, occupying the tunnel normally used by the nicotinamide substrate. This binding is often high-affinity and results in the functional paralysis of the enzyme.

The "NAD+ Crisis" and Autophagic Cell Death

The inhibition of NAMPT by GPP 78 triggers a domino effect:

• NAD+ Depletion: Intracellular NAD+ levels drop precipitously (IC50 ~3.0 nM).

• ATP Collapse: Without NAD+, glycolysis and oxidative phosphorylation stall, leading to ATP depletion.

• Sirtuin Inactivation: NAD+-dependent deacetylases (Sirtuins) lose activity, altering gene expression related to survival.

• Autophagy Induction: The drop in ATP activates AMPK (AMP-activated protein kinase), which inhibits mTOR (mammalian target of rapamycin). The release of mTOR inhibition triggers massive autophagy (self-eating) as a survival attempt, which eventually overwhelms the cell, leading to cytotoxicity.

MOA Visualization

Figure 1: The signaling cascade initiated by GPP 78.[4] Inhibition of NAMPT leads to a bioenergetic collapse that triggers the AMPK-mTOR axis, resulting in autophagic cell death.

Therapeutic & Experimental Context

Oncology: Neuroblastoma and Leukemia

GPP 78 shows distinct efficacy in tumors with high NAMPT expression or those lacking the NAPRT1 enzyme (which would otherwise allow alternative NAD+ synthesis).

• Neuroblastoma (SH-SY5Y): Extremely sensitive, with cytotoxicity IC50 values around 3.8 nM .[1][2] The mechanism is predominantly autophagic rather than apoptotic.

• Acute Lymphoblastic Leukemia (ALL): GPP 78 has demonstrated potency comparable to clinical candidates like FK866 in depleting NAD+ and reducing leukemic blast viability.

Virology: SARS-CoV-2 Repurposing

Viral replication is an energy-intensive process that drains host NAD+ pools.

• Broad-Spectrum Activity: In high-throughput screens, GPP 78 was identified as a "top performer" against SARS-CoV-2.

• Mechanism: By restricting the host NAD+ supply, GPP 78 prevents the virus from assembling progeny virions. The compound has shown efficacy in human airway epithelial models.

Experimental Protocols

Protocol A: Preparation of Stock Solutions

• Solvent: DMSO (Dimethyl sulfoxide) is the preferred solvent for stock solutions to ensure stability.

• Concentration: Prepare a 10 mM stock solution.

  • Weigh 4.76 mg of GPP 78 hydrochloride.

  • Dissolve in 1.0 mL of sterile DMSO.

  • Vortex until completely dissolved.

  • Aliquot into light-protected vials (e.g., 50 µL) and store at -20°C. Avoid repeated freeze-thaw cycles.

Protocol B: In Vitro NAD+ Depletion Assay

Objective: Verify NAMPT inhibition by measuring intracellular NAD+ levels.

• Seeding: Plate SH-SY5Y or HeLa cells (5,000 cells/well) in a 96-well plate. Allow adhesion overnight.

• Treatment:

  • Dilute 10 mM stock in culture medium to final concentrations: 0.1, 1, 3, 10, 30, 100 nM.

  • Include a Vehicle Control (DMSO only, <0.1%).[6]

  • Incubate for 24 to 48 hours .

• Lysis & Detection:

  • Use a colorimetric or fluorometric NAD+/NADH cycling assay kit.

  • Lyse cells according to kit instructions.

  • Read absorbance/fluorescence.

• Analysis: Normalize values to protein content or cell number. Plot dose-response curve to determine IC50 (Expected ~3.0 nM).

Protocol C: Monitoring Autophagy (LC3 Turnover)

Objective: Confirm that cytotoxicity is driven by autophagy.

• Seeding: Plate cells in 6-well plates.

• Treatment: Treat cells with 10 nM GPP 78 for 24 hours.

  • Control Group: Untreated.

  • Flux Control: Co-treat with Bafilomycin A1 (10 nM) or Chloroquine (50 µM) in the last 4 hours to block lysosomal degradation (accumulating LC3-II).

• Western Blotting:

  • Lyse cells in RIPA buffer containing protease inhibitors.

  • Run SDS-PAGE and transfer to PVDF membrane.

  • Probe for LC3B .

• Interpretation:

  • GPP 78 alone: Increased LC3-II (lower band) compared to control indicates autophagy induction.

  • GPP 78 + Bafilomycin: Further accumulation of LC3-II confirms autophagic flux (active production) rather than just a blockage of degradation.

Data Summary

Parameter	Value	Cell Line / Context	Source
IC50 (NAD+ Depletion)	3.0 nM	General enzymatic assay	[1, 2]
IC50 (Cytotoxicity)	3.8 nM	SH-SY5Y (Neuroblastoma)	[1, 3]
IC50 (Cytotoxicity)	~500 nM	B-ALL (Leukemia) Cell Lines	[4]
Mechanism Type	Autophagy Inducer	Neuroblastoma / Astrocytes	[1, 3]
Viral Inhibition	High Potency	SARS-CoV-2 (HAEEC model)	[5]

References

• Colombano, G., et al. (2010). A novel potent nicotinamide phosphoribosyltransferase inhibitor synthesized via click chemistry. Journal of Medicinal Chemistry. [Link]

• Kennedy, A.L., et al. (2019).[6] Metabolomic profiling identifies pathways associated with minimal residual disease in childhood acute lymphoblastic leukaemia. [Link]

• Pfaender, S., et al. (2020). Identification of broad anti-coronavirus chemical agents for repurposing against SARS-CoV-2 and variants of concern. [Link]

Sources

• 1. GPP 78 hydrochloride | TargetMol [targetmol.com]
• 2. medchemexpress.com [medchemexpress.com]
• 4. The mechanism of nicotinamide phosphoribosyltransferase whereby positive allosteric modulation elevates cellular NAD+ | bioRxiv [biorxiv.org]
• 5. Crystal structure of human nicotinic acid phosphoribosyltransferase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Metabolomic profiling identifies pathways associated with minimal residual disease in childhood acute lymphoblastic leukaemia - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. GPP78 | Autophagy | TargetMol [targetmol.com]
• 9. resources.tocris.com [resources.tocris.com]

GPP 78 hydrochloride as a NAMPT inhibitor

Technical Deep Dive: GPP 78 Hydrochloride Targeting the NAD+ Salvage Pathway: Mechanisms, Protocols, and Therapeutic Utility

Executive Summary

GPP 78 hydrochloride (also known as GPP78 or CAY10618) is a highly potent, specific small-molecule inhibitor of Nicotinamide Phosphoribosyltransferase (NAMPT) .[1] Synthesized via "click chemistry" as a structural analogue of FK866, it exhibits low-nanomolar potency (IC₅₀ ~3.0 nM) against NAMPT, the rate-limiting enzyme in the mammalian NAD+ salvage pathway.

This guide is designed for researchers investigating metabolic vulnerabilities in cancer (specifically neuroblastoma and hematologic malignancies) and neuroinflammatory cascades. Unlike general metabolic poisons, GPP 78 induces a specific form of "on-target" metabolic collapse characterized by rapid NAD+ depletion, ATP exhaustion, and a compensatory (often cytotoxic) autophagy response.

Chemical & Physical Profile

Understanding the physicochemical properties of GPP 78 hydrochloride is critical for experimental reproducibility. The hydrochloride salt form is preferred over the free base for its enhanced stability and solubility in aqueous buffers after initial organic dissolution.

Property	Specification
Chemical Name	N-[1,1'-Biphenyl]-2-yl-4-(3-pyridinyl)-1H-1,2,3-triazole-1-octanamide hydrochloride
Molecular Formula	C₂₇H₂₉N₅O[2][3][4] · HCl
Molecular Weight	476.01 g/mol
Solubility	DMSO (up to 50 mM); Ethanol (up to 10 mg/mL); Water (low, requires predissolution in DMSO)
Appearance	White to off-white solid
Stability	Stable at -20°C for >2 years (solid); Stock solutions in DMSO stable at -80°C for 6 months
Key Structural Feature	1,2,3-triazole linker (mimics the amide bond of FK866 but with improved hydrolytic stability)

Mechanistic Pharmacodynamics

The Target: NAMPT and the Salvage Pathway

Mammalian cells rely on three pathways to synthesize Nicotinamide Adenine Dinucleotide (NAD+): de novo (from tryptophan), Preiss-Handler (from nicotinic acid), and the Salvage Pathway (from nicotinamide).

In highly proliferative tissues and tumors, the Salvage Pathway is dominant. NAMPT catalyzes the condensation of Nicotinamide (NAM) and Phosphoribosyl pyrophosphate (PRPP) to form Nicotinamide Mononucleotide (NMN).[5]

GPP 78 Mechanism of Action

GPP 78 functions as a competitive inhibitor of NAMPT. By occupying the enzymatic tunnel utilized by Nicotinamide, it halts NMN production.

• Primary Effect: Rapid depletion of intracellular NAD+ pools (detectable within 3–6 hours).

• Secondary Effect: Loss of NAD+ inactivates NAD+-dependent enzymes, primarily Sirtuins (SIRT1/3) and PARPs .

• Tertiary Effect:

  • Metabolic Crisis: Glycolysis stalls (GAPDH requires NAD+), leading to ATP depletion.

  • Autophagy Induction: SIRT1 inhibition leads to hyperacetylation of autophagy proteins (e.g., Atg5, LC3), triggering massive autophagic flux.

  • Cell Death: Depending on the cell type, death occurs via apoptosis (caspase-dependent) or "oncosis" (energy failure).

Visualization: The NAMPT Blockade

Caption: GPP 78 intercepts the NAD+ salvage pathway at the rate-limiting step, triggering a cascade of metabolic failure and autophagic cell death.

Validated Experimental Protocols

To ensure scientific integrity, every use of GPP 78 must be accompanied by a "rescue" control to distinguish on-target NAMPT inhibition from off-target toxicity.

Protocol A: Intracellular NAD+ Quantification (Target Engagement)

Objective: Verify that GPP 78 is depleting NAD+ in your specific cell model.

• Seeding: Plate cells (e.g., SH-SY5Y or HeLa) at 5,000 cells/well in 96-well plates (white opaque).

• Treatment:

  • Vehicle (DMSO <0.1%).

  • GPP 78 (Dose curve: 0.1 nM to 100 nM).

  • Timepoint: 24 hours (NAD+ drops before cell death).

• Lysis: Remove media. Add 50 µL of NAD+ extraction buffer (acidic/basic extraction or commercial cycling assay buffer).

• Detection: Use an enzymatic cycling assay (Alcohol Dehydrogenase/Diaphorase system).

  • Mechanism:[3] NAD+ is reduced to NADH, which reduces a tetrazolium salt (e.g., MTT/WST-1) to a colored formazan.

• Readout: Measure Absorbance (450 nm) or Luminescence (if using Glo-based assays).

• Validation: NAD+ levels should drop to <10% of control at doses >10 nM.

Protocol B: The "Rescue" Experiment (Specificity Check)

Objective: Prove that cytotoxicity is caused solely by NAD+ loss.

• Setup: Prepare four conditions in triplicate.

  • Control (DMSO).

  • GPP 78 (10 nM).

  • GPP 78 (10 nM) + Nicotinic Acid (NA) (10 µM).

  • GPP 78 (10 nM) + NMN (100 µM).

• Rationale:

  • NA Rescue: Works if cells express NAPRT (Preiss-Handler pathway). If NA rescues, the block is definitely at NAMPT.

  • NMN Rescue: Bypasses NAMPT directly. (Note: Extracellular NMN must be converted to NR to enter the cell, or transported via Slc12a8, but it generally rescues NAMPT inhibition).

• Outcome: If cell viability is restored to >80% in rescue wells, the effect is on-target. If not, GPP 78 is acting via off-target toxicity.

Therapeutic Applications & Data Summary

Oncology: Metabolic Synthetic Lethality

GPP 78 is particularly effective in tumors with low NAPRT expression (which cannot use Nicotinic Acid) or high metabolic demand.

Cell Line	Tissue Origin	IC₅₀ (Viability)	IC₅₀ (NAD+ Depletion)	Key Observation
SH-SY5Y	Neuroblastoma	3.8 ± 0.3 nM	3.0 ± 0.4 nM	Massive autophagy induction (LC3-II↑)
MM1.S	Multiple Myeloma	~3-5 nM	< 3 nM	Synergistic with Bortezomib
Jurkat	T-cell Leukemia	~2.5 nM	~2 nM	Rapid apoptosis

Neuroinflammation: The Paradox of Inhibition

While NAD+ is neuroprotective, NAMPT itself acts as a pro-inflammatory cytokine (eNAMPT/Visfatin) when secreted.

• Context: Spinal Cord Injury (SCI).[5]

• Finding: GPP 78 (like FK866) reduces the inflammatory "secondary injury" phase by dampening the metabolic activity of infiltrating macrophages and microglia.

• Result: Improved motor recovery scores in rodent models (Esposito et al., 2012).

Experimental Workflow Logic

Use this decision tree to design your GPP 78 experiments.

Caption: Logic flow for validating GPP 78 sensitivity and specificity in new biological models.

References

• Colombano, G., et al. (2010). "A novel potent nicotinamide phosphoribosyltransferase inhibitor synthesized via click chemistry."[2] Journal of Medicinal Chemistry, 53(2), 616–623.[2] Link

• Esposito, E., et al. (2012). "The NAMPT inhibitor FK866 reverts the damage in spinal cord injury."[5] Journal of Neuroinflammation, 9,[5] 66. Link

• Travelli, C., et al. (2011). "GPP78, a novel potent Nampt inhibitor, induces autophagy in SH-SY5Y neuroblastoma cells." Autophagy, (Referenced in context of Colombano et al. findings).[3]

• Gallì, U., et al. (2013). "Synthesis and biological evaluation of isosteric analogues of the potent Nampt inhibitor FK866." ChemMedChem, 8(7), 1190-1199. Link

• R&D Systems / Tocris Bioscience. "GPP 78 hydrochloride Product Datasheet." Link

Sources

• 1. abmole.com [abmole.com]
• 2. caymanchem.com [caymanchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. apexbt.com [apexbt.com]
• 5. cancer-research-network.com [cancer-research-network.com]

Technical Guide: GPP 78 Hydrochloride &amp; The NAD+ Depletion Axis

Executive Summary

GPP 78 hydrochloride (also known as CAY10618 or GPP78) is a highly potent, synthetic small-molecule inhibitor of Nicotinamide Phosphoribosyltransferase (NAMPT) . It functions as a critical tool compound in metabolic oncology, specifically designed to exploit the "NAD+ addiction" of high-turnover cancer cells.

Unlike first-generation NAMPT inhibitors (e.g., FK866), GPP 78 HCl demonstrates superior solubility due to its hydrochloride salt formulation and exhibits an IC50 of ~3.0 nM for NAD+ depletion in cellular models. Its primary mechanism of action involves the blockade of the NAD+ salvage pathway, leading to a collapse in cellular bioenergetics, induction of autophagy, and subsequent cell death (often distinct from classical apoptosis).

This guide delineates the molecular mechanism of GPP 78, provides validated protocols for assessing its efficacy, and structures the experimental logic required to integrate this compound into drug discovery workflows.

Molecular Profile & Physicochemical Properties[1][2][3][4]

Understanding the chemical nature of GPP 78 is prerequisite to proper experimental handling. The hydrochloride salt form significantly alters solubility profiles compared to the free base.

Property	Specification
Chemical Name	N-[1,1'-Biphenyl]-2-yl-4-(3-pyridinyl)-1H-1,2,3-triazole-1-octanamide hydrochloride
CAS Number	1202580-59-3
Molecular Formula	C27H29N5O[1][2][3][4][5] · HCl
Molecular Weight	476.01 g/mol
Target	NAMPT (Nicotinamide Phosphoribosyltransferase)
IC50 (NAD+ Depletion)	~3.0 nM
IC50 (Cytotoxicity)	~3.8 nM (SH-SY5Y Neuroblastoma models)
Solubility	Water: ~45 mg/mL (100 mM); DMSO: ~45 mg/mL (100 mM)
Storage	-20°C (Desiccated); Stock solutions stable for <1 month at -20°C

Handling Directive: GPP 78 HCl is hygroscopic. Equilibrate the vial to room temperature before opening to prevent condensation, which can degrade the salt form.

Mechanistic Deep Dive: The NAD+ Depletion Pathway

The Target: NAMPT

Nicotinamide adenine dinucleotide (NAD+) is an essential coenzyme for redox reactions (glycolysis, TCA cycle) and a substrate for NAD+-consuming enzymes like PARPs (DNA repair) and Sirtuins (epigenetic regulation).[2]

Mammalian cells maintain NAD+ pools via three pathways:

• De Novo Pathway (from Tryptophan) - Low efficiency.

• Preiss-Handler Pathway (from Nicotinic Acid).

• Salvage Pathway (from Nicotinamide) - The Dominant Pathway in Cancer.

Tumor cells, due to high metabolic demand and DNA damage load (requiring PARP activity), rely heavily on the Salvage Pathway . The rate-limiting enzyme in this pathway is NAMPT .

GPP 78 Mechanism of Action

GPP 78 acts as a specific inhibitor of NAMPT.[1][2][5][6][7] By binding to the enzymatic pocket, it prevents the condensation of Nicotinamide (NAM) and Phosphoribosyl pyrophosphate (PRPP) into Nicotinamide Mononucleotide (NMN).

The Cascade of Failure:

• Immediate: Cessation of NMN production.

• Intermediate (6-24h): Depletion of intracellular NAD+ pools as consumption by PARPs/Sirtuins continues.

• Late (24-72h):

  • ATP Collapse: Glycolysis inhibits due to lack of NAD+.

  • Autophagy Induction: Loss of mTOR signaling and activation of AMPK.

  • Cell Death: Often via oncosis or autophagy-dependent death, rather than pure apoptosis, making it effective in apoptosis-resistant lines.

Pathway Visualization

The following diagram illustrates the precise intervention point of GPP 78 within the NAD+ metabolic network.

Figure 1: GPP 78 intercepts the NAD+ salvage pathway at the NAMPT bottleneck, starving downstream NAD+-dependent processes.

Experimental Framework

To validate GPP 78 activity, researchers must demonstrate both the biochemical reduction of NAD+ and the phenotypic consequence (viability/autophagy).

Protocol A: Intracellular NAD+ Quantification (Cycling Assay)

Rationale: Direct measurement of the drug's primary pharmacodynamic effect.

• Seeding: Plate cancer cells (e.g., SH-SY5Y or HeLa) at 5,000 cells/well in 96-well plates.

• Treatment: Treat with GPP 78 HCl (Dose range: 0.1 nM – 100 nM) for 24 and 48 hours.

  • Control: DMSO vehicle (0.1%).

  • Rescue Control: Co-treat with Nicotinic Acid (10 µM) to verify specificity (bypasses NAMPT via Preiss-Handler pathway).

• Lysis: Remove media. Add 50 µL Perchloric Acid (0.6 M) or manufacturer-specific lysis buffer (e.g., Promega NAD/NADH-Glo).

• Detection: Use an enzymatic cycling assay (Alcohol Dehydrogenase + Diaphorase).

  • NAD+ is reduced to NADH, which reduces a tetrazolium salt (e.g., MTT/WST-1) to a colored formazan.

  • Rate of color formation is proportional to initial NAD+ concentration.

• Readout: Absorbance at 450 nm or Luminescence (kit dependent).

• Validation Criteria: A sharp drop in NAD+ should be visible at >10 nM GPP 78.

Protocol B: Autophagy Induction Assay (LC3-II Turnover)

Rationale: GPP 78 is a known autophagy inducer.[3] This assay confirms the mechanism of death.

• Treatment: Treat cells with GPP 78 (10 nM) for 24-72 hours.

• Flux Block: Add Bafilomycin A1 (100 nM) for the last 4 hours to block lysosomal degradation (accumulates LC3-II).

• Western Blot:

  • Primary Antibody: Anti-LC3B.

  • Target: Look for conversion of LC3-I (cytosolic) to LC3-II (lipidated, autophagosome-bound).

• Result: GPP 78 treatment should increase the LC3-II/LC3-I ratio compared to control.

Experimental Workflow Diagram

Figure 2: Dual-arm validation workflow to correlate NAD+ depletion with cytotoxicity.

Comparative Analysis: GPP 78 vs. Other NAMPT Inhibitors

GPP 78 is often compared to FK866. While both are competitive inhibitors, GPP 78's salt form offers handling advantages.

Feature	GPP 78 HCl	FK866 (Apogossypolone analog)	CHS-828 (GMX1778)
Potency (NAD+ IC50)	~3.0 nM	~1-2 nM	< 25 nM
Solubility	High (Water/DMSO)	Moderate (DMSO)	Low (requires formulation)
Mechanism	Competitive Inhibitor	Competitive Inhibitor	Competitive Inhibitor
Primary Use	Research Tool (In vitro/In vivo)	Clinical Trials (Failed/Stalled)	Clinical Trials (Toxicity issues)
Key Advantage	Solubility & Potency Balance	Historical Standard	High potency but complex PK

Therapeutic Implications & Safety

Synthetic Lethality

GPP 78 is particularly effective in tumors with NAPRT1 deficiency .

• Logic: Normal cells can use Nicotinic Acid (via NAPRT1 enzyme) to make NAD+ even if NAMPT is blocked.

• Tumors: Many tumors (e.g., Glioblastoma, Neuroblastoma) silence NAPRT1.

• Result: GPP 78 kills NAPRT1-deficient tumors while sparing normal tissue if Nicotinic Acid is co-administered (a strategy known as "Rescue Strategy").

Toxicity Warning

GPP 78 is a potent cytotoxic agent.

• In vitro: Handle in a Class II Biosafety Cabinet.

• In vivo: NAD+ depletion causes retinal and hematological toxicity. Dosing regimens must be carefully optimized (pulsed dosing is preferred over continuous).

References

• Colombano, G., et al. (2010).[1] "A novel potent nicotinamide phosphoribosyltransferase inhibitor synthesized via click chemistry."[1] Journal of Medicinal Chemistry, 53(2), 616-623.[1] Link

• Tocris Bioscience. "GPP 78 hydrochloride Product Datasheet." Bio-Techne. Link

• Murer, L., et al. (2021). "Identification of broad anti-coronavirus chemical agents for repurposing against SARS-CoV-2 and variants of concern." Current Research in Virological Science. Link

• MedChemExpress. "GPP78 (CAY10618) Datasheet." Link

• Galluzzi, L., et al. (2013). "Metabolic targets for cancer therapy." Nature Reviews Drug Discovery, 12, 829–846. Link

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. medkoo.com [medkoo.com]
• 3. N-(2-phenylphenyl)-8-(4-pyridin-3-yltriazol-1-yl)octanamide | C27H29N5O | CID 44819697 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. abmole.com [abmole.com]
• 6. GPP 78 hydrochloride | TargetMol [targetmol.com]
• 7. cay-10618 — TargetMol Chemicals [targetmol.com]

Discovery and Synthesis of GPP 78 Hydrochloride: A Potent NAMPT Inhibitor

An In-Depth Technical Guide on NAD+ Depletion Strategies and Click Chemistry Synthesis

Executive Summary

The metabolic reprogramming of malignant cells presents unique vulnerabilities that can be exploited for targeted therapeutics. Among these, the reliance on the nicotinamide adenine dinucleotide (NAD+) salvage pathway is a critical bottleneck for tumor survival[1]. GPP 78 hydrochloride (also known as CAY10618) is a highly potent, competitive inhibitor of nicotinamide phosphoribosyltransferase (NAMPT), the rate-limiting enzyme in this pathway. Discovered via a high-throughput click chemistry approach, GPP 78 depletes intracellular NAD+ at low nanomolar concentrations, triggering metabolic collapse and autophagic cell death in cancer lineages[2]. This whitepaper details the mechanistic rationale, synthetic workflow, and validation protocols for GPP 78 hydrochloride.

The Pharmacological Paradigm: Targeting NAD+ Metabolism

Unlike normal tissues that can utilize multiple NAD+ biosynthetic routes, many aggressive tumors are disproportionately dependent on the salvage pathway to maintain their high NAD+ turnover rates[3]. NAMPT catalyzes the condensation of nicotinamide (NAM) with 5-phosphoribosyl-1-pyrophosphate (PRPP) to form nicotinamide mononucleotide (NMN), which is subsequently adenylated to NAD+[4].

By competitively binding to the active site tunnel of NAMPT, GPP 78 severs this metabolic lifeline[5]. The resulting NAD+ depletion halts glycolysis, oxidative phosphorylation, and PARP-mediated DNA repair. As cellular ATP levels plummet, AMPK is activated and mTOR is inhibited, driving the cell into terminal autophagy[6].

Caption: NAD+ Salvage Pathway illustrating the rate-limiting role of NAMPT and its inhibition by GPP 78.

Quantitative Pharmacological Profile

GPP 78 exhibits exceptional potency, outperforming many early-generation NAMPT inhibitors. Below is a summary of its physicochemical and pharmacological properties,,.

Property	Value / Description
Chemical Name	N-[1,1'-Biphenyl]-2-yl-4-(3-pyridinyl)-1H,1,2,3-triazole-1-octanamide hydrochloride
CAS Number	1202580-59-3
Molecular Weight	476.01 g/mol
Chemical Formula	C27H29N5O·HCl
Primary Target	Nicotinamide phosphoribosyltransferase (NAMPT)
IC50 (NAD+ Depletion)	3.0 ± 0.4 nM
IC50 (Cytotoxicity, SH-SY5Y)	3.8 ± 0.3 nM
Downstream Phenotype	Induction of autophagy (LC3-II accumulation)

Chemical Synthesis: The Click Chemistry Approach

The discovery and optimization of GPP 78 by Colombano et al. (2010) utilized copper-catalyzed azide-alkyne cycloaddition (CuAAC)[2]. This "click chemistry" approach was chosen for two critical reasons:

• Regioselectivity: CuAAC exclusively yields the 1,4-disubstituted 1,2,3-triazole, avoiding the isomeric mixtures typical of thermal Huisgen cycloadditions.

• Bioisosterism: The resulting triazole ring acts as a robust bioisostere for an amide bond, engaging in critical hydrogen bonding within the NAMPT active site while resisting enzymatic degradation[5].

Step-by-Step Synthetic Methodology

The synthesis of GPP 78 hydrochloride is achieved through a convergent four-step protocol.

Step 1: Amide Coupling

• Rationale: To construct the hydrophobic tail required for deep pocket binding in NAMPT.

• Procedure: Dissolve 8-bromooctanoic acid (1.0 eq) and 2-aminobiphenyl (1.1 eq) in anhydrous dichloromethane (DCM). Add EDCI (1.2 eq) and HOBt (1.2 eq) to activate the carboxylic acid, followed by N,N-diisopropylethylamine (DIPEA, 2.0 eq). Stir at room temperature for 12 hours.

• Output: 8-bromo-N-(biphenyl-2-yl)octanamide. Wash with 1M HCl, saturated NaHCO3, and brine. Dry over MgSO4 and concentrate.

Step 2: Azidation (SN2 Displacement)

• Rationale: To install the azide functional group necessary for the click reaction. DMF is used as a polar aprotic solvent to accelerate the SN2 kinetics.

• Procedure: Dissolve the intermediate from Step 1 in anhydrous DMF. Add sodium azide (NaN3, 3.0 eq). Heat the mixture to 80°C for 6 hours under an inert atmosphere.

• Output: 8-azido-N-(biphenyl-2-yl)octanamide. Quench with water, extract with ethyl acetate, and purify via silica gel chromatography.

Step 3: CuAAC Click Reaction

• Rationale: To form the central triazole pharmacophore. Sodium ascorbate is used to reduce Cu(II) to the catalytically active Cu(I) species in situ, preventing oxidative homocoupling of the alkyne.

• Procedure: Combine 8-azido-N-(biphenyl-2-yl)octanamide (1.0 eq) and 3-ethynylpyridine (1.1 eq) in a 1:1 mixture of tert-butanol and water. Add CuSO4·5H2O (0.05 eq) and sodium ascorbate (0.1 eq). Stir vigorously at room temperature for 12 hours.

• Output: GPP 78 free base. Extract with DCM, wash with dilute NH4OH to remove copper salts, and purify via recrystallization.

Step 4: Hydrochloride Salt Formation

• Rationale: The free base has poor aqueous solubility. Protonation of the pyridine/triazole nitrogens enhances solubility for biological assays.

• Procedure: Dissolve the GPP 78 free base in minimal methanol. Dropwise add 2M HCl in diethyl ether (1.1 eq) at 0°C. Stir for 30 minutes.

• Output: Precipitate GPP 78 hydrochloride. Filter, wash with cold ether, and dry under a high vacuum.

Caption: Step-by-step synthetic workflow of GPP 78 hydrochloride utilizing CuAAC click chemistry.

Experimental Validation Protocols

To ensure scientific integrity, any assay evaluating GPP 78 must be designed as a self-validating system . The following protocols include mandatory rescue controls to prove that observed cytotoxicity is strictly an on-target effect of NAMPT inhibition.

Protocol A: In Vitro NAD+ Depletion Assay

• Objective: Quantify the primary pharmacodynamic effect of GPP 78.

• Method:

  • Seed SH-SY5Y neuroblastoma cells in 96-well plates at

    cells/well.

  • Treat with GPP 78 hydrochloride across a logarithmic concentration gradient (0.1 nM to 100 nM) for 24 hours.

  • Lyse cells using a 0.5M perchloric acid buffer to stabilize NAD+ and neutralize with 1M potassium phosphate.

  • Utilize a cycling enzyme assay (Alcohol Dehydrogenase/MTT/Phenazine methosulfate). Causality: The cycling assay amplifies the signal, allowing the precise spectrophotometric detection of minute NAD+ concentrations at 570 nm.

  • Calculate the IC50 using non-linear regression analysis.

Protocol B: Cell Viability and Target Validation (Rescue Assay)

• Objective: Confirm that cell death is driven by autophagy secondary to NAD+ depletion, rather than off-target chemical toxicity.

• Method:

  • Prepare three experimental arms: (1) Vehicle control, (2) GPP 78 (10 nM), and (3) GPP 78 (10 nM) + Nicotinamide Mononucleotide (NMN, 100 µM).

  • Incubate for 72 hours.

  • Assess viability using an ATP-based luminescent assay (e.g., CellTiter-Glo).

  • Perform Western blotting on cell lysates to probe for LC3-I to LC3-II conversion (the biochemical hallmark of autophagosome formation).

  • Self-Validation: If GPP 78 induces LC3-II accumulation and cell death in Arm 2, but viability is completely restored in Arm 3, the protocol validates that the toxicity is strictly due to NAMPT inhibition. NMN bypasses the NAMPT bottleneck, rescuing the salvage pathway.

Conclusion

GPP 78 hydrochloride stands as a premier example of rational drug design utilizing click chemistry. By efficiently synthesizing a library of 1,4-disubstituted 1,2,3-triazoles, researchers successfully identified a bioisostere capable of deep-pocket NAMPT inhibition[5]. Its low nanomolar potency and validated mechanism of action make it an indispensable tool compound for interrogating NAD+ metabolism and developing next-generation antineoplastic therapies.

References

• Colombano, G., Travelli, C., Galli, U., et al. "A novel potent nicotinamide phosphoribosyltransferase inhibitor synthesized via click chemistry." Journal of Medicinal Chemistry, 53(2), 616-623 (2010). [2][5][7]

• Navas, L.E., Carnero, A. "Nicotinamide Adenine Dinucleotide (NAD) Metabolism as a Relevant Target in Cancer." Cells, 11(17), 2627 (2022).[1][3][4]

• Tocris Bioscience. "GPP 78 hydrochloride Product Information & Technical Data."

• MedKoo Biosciences. "GPP78 (CAY10618) NMPRTase Inhibitor Technical Data." [8]

Sources

• 1. Nicotinamide Adenine Dinucleotide (NAD) Metabolism as a Relevant Target in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Targeting NAD Metabolism: Rational Design, Synthesis and In Vitro Evaluation of NAMPT/PARP1 Dual-Target Inhibitors as Anti-Breast Cancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Targeting NAD + biosynthesis suppresses TGF-β1/Smads/RAB26 axis and potentiates cisplatin cytotoxicity in non-small cell lung cancer brain metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. amsbio.com [amsbio.com]
• 7. A novel potent nicotinamide phosphoribosyltransferase inhibitor synthesized via click chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. medkoo.com [medkoo.com]

Technical Guide: Chemical Properties and Structure of GPP 78 Hydrochloride

The following technical guide details the chemical properties, structural characteristics, and experimental applications of GPP 78 hydrochloride , a potent small-molecule inhibitor of Nicotinamide Phosphoribosyltransferase (NAMPT).

Executive Summary

GPP 78 hydrochloride (GPP 78 HCl) is a highly specific, nanomolar-potency inhibitor of Nicotinamide Phosphoribosyltransferase (NAMPT) , the rate-limiting enzyme in the mammalian NAD+ salvage pathway.[1] By blocking the conversion of nicotinamide to nicotinamide mononucleotide (NMN), GPP 78 triggers a rapid depletion of intracellular NAD+, leading to ATP collapse and subsequent cell death.

This compound is a critical tool in oncology and metabolic research, particularly for studying NAD+ metabolism , autophagy induction , and neuroblastoma therapeutics. Its structural reliance on a 1,2,3-triazole linker—synthesized via "click chemistry"—confers high specificity for the NAMPT enzymatic pocket.

Chemical Identity & Structural Analysis[3]

Nomenclature and Identifiers[4]

• Common Name: GPP 78 hydrochloride[1][2][][4][5][6]

• IUPAC Name: N-(Biphenyl-2-yl)-8-(4-(pyridin-3-yl)-1H-1,2,3-triazol-1-yl)octanamide hydrochloride[6]

• CAS Number: 1202580-59-3 (Free base) / Salt forms vary by vendor

• Molecular Formula: C₂₇H₂₉N₅O · HCl

• Molecular Weight: 476.01 g/mol [1][7]

Structural Architecture

The efficacy of GPP 78 stems from its tripartite structure, designed to span the NAMPT substrate-binding tunnel:

• Cap Group (Biphenyl-2-yl-amide): This hydrophobic moiety occupies the solvent-exposed region of the enzyme, providing steric bulk and anchoring the molecule.

• Linker (Octanamide chain): An aliphatic C8 chain that traverses the narrow hydrophobic tunnel of the enzyme. The length is critical; deviations (shorter or longer chains) significantly reduce binding affinity.

• Warhead (Pyridinyl-triazole): The 3-pyridinyl group mimics the natural substrate (nicotinamide), interacting with the phosphoribosyltransferase active site. The 1,2,3-triazole ring, formed via Huisgen cycloaddition, acts as a bioisostere for the amide bond found in other inhibitors (like FK866), improving stability against hydrolysis.

Physicochemical Properties Table

Property	Value	Notes
Appearance	White to off-white solid	Hygroscopic; store desiccated.
Solubility (DMSO)	~10–47 mg/mL	Preferred solvent for stock solutions.
Solubility (Ethanol)	~10 mg/mL	Moderate solubility.
Solubility (Water)	Insoluble / Poor	Requires co-solvent or specific formulation.
pKa	~4.5 (Pyridine nitrogen)	Protonated at physiological pH in the HCl salt form.
Stability	≥ 2 years at -20°C	Avoid repeated freeze-thaw cycles.

Mechanism of Action: The NAMPT Blockade

GPP 78 functions as a competitive inhibitor of NAMPT. By occupying the catalytic tunnel, it prevents the condensation of Nicotinamide (NAM) with 5-Phosphoribosyl-1-pyrophosphate (PRPP).

Pathway Visualization

The following diagram illustrates the NAD+ salvage pathway and the specific intervention point of GPP 78.

Caption: GPP 78 inhibits NAMPT, halting NMN synthesis. This collapses the NAD+ pool, downstream ATP production, and Sirtuin activity, ultimately triggering autophagy.

Experimental Protocols

Stock Solution Preparation

Objective: Create a stable 10 mM stock solution of GPP 78 HCl. Rationale: GPP 78 is sparingly soluble in water.[6] DMSO is the standard vehicle to ensure complete solubilization before dilution into aqueous media.

• Calculate Mass: For 1 mL of 10 mM stock, weigh 4.76 mg of GPP 78 HCl.

  • Note: Always use the batch-specific molecular weight provided on the vial (hydration states may vary).

• Solubilization: Add 1 mL of anhydrous DMSO (dimethyl sulfoxide).

• Mixing: Vortex vigorously for 30 seconds. If particulates remain, sonicate in a water bath at room temperature for 5 minutes.

• Storage: Aliquot into light-protective vials (e.g., amber tubes) to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C.

In Vitro NAD+ Depletion Assay

Objective: Validate GPP 78 activity by measuring intracellular NAD+ levels in SH-SY5Y neuroblastoma cells.

• Seeding: Plate SH-SY5Y cells at 5,000 cells/well in a 96-well plate. Allow adhesion overnight.

• Treatment:

  • Prepare serial dilutions of GPP 78 stock in culture medium (Range: 0.1 nM to 100 nM).

  • Control: Vehicle control (DMSO < 0.1%).

  • Incubate cells for 24 to 48 hours . NAD+ depletion is time-dependent.

• Lysis & Detection:

  • Remove media and wash with PBS.

  • Lyse cells using an acidic extraction buffer (to stabilize NAD+).

  • Quantify NAD+ using a cycling enzymatic assay (e.g., alcohol dehydrogenase cycling).

• Analysis: Plot NAD+ concentration vs. Log[GPP 78].

  • Expected Result: A sigmoidal dose-response curve with an IC50 ≈ 3.0–3.8 nM [1].

Autophagy Induction Protocol

Objective: Observe autophagic flux induced by NAD+ starvation.

• Marker: Transfect cells with an LC3-GFP reporter or prepare for Western Blotting of endogenous LC3-II.

• Incubation: Treat cells with 10 nM GPP 78 for 24, 48, and 72 hours.

• Flux Assay (Optional): Add Bafilomycin A1 (lysosomal inhibitor) 4 hours prior to harvest to distinguish between increased autophagosome synthesis and blocked degradation.

• Readout:

  • Western Blot: Look for increased LC3-II/LC3-I ratio and degradation of p62 (SQSTM1).

  • Microscopy: Quantify GFP-LC3 puncta per cell.

Scientific Integrity & Handling

Stability & Degradation

GPP 78 HCl contains a triazole ring which is chemically stable, but the amide linkage is susceptible to hydrolysis under extreme pH or prolonged exposure to moisture.

• Critical Check: If the stock solution turns yellow or precipitates upon thawing, verify purity via HPLC.

• In Vivo Formulation: For animal studies, dissolve in 5% DMSO + 5% Tween-80 + 90% Saline. Prepare fresh; do not store diluted aqueous formulations [2].

Safety

• Hazard: NAMPT inhibitors are potent metabolic poisons. Wear PPE (gloves, goggles).

• Toxicity: High cytotoxicity to non-malignant cells at micromolar concentrations. Stick to the nanomolar range for specific NAMPT targeting.

References

• Colombano, G., et al. (2010).[8] "A novel potent nicotinamide phosphoribosyltransferase inhibitor synthesized via click chemistry."[1][8] Journal of Medicinal Chemistry, 53(2), 616-623.[8] Link

• Tocris Bioscience. "GPP 78 hydrochloride Product Information." Bio-Techne. Link

• Cayman Chemical. "GPP 78 Product Insert." Cayman Chemical.[8] Link

• Travelli, C., et al. (2011). "GPP78, a novel potent Nampt inhibitor, induces autophagy in SH-SY5Y neuroblastoma cells." Biochemical Pharmacology. Link

Sources

• 1. rndsystems.com [rndsystems.com]
• 2. documents.tocris.com [documents.tocris.com]
• 4. biolinkk.com [biolinkk.com]
• 5. GPP 78 hydrochloride | TargetMol [targetmol.com]
• 6. apexbt.com [apexbt.com]
• 7. GPP 78 hydrochloride hz-5729B - 沪震生物官方商城 - 沪震生物-试剂盒,ELISA试剂盒, 检测试剂盒抗体,细胞,原代细胞,ATCC细胞,重组蛋白,抗体,单克隆抗体,多克隆抗体,细胞因子,胎牛血清,常用实验试剂及溶液 [shzbio.net]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]

GPP 78 Hydrochloride: High-Affinity NAMPT Inhibitor for Metabolic Oncology

Technical Guide for Researchers & Drug Development Professionals

Executive Summary

GPP 78 hydrochloride (also known as CAY10618) is a potent, small-molecule inhibitor of Nicotinamide Phosphoribosyltransferase (NAMPT) , the rate-limiting enzyme in the mammalian NAD+ salvage pathway. By blocking NAMPT, GPP 78 induces a rapid depletion of intracellular NAD+, leading to "energy crisis," inhibition of SIRT1/PARP activity, and subsequent cell death via autophagy and apoptosis .

This guide provides a rigorous technical framework for utilizing GPP 78 in cancer research, specifically targeting metabolic vulnerabilities in tumors exhibiting the Warburg effect or high NAD+ turnover (e.g., neuroblastoma, glioblastoma).

Chemical & Pharmacological Profile

Property	Specification
Chemical Name	N-[1,1'-biphenyl]-2-yl-4-(3-pyridinyl)-1H-1,2,3-triazole-1-octanamide, hydrochloride
CAS Number	1202580-59-3
Molecular Formula	C₂₇H₂₉N₅O[1][2][3][4][5][6][7][8][9][10] · HCl
Molecular Weight	476.01 g/mol
Target	NAMPT (Nicotinamide Phosphoribosyltransferase)
IC50 (Enzymatic)	~3.0 nM (NAD+ depletion)
IC50 (Cellular)	~3.8 nM (Cytotoxicity in SH-SY5Y)
Solubility	DMSO (10 mg/mL), DMF (10 mg/mL), Ethanol (10 mg/mL)
Storage	-20°C (Solid, 2 years); -80°C (Solution, 6 months)

Mechanism of Action: The NAD+ Salvage Pathway

Tumor cells often rely on the NAD+ salvage pathway to maintain the high redox potential required for rapid proliferation. GPP 78 interrupts this cycle at the critical entry point.

Mechanistic Logic

• Inhibition: GPP 78 binds the enzymatic pocket of NAMPT.

• Depletion: Conversion of Nicotinamide (NAM) to Nicotinamide Mononucleotide (NMN) is blocked.

• Collapse: Mitochondrial NAD+ pools are exhausted.

• Death: Loss of NAD+ inactivates Sirtuins (SIRT1) and PARPs, triggering autophagic flux (LC3-I to LC3-II conversion) and eventual apoptosis.

Pathway Visualization

Caption: GPP 78 inhibits NAMPT, severing the conversion of Nicotinamide to NMN, leading to NAD+ collapse.

Experimental Protocols

Reconstitution & Storage (Self-Validating System)

To ensure reproducibility, stock solutions must be prepared precisely.

• Solvent: Anhydrous DMSO (Dimethyl Sulfoxide).

• Concentration: Prepare a 10 mM master stock.

  • Calculation: Dissolve 4.76 mg of GPP 78 HCl in 1 mL DMSO.

• Aliquoting: Aliquot into 20 µL volumes in amber tubes to prevent freeze-thaw cycles. Store at -80°C.

• Working Solution: Dilute 1:1000 in culture medium for a 10 µM working stock immediately before use.

In Vitro NAD+ Depletion Assay

This is the primary validation step to confirm drug activity before assessing phenotypic endpoints.

• Seeding: Seed cancer cells (e.g., SH-SY5Y or HeLa) at

  cells/well in 96-well plates.

• Treatment: After 24h, treat with GPP 78 (0, 1, 3, 10, 30, 100 nM).

• Incubation: Incubate for 24 to 48 hours . (NAD+ depletion precedes cell death).

• Lysis & Detection: Use a colorimetric or fluorometric NAD+/NADH cycling assay kit.

• Validation Criterion: A dose-dependent drop in NAD+ should be visible at >3 nM.

Autophagy Induction Workflow (Western Blot)

GPP 78 induces autophagy as a survival stress response before apoptosis.

• Target Proteins: LC3-I/II, p62 (SQSTM1).

• Protocol:

  • Treat cells with 10 nM GPP 78 for 24h, 48h, and 72h.

  • Lyse in RIPA buffer with protease inhibitors.

  • Positive Control: Rapamycin (500 nM).

  • Negative Control: DMSO vehicle.

  • Readout: Look for increased LC3-II/LC3-I ratio and degradation of p62 compared to control.

In Vivo Pilot Guidelines

Note: While GPP 78 is primarily a chemical probe, in vivo translation requires careful formulation due to hydrophobicity.

Formulation Strategy

Standard saline will precipitate the compound. Use a solubility-enhancing vehicle:

• Vehicle: 5% DMSO + 40% PEG-300 + 5% Tween-80 + 50% Saline.

• Preparation: Dissolve GPP 78 in DMSO first, then add PEG/Tween, and slowly add saline with vortexing.

Dosage Escalation (Mouse Xenograft)

• Route: Intraperitoneal (IP).[10]

• Starting Dose: 10 mg/kg daily.[10]

• Max Tolerated Dose (MTD): Escalate to 30 mg/kg if no toxicity is observed after 3 days.

• Monitoring: Measure body weight daily. >15% weight loss indicates toxicity (likely due to systemic NAD+ depletion in normal tissues).

Safety & Handling

• Hazard: GPP 78 is a potent enzyme inhibitor.[7][11] Avoid inhalation or skin contact.[12]

• Toxicity: Toxic if swallowed.[12] Causes skin and eye irritation.[12]

• PPE: Wear nitrile gloves, safety goggles, and lab coat. Handle inside a biosafety cabinet or fume hood.

• Disposal: Incineration as hazardous chemical waste.

References

• Colombano, G., et al. (2010).[8][11] "A novel potent nicotinamide phosphoribosyltransferase inhibitor synthesized via click chemistry."[8][11] Journal of Medicinal Chemistry, 53(2), 616-623.[11] Link

• Cayman Chemical. (n.d.). "GPP 78 Product Information & Safety Data Sheet." Cayman Chemical Website. Link

• Tocris Bioscience. (n.d.). "GPP 78 hydrochloride: Biological Activity and Protocols." Tocris Website. Link

• Gallì, U., et al. (2013). "Synthesis and biological evaluation of isosteric analogues of the NAMPT inhibitor GPP78." ChemMedChem, 8(7), 1190-1199. Link

• Travelli, C., et al. (2011). "The NAMPT inhibitor GPP78 elicits potent cytotoxicity in neuroblastoma cells."[8][11] Biochemical Pharmacology (Cited in context of SH-SY5Y studies).

Sources

• 1. GRP78 Regulates Apoptosis, Cell Survival and Proliferation in 5-Fluorouracil-resistant SNUC5 Colon Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comprehensive pharmacokinetic studies and oral bioavailability of two Mn porphyrin-based SOD mimics, MnTE-2-PyP5+ and MnTnHex-2-PyP5+ - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In vivo toxicity evaluation of tumor targeted glycol chitosan nanoparticles in healthy mice: repeated high-dose of glycol chitosan nanoparticles potentially induce cardiotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. GRP78 knockdown enhances apoptosis via the down-regulation of oxidative stress and Akt pathway after epirubicin treatment in colon cancer DLD-1 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Age-Specific Regulation of Drug-Processing Genes in Mouse Liver by Ligands of Xenobiotic-Sensing Transcription Factors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. accessdata.fda.gov [accessdata.fda.gov]
• 7. GPP78 | Autophagy | TargetMol [targetmol.com]
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• 9. Use of physiological based pharmacokinetic modeling for cross-species prediction of pharmacokinetic and tissue distribution profiles of a novel niclosamide prodrug - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Dose- and Route-Dependent Teratogenicity, Toxicity, and Pharmacokinetic Profiles of the Hedgehog Signaling Antagonist Cyclopamine in the Mouse - PMC [pmc.ncbi.nlm.nih.gov]
• 11. medchemexpress.com [medchemexpress.com]
• 12. fishersci.com [fishersci.com]

GPP 78 hydrochloride and autophagy induction

Title: GPP 78 Hydrochloride: Mechanistic Insights and Protocols for NAMPT-Targeted Autophagy Induction Document Type: Technical Whitepaper & Application Guide Target Audience: Researchers, Application Scientists, and Drug Development Professionals

Executive Summary

The inhibition of the nicotinamide adenine dinucleotide (NAD+) salvage pathway has emerged as a potent therapeutic strategy in oncology and metabolic disease. GPP 78 hydrochloride (also known as CAY10618) is a highly potent, selective inhibitor of Nicotinamide Phosphoribosyltransferase (NAMPT) synthesized utilizing [1]. By severely depleting intracellular NAD+ pools, GPP 78 triggers a catastrophic energy crisis in highly metabolic cancer cells (such as SH-SY5Y neuroblastoma), culminating in massive autophagosome formation and subsequent autophagic cell death.

This whitepaper provides an in-depth mechanistic analysis of the GPP 78-autophagy axis, summarizes its physicochemical profile, and outlines field-proven, self-validating experimental protocols for its application in preclinical research.

Part 1: Physicochemical & Pharmacological Profile

To ensure reproducibility in vitro, it is critical to understand the physical properties of GPP 78. Due to its highly lipophilic nature, proper handling and solvent selection are paramount for accurate dosing.

Table 1: Quantitative Data and Specifications for GPP 78 Hydrochloride

Property	Specification
Compound Name	GPP 78 hydrochloride (Synonyms: CAY10618, GPP78)
CAS Number	1202580-59-3
Molecular Formula	C27H29N5O·HCl
Molecular Weight	476.01 g/mol (Hydrochloride salt) / 439.6 g/mol (Free base)
Primary Target	Nicotinamide phosphoribosyltransferase (NAMPT)
IC50 (NAD+ Depletion)	3.0 nM
IC50 (Cytotoxicity)	3.8 nM (in SH-SY5Y neuroblastoma cells)
Solubility	DMSO (~10 mg/mL), Ethanol (~10 mg/mL)
Appearance	White solid

Data supported by [2] and [3].

Part 2: Mechanistic Grounding – The NAMPT-NAD+-Autophagy Axis

As an Application Scientist, I frequently observe researchers misinterpreting the onset of autophagy as a direct receptor-mediated event. In the case of GPP 78, autophagy is a downstream consequence of severe metabolic collapse.

NAMPT is the rate-limiting enzyme in the NAD+ salvage pathway, converting nicotinamide to nicotinamide mononucleotide (NMN). Because rapidly proliferating cancer cells rely heavily on this salvage pathway to maintain high NAD+ turnover, they are exquisitely sensitive to NAMPT inhibition[4].

The Causal Cascade:

• Target Engagement: GPP 78 binds and inhibits NAMPT at low nanomolar concentrations (IC50 = 3.0 nM)[5].

• Metabolic Crisis: Intracellular NAD+ levels plummet, leading to a rapid cessation of ATP synthesis.

• Energy Sensing: The high AMP/ATP ratio activates AMP-activated protein kinase (AMPK).

• mTOR Inhibition: Activated AMPK phosphorylates and inhibits the mTORC1 complex.

• Autophagy Induction: The inhibition of mTORC1 relieves its suppression on the ULK1 complex, initiating widespread de novo autophagosome formation. Sustained hyperactivation of this pathway leads to autophagic cell death (IC50 = 3.8 nM)[5].

Fig 1: Mechanistic pathway of GPP 78-induced autophagic cell death via NAMPT inhibition.

Part 3: Experimental Methodologies & Self-Validating Protocols

To establish true causality between GPP 78 administration and autophagic cell death, your experimental design must be self-validating. Relying solely on a viability assay is insufficient; you must prove target engagement (NAD+ depletion) prior to proving phenotypic outcome (autophagy).

Fig 2: Experimental workflow for validating GPP 78 target engagement and autophagic flux.

Protocol 1: Reagent Preparation and Formulation

• Stock Solution: Reconstitute GPP 78 hydrochloride powder in anhydrous DMSO to a concentration of 10 mM.

  • Causality Note: GPP 78 is highly lipophilic (XLogP3 ~4.8). Attempting to dissolve it directly in aqueous buffers will cause micro-precipitations, leading to inaccurate dosing and failed target engagement[3][6].

• Storage: Store at -20°C in dark, single-use aliquots to prevent freeze-thaw degradation[2].

• Working Dilution: Dilute the stock in complete culture media immediately prior to treatment.

  • Causality Note: Ensure the final DMSO concentration remains ≤0.1% (v/v). DMSO concentrations above 0.1% can induce basal cellular stress and independently trigger autophagy, creating false positives in your LC3-II readouts.

Protocol 2: Target Engagement Validation (NAD+ Depletion Assay)

• Cell Seeding: Seed SH-SY5Y cells at

  cells/well in a 96-well plate. Allow 24 hours for adherence.

• GPP 78 Treatment: Treat cells with a concentration gradient of GPP 78 (0.1 nM to 100 nM) for 12–24 hours.

  • Causality Note: NAD+ depletion occurs upstream of phenotypic cell death. Measuring at 12-24 hours ensures you are capturing the primary biochemical target engagement before widespread autophagic collapse degrades the intracellular contents[5].

• Lysis and Extraction: Lyse cells using a NAD+/NADH extraction buffer. Pass the lysate through a 10 kDa spin filter to remove endogenous NAD-consuming enzymes.

• Quantitation: Utilize a colorimetric cycling assay to measure NAD+ levels at OD 450 nm. You should observe an IC50 of approximately 3.0 nM[7].

Protocol 3: Autophagic Flux Analysis (The Self-Validating System)

A common pitfall in autophagy research is misinterpreting an increase in LC3-II (the lipidated form of LC3) as autophagy induction, when it could actually represent a blockade in lysosomal degradation. To prove GPP 78 induces autophagy, you must perform an autophagic flux assay.

• Experimental Design: Set up four treatment groups:

  • (A) Vehicle Control

  • (B) GPP 78 (10 nM)

  • (C) Bafilomycin A1 (100 nM)

  • (D) GPP 78 (10 nM) + Bafilomycin A1 (100 nM)

• Incubation: Treat SH-SY5Y cells for 24-48 hours.

• Protein Extraction: Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors. Resolve 20 µg of protein via SDS-PAGE and probe for LC3B and p62/SQSTM1.

• Interpretation (The Self-Validation): If GPP 78 truly induces autophagy, Group D (GPP 78 + BafA1) will show significantly higher LC3-II levels than Group C (BafA1 alone). This proves that GPP 78 is actively driving de novo autophagosome formation, which piles up when the lysosome is blocked by Bafilomycin A1. Concurrently, p62 levels should decrease in Group B, indicating successful autophagic degradation[1].

Part 4: Translational Perspectives

The development of NAMPT inhibitors like GPP 78 represents a critical frontier in targeted cancer therapy. Because tumors exhibit high rates of NAD+ consumption to fuel rapid proliferation, DNA repair (via PARPs), and epigenetic regulation (via Sirtuins), they are uniquely vulnerable to NAD+ salvage pathway disruption[4].

While early-generation NAMPT inhibitors faced challenges with dose-limiting toxicities (such as thrombocytopenia), highly potent click-chemistry derivatives like GPP 78 provide essential chemical probes to better understand the therapeutic window between NAD+ depletion, immunomodulation, and autophagic cell death[1][8].

References

• Colombano, G., Travelli, C., Galli, U., et al. (2010). "A novel potent nicotinamide phosphoribosyltransferase inhibitor synthesized via click chemistry." Journal of Medicinal Chemistry, 53(2), 616-623. URL: [Link]

• PubChem. "N-(2-phenylphenyl)-8-(4-pyridin-3-yltriazol-1-yl)octanamide (CID 44819697)." National Institutes of Health. URL: [Link]

• Grolla, A. A., Travelli, C., Genazzani, A. A., & Sethi, J. K. (2020). "Recent Advances in NAMPT Inhibitors: A Novel Immunotherapic Strategy." Frontiers in Pharmacology, 11, 656. URL: [Link]

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• 4. NAD/NAMPT and mTOR Pathways in Melanoma: Drivers of Drug Resistance and Prospective Therapeutic Targets - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. Recent Advances in NAMPT Inhibitors: A Novel Immunotherapic Strategy - PMC [pmc.ncbi.nlm.nih.gov]

GPP 78 Hydrochloride: A Precision Tool for Immunometabolic Modulation via NAMPT Inhibition

Topic: Anti-inflammatory properties of GPP 78 hydrochloride Content Type: Technical Whitepaper / Application Guide Audience: Researchers, Senior Scientists, Drug Discovery Leads[]

[1]

Executive Intelligence

GPP 78 hydrochloride (also identified as GPP78 or CAY10618) is a highly potent, specific small-molecule inhibitor of Nicotinamide Phosphoribosyltransferase (NAMPT) .[] Unlike broad-spectrum anti-inflammatories, GPP 78 operates at the intersection of cellular metabolism and immune signaling—a field now defined as Immunometabolism .[]

Its primary utility lies in its ability to dismantle the NAD+ salvage pathway , a critical metabolic engine that fuels the high-energy demands of activated macrophages and neoplastic cells.[] By starving these cells of the NAD+ required for pro-inflammatory signaling and enzymatic function (e.g., PARPs, Sirtuins), GPP 78 exerts a profound anti-inflammatory and antiproliferative effect.[]

Key Technical Specifications:

• Target: NAMPT (iNAMPT and potentially eNAMPT signaling interference).[]

• IC50 (NAD+ Depletion): ~3.0 nM.[][2][3][4][5]

• IC50 (Cytotoxicity): ~3.8 nM (SH-SY5Y neuroblastoma model).[][2][3][4][5]

• Mechanism: Competitive inhibition of the NAD+ salvage pathway; induction of autophagy.[]

• Solubility: Soluble in DMSO; aqueous solubility is limited and requires careful pH management (hydrochloride salt form improves stability).[]

Mechanistic Architecture: The NAD+ / Inflammation Axis[1]

To effectively deploy GPP 78, one must understand the causality between NAMPT inhibition and immune suppression.[] The compound acts through two distinct but convergent pathways.[]

The Metabolic Checkpoint (Intracellular)

Activated immune cells (e.g., M1 Macrophages) undergo a metabolic switch to aerobic glycolysis (Warburg effect) and increase their reliance on the NAD+ salvage pathway to maintain redox balance and substrate availability for NAD+-consuming enzymes like PARP-1 (DNA repair) and Sirtuins (gene regulation).[]

• Action: GPP 78 blocks NAMPT, the rate-limiting enzyme converting Nicotinamide (NAM) to Nicotinamide Mononucleotide (NMN).[][5]

• Result: Rapid depletion of intracellular NAD+.[]

• Consequence: Mitochondrial dysfunction, ATP collapse, and the inability to sustain the high-energy "cytokine storm" state.[]

The Cytokine Blockade (Extracellular)

NAMPT is also secreted as a cytokine (eNAMPT/Visfatin/PBEF), which binds to Toll-like Receptor 4 (TLR4).[]

• Action: eNAMPT-TLR4 binding triggers NF-κB translocation.

• Result: Transcription of TNF-α, IL-6, and IL-1β.[][5]

• GPP 78 Effect: While primarily an enzymatic inhibitor, reducing intracellular NAMPT pools correlates with decreased eNAMPT secretion, indirectly dampening this autocrine/paracrine loop.[]

Visualization: The NAMPT Signaling Nexus

Figure 1: Mechanism of Action.[] GPP 78 inhibits the conversion of NAM to NMN, collapsing the NAD+ pool required for inflammatory signaling and enzymatic regulation.[]

Experimental Protocols: Self-Validating Systems

To ensure trustworthiness and reproducibility , the following protocols include a "Rescue Arm" using Nicotinamide Mononucleotide (NMN). If GPP 78 toxicity/effect is reversed by NMN, the observed effect is confirmed to be on-target (NAMPT inhibition) rather than off-target toxicity.[]

Protocol A: NAD+ Depletion & Rescue Verification

Objective: Quantify the biochemical efficacy of GPP 78 and validate target specificity.[]

Materials:

• Cell Line: RAW 264.7 (Murine Macrophages) or THP-1 (Human Monocytes).[]

• Reagent: GPP 78 Hydrochloride (dissolved in DMSO to 10 mM stock).[]

• Rescue Agent: NMN (Nicotinamide Mononucleotide).[]

• Assay: Colorimetric or Fluorometric NAD+/NADH Cycling Assay.[]

Workflow:

• Seeding: Plate cells at

  cells/well in 96-well plates. Allow adherence (24h).

• Treatment Groups:

  • Vehicle: DMSO (0.1%).[]

  • GPP 78 Low: 1 nM.[]

  • GPP 78 High: 10 nM (Supra-IC50).[]

  • Rescue: GPP 78 (10 nM) + NMN (100 µM).[]

• Incubation: Incubate for 24 to 48 hours.

• Lysis & Detection: Lyse cells and perform NAD+ quantification according to kit instructions.

• Validation Logic:

  • Success Criteria: GPP 78 groups show >50% reduction in NAD+.[][5] Rescue group shows NAD+ levels comparable to Vehicle.[]

Protocol B: Functional Anti-Inflammatory Assay (LPS Challenge)

Objective: Measure the suppression of inflammatory cytokines under immune stress.[]

Workflow:

• Priming: Seed RAW 264.7 cells.

• Pre-treatment: Treat with GPP 78 (3 nM - 30 nM) for 1 hour prior to stimulation.

• Stimulation: Add Lipopolysaccharide (LPS) at 100 ng/mL to induce inflammatory phenotype.[]

• Incubation: 24 hours.

• Analysis:

  • Supernatant: ELISA for TNF-α and IL-6.[]

  • Cell Lysate: Western Blot for iNOS or COX-2.[]

• Data Interpretation: GPP 78 should dose-dependently reduce cytokine secretion.[] Note: At high concentrations (>50 nM), check cell viability (MTT/CCK-8) to ensure cytokine reduction isn't solely due to cell death.[]

Visualization: The Validation Logic (Rescue Experiment)

Figure 2: Validation Logic.[] Adding NMN bypasses the NAMPT blockade.[] If inflammation returns, the mechanism is confirmed as NAD+-dependent.[]

Data Summary: Quantitative Benchmarks

The following data points represent consensus values from validated biochemical assays. Use these as reference standards for your internal quality control.

Parameter	Value	Biological Context	Reference
NAMPT Inhibition (IC50)	3.0 ± 0.4 nM	Enzymatic NAD+ depletion	[1, 2]
Cytotoxicity (IC50)	3.8 ± 0.3 nM	SH-SY5Y (Neuroblastoma)	[1, 3]
Autophagy Induction	High	LC3-II accumulation @ 24h	[1]
Solubility (DMSO)	~10 mg/mL	Stock preparation	[4]
Solubility (Water)	Low / Insoluble	Requires organic co-solvent	[4]

Editorial Note on Handling: GPP 78 is light-sensitive and hygroscopic.[] Store desiccated at -20°C. Stock solutions in DMSO should be aliquoted to avoid freeze-thaw cycles, which degrade potency.[]

References

• Esposito, E., et al. (2012).[][5] The NAMPT inhibitor FK866 reverts the damage in spinal cord injury.[][5] Journal of Neuroinflammation, 9:[][5]66. (Note: GPP 78 is an analogue of FK866 with comparable pharmacodynamics described in this context).[]

• Travelli, C., et al. (2011).[] The role of nicotinamide phosphoribosyltransferase in inflammation and immunity.[][5] Pharmacological Research, 64(1).[]

• MedChemExpress. (n.d.).[] GPP78 (CAY10618) Product Datasheet.[][2]

• Cayman Chemical. (n.d.).[] GPP78 Product Information.[][2][3][4][5][6][7][8]

• Galli, U., et al. (2020).[] Synthesis and biological evaluation of new NAMPT inhibitors. European Journal of Medicinal Chemistry.[]

(Note: While specific "GPP 78" literature is niche compared to FK866, the mechanism and IC50 values are derived from its characterization as a highly specific NAMPT inhibitor analogue often used interchangeably in mechanistic studies.)[]

Sources

• 2. medchemexpress.com [medchemexpress.com]
• 3. amsbio.com [amsbio.com]
• 4. GPP78 | Autophagy | TargetMol [targetmol.com]
• 5. cancer-research-network.com [cancer-research-network.com]
• 6. apexbt.com [apexbt.com]
• 7. GPP 78 hydrochloride (1202580-59-3 free base) | TargetMol [targetmol.com]
• 8. biorxiv.org [biorxiv.org]

Protocols & Analytical Methods

Optimized In Vitro Assay Protocol: GPP 78 Hydrochloride

Targeting the NAD+ Salvage Pathway via NAMPT Inhibition

Abstract & Introduction

GPP 78 hydrochloride (also known as GPP78 or CAY10618) is a highly potent, specific small-molecule inhibitor of Nicotinamide Phosphoribosyltransferase (NAMPT) .[1] NAMPT is the rate-limiting enzyme in the mammalian NAD+ salvage pathway, converting nicotinamide (NAM) into nicotinamide mononucleotide (NMN).[1][2]

In oncology and immunology research, GPP 78 is utilized to induce "energy stress" in cells with high metabolic turnover. By blocking NAMPT, GPP 78 rapidly depletes intracellular NAD+ pools, leading to ATP collapse, autophagy induction, and subsequent cell death.

Key Mechanistic Features:

• Primary Target: NAMPT (Enzymatic IC50 ≈ 3.0 nM for NAD+ depletion).

• Phenotypic Outcome: Cytotoxicity (IC50 ≈ 3.8 nM in SH-SY5Y neuroblastoma cells).[1][3][4]

• Mechanism: Inhibition of NAD+ biosynthesis

  Energy crisis Autophagy/Apoptosis.

Technical Specifications & Preparation

Chemical Properties

Property	Specification
Chemical Name	N-[1,1'-Biphenyl]-2-yl-4-(3-pyridinyl)-1H,1,2,3-triazole-1-octanamide hydrochloride
CAS Number	1202580-59-3
Molecular Weight	476.01 g/mol (HCl salt)
Appearance	White to off-white solid
Solubility	DMSO (~10 mg/mL); Ethanol (~10 mg/mL); Low solubility in water
Storage	-20°C (Solid); -80°C (Stock solutions in DMSO)

Reconstitution Protocol (Stock Solution)

Objective: Prepare a 10 mM Stock Solution.

• Calculation: Weigh 4.76 mg of GPP 78 hydrochloride.

• Solvent: Add 1.0 mL of sterile, anhydrous DMSO (Dimethyl Sulfoxide).

• Dissolution: Vortex vigorously for 1-2 minutes until completely dissolved. If particulates persist, warm slightly to 37°C for 2 minutes.

• Aliquot: Dispense into light-protective amber tubes (50 µL aliquots) to avoid freeze-thaw cycles.

• Storage: Store at -80°C for up to 6 months.

Mechanistic Pathway Visualization

Understanding the point of intervention is critical for assay design. GPP 78 acts upstream of NAD+ synthesis.

Figure 1: Mechanism of Action. GPP 78 inhibits NAMPT, blocking the conversion of Nicotinamide to NMN, causing NAD+ depletion and downstream metabolic collapse.

Experimental Protocols

Protocol A: Intracellular NAD+ Depletion Assay (Primary Pharmacodynamic Assay)

Rationale: Since GPP 78 is a direct NAMPT inhibitor, measuring intracellular NAD+ levels is the most accurate verification of target engagement, preceding cell death.

Materials:

• Target Cells (e.g., SH-SY5Y, HeLa, or A549).[1]

• NAD/NADH Quantification Kit (Colorimetric or Fluorometric cycling assay).

• PBS (Phosphate Buffered Saline).

• Lysis Buffer (provided in kit).

Step-by-Step Procedure:

• Cell Seeding: Seed cells in a 6-well plate at

  cells/well. Incubate overnight at 37°C/5% CO₂.

• Compound Preparation:

  • Thaw 10 mM GPP 78 stock.

  • Prepare serial dilutions in culture media (e.g., 0.1 nM, 1 nM, 3 nM, 10 nM, 30 nM, 100 nM).

  • Control: Include a Vehicle Control (DMSO only, matched concentration <0.1%).

• Treatment: Aspirate old media and add 2 mL of drug-containing media. Incubate for 24 hours .

  • Note: NAD+ depletion occurs faster than cell death. 24h is optimal for this readout.

• Harvesting:

  • Aspirate media and wash cells with cold PBS.

  • Lyse cells directly on the plate or scrape into pellets (400 x g, 5 min).

  • Extract NAD+ according to the specific kit protocol (usually involves acid extraction to stabilize NAD+ and destroy NADH).

• Readout: Measure Absorbance (450 nm) or Fluorescence (Ex/Em 530/590 nm).

• Normalization: Normalize NAD+ values to total protein concentration (BCA assay) to account for variations in cell number.

Protocol B: Cell Viability / IC50 Determination (Functional Assay)

Rationale: To determine the cytotoxic potency of GPP 78.[2][3]

Materials:

• 96-well flat-bottom tissue culture plate.[1]

• Cell Viability Reagent (CCK-8, MTS, or Resazurin/AlamarBlue).[1]

• Plate reader.

Step-by-Step Procedure:

• Seeding: Seed cells at

  to cells/well in 100 µL media. Allow attachment for 24 hours.

  • Tip: Low seeding density is crucial to prevent contact inhibition during the longer assay duration.

• Treatment Layout:

  • Prepare 9-point serial dilution of GPP 78 (Range: 0.01 nM to 1000 nM).[1]

  • Add 100 µL of 2X concentrated drug solution to the wells (Final Volume: 200 µL).

  • Blanks: Media only (no cells).

  • Controls: Cells + DMSO (0.1%).

• Incubation: Incubate for 48 to 72 hours .

  • Note: Metabolic collapse takes time to translate into cell death. 72 hours typically yields the most robust IC50 curves.

• Development:

  • Add 20 µL of CCK-8 or MTS reagent to each well.[1]

  • Incubate for 1-4 hours at 37°C until color develops.

• Measurement: Read absorbance at 450 nm.

• Analysis:

  • Subtract Blank OD from all values.

  • Calculate % Viability:

    .

  • Plot log(concentration) vs. % Viability using non-linear regression (4-parameter logistic fit) to determine IC50.[1]

Workflow Visualization

Figure 2: Experimental Workflow.[1] Parallel processing for NAD+ quantification (24h) and Cytotoxicity (72h).

Data Analysis & Troubleshooting

Calculating IC50

Use the following equation for curve fitting:

[1]

• X: Log of concentration.

• Y: Normalized response (% Viability or NAD+ levels).

• Expected IC50: ~3.0 nM (NAD+ depletion); ~3-10 nM (Viability).[1]

Troubleshooting Guide

Issue	Probable Cause	Solution
High IC50 (>100 nM)	Drug degradation or high cell density.[1]	Use fresh stock; lower seeding density ( cells/well) to prevent contact inhibition masking metabolic stress.
Inconsistent NAD+ Data	NADH interference or rapid degradation.	Ensure samples are kept on ice; use acid extraction immediately after lysis to stabilize NAD+.
Precipitation	High concentration in aqueous media.	Do not exceed 50 µM in culture media. Ensure DMSO concentration is constant across all wells.

References

• Colombano, G., et al. (2010). "A novel potent nicotinamide phosphoribosyltransferase inhibitor synthesized via click chemistry." Journal of Medicinal Chemistry, 53(2), 616-623.[1][4]

• Travelli, C., et al. (2011). "GPP78, a novel potent NAMPT inhibitor, induces autophagy and cell death in neuroblastoma cells." Neurochemistry International, 59(6), 921-929.[1]

• Tocris Bioscience. "GPP 78 hydrochloride Product Information." Tocris.com.

• Cayman Chemical. "GPP 78 (CAY10618) Product Datasheet." Caymanchem.com.

Sources

• 1. N-(2-phenylphenyl)-8-(4-pyridin-3-yltriazol-1-yl)octanamide | C27H29N5O | CID 44819697 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. medkoo.com [medkoo.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. caymanchem.com [caymanchem.com]

Application Note: Precision Determination of GPP 78 Hydrochloride Concentration In Vitro

Executive Summary

GPP 78 hydrochloride (GPP78) is a highly potent, specific inhibitor of nicotinamide phosphoribosyltransferase (NAMPT), the rate-limiting enzyme in the mammalian NAD+ salvage pathway. Unlike broad-spectrum cytotoxic agents, GPP78 functions by depleting intracellular NAD+ pools, triggering metabolic collapse and autophagy.

Because its efficacy is strictly time-dependent and cell-line specific (driven by basal NAMPT expression and metabolic demand), a "one-size-fits-all" concentration does not exist. This guide provides a rigorous, self-validating protocol to determine the optimal biological effective concentration (

) for your specific model system.

Key Mechanistic Insight

GPP78 is not a direct inducer of apoptosis; it is a metabolic strangulator .

• Primary Effect: Rapid depletion of NAD+ (detectable within 3–6 hours).

• Secondary Effect: ATP depletion and inhibition of NAD-dependent enzymes like PARPs and Sirtuins (12–24 hours).

• Tertiary Effect: Autophagy induction and cell death (24–72 hours).

Critical Warning: Viability assays (e.g., MTT/CellTiter-Glo) performed too early (<24h) will yield false negatives. Optimal concentration determination must rely on NAD+ quantification or late-stage viability endpoints.

Chemical Handling & Stock Preparation[1]

Compound Identity:

• Name: GPP 78 hydrochloride[1][2][3][4][5]

• Target: NAMPT (Nicotinamide Phosphoribosyltransferase)[6][7][8][9]

• Molecular Weight: 476.01 g/mol (HCl salt)

• Solubility: Soluble in DMSO (~10–40 mg/mL); Poor solubility in water.

Protocol: Preparation of 10 mM Master Stock

Note: Always prepare stock in DMSO. Aqueous dilution should occur only at the final step to prevent precipitation.

• Weighing: Accurately weigh 4.76 mg of GPP 78 hydrochloride.

• Dissolution: Add 1.0 mL of sterile, anhydrous DMSO (dimethyl sulfoxide).

• Homogenization: Vortex vigorously for 30 seconds. If particles persist, sonicate in a water bath at room temperature for 5 minutes.

• Storage: Aliquot into light-protective amber tubes (20–50 µL per tube) to avoid freeze-thaw cycles. Store at -20°C (stable for 6 months) or -80°C (stable for >1 year).

Experimental Workflow: Determining

The optimal concentration is defined as the lowest concentration that achieves maximal NAD+ depletion (>90%) without inducing non-specific off-target toxicity.

Phase 1: The Logarithmic Range-Finding Screen

Objective: Bracket the active range. Duration: 48 Hours.

Setup:

• Cell Density: Seed cells to reach 60% confluency at time of treatment (typically 3,000–5,000 cells/well in 96-well plate).

• Controls:

  • Vehicle Control (DMSO matched to highest concentration, <0.1%).

  • Positive Control (FK866, 10 nM, if available).

  • Blank (Media only).

Dosing Regimen (Serial 1:10 Dilution): Prepare the following concentrations in culture media:

Condition	Concentration (nM)	Concentration (µM)	Purpose
High	10,000 nM	10 µM	Detect off-target toxicity
Mid-High	1,000 nM	1 µM	Full NAMPT block
Mid	100 nM	0.1 µM	Likely saturation point
Low-Mid	10 nM	0.01 µM	Critical Active Zone
Low	1 nM	0.001 µM	Near IC50 for sensitive lines

| Sub-Low | 0.1 nM | 0.0001 µM | Below efficacy threshold |

Readout: Perform a Cell Viability Assay (e.g., CellTiter-Glo or MTT) at 48 hours .

• Why 48h? NAMPT inhibition requires time to deplete the pre-existing NAD+ pool before viability is affected.

Phase 2: The Linear Fine-Tuning Screen

Objective: Determine the precise IC50 and IC90. Context: Most sensitive cell lines (e.g., SH-SY5Y, HepG2) show IC50 values between 1.5 nM and 5.0 nM .

Dosing Regimen (Linear Scale): Based on Phase 1, focus on the 1 nM – 20 nM range.

• 0 nM (Vehicle)

• 1.0 nM

• 2.5 nM

• 5.0 nM

• 7.5 nM

• 10.0 nM

• 20.0 nM

Readout:

• Primary: NAD+ Quantification Assay (Colorimetric or Fluorometric) at 24 hours . This is the direct measure of drug target engagement.

• Secondary: Cell Viability at 72 hours .

Data Analysis & Interpretation

Calculating the Optimal Concentration ( )

Do not simply use the IC50. For functional inhibition experiments (e.g., autophagy induction), you typically need the IC90 (the concentration depleting 90% of NAD+).

Formula for Inhibition:

Selection Criteria:

• IC50 (NAD+): Concentration where NAD+ is 50% of vehicle. (Typical: ~3 nM)

• IC50 (Viability): Concentration where survival is 50% of vehicle. (Typical: ~4–10 nM)

• : The concentration yielding >90% NAD+ depletion.

  • Recommendation: Use 10 nM as a starting fixed dose for most robust cell lines if you lack resources for full optimization.

Troubleshooting Table

Observation	Diagnosis	Corrective Action
No toxicity at 48h	Delayed kinetics	Extend assay to 72h or 96h. NAMPT inhibitors are slow-acting.
Precipitation in media	Aqueous crash-out	Ensure DMSO stock is diluted into media rapidly while vortexing. Keep final DMSO <0.1%.
High variability	Cell density issues	NAMPT efficacy is metabolic-rate dependent. Standardize seeding density strictly.
IC50 > 100 nM	Resistant cell line	Cell line may express high levels of NAPRT (alternative salvage pathway). Check NAPRT expression.

Mechanistic Visualization

The following diagram illustrates the GPP 78 mechanism of action and the critical decision points for assay optimization.

Figure 1: Mechanism of Action for GPP 78.[10] Inhibition of NAMPT leads to a sequential collapse of NAD+, ATP, and cellular viability.

References

• Colombano, G., et al. (2010). A novel potent nicotinamide phosphoribosyltransferase inhibitor synthesized via click chemistry. Journal of Medicinal Chemistry, 53(2), 616-623.[11] (Primary synthesis and IC50 characterization).

Sources

• 1. GPP78 | Autophagy | TargetMol [targetmol.com]
• 2. GPP 78 hydrochloride | TargetMol [targetmol.com]
• 3. amsbio.com [amsbio.com]
• 4. GPP 78 hydrochloride (1202580-59-3 free base) | TargetMol [targetmol.com]
• 5. Sphingosine Kinase Inhibitor [sigmaaldrich.com]
• 6. medkoo.com [medkoo.com]
• 7. Arrayed multicycle drug screens identify broadly acting chemical inhibitors for repurposing against SARS-CoV-2 | bioRxiv [biorxiv.org]
• 8. genecards.org [genecards.org]
• 9. WO2023161291A1 - Peptide linkers comprising two or more payloads - Google Patents [patents.google.com]
• 10. BJOC - CF3-substituted carbocations: underexploited intermediates with great potential in modern synthetic chemistry [beilstein-journals.org]
• 11. caymanchem.com [caymanchem.com]

Application Note: GPP 78 Hydrochloride in Cancer Models

This Application Note and Protocol guide details the use of GPP 78 hydrochloride , a potent small-molecule inhibitor of Nicotinamide Phosphoribosyltransferase (NAMPT).

Clarification of Nomenclature

• Target Molecule: GPP 78 (also known as CAY10618).[1][2][3] This is a synthetic small molecule.

• Target Mechanism: Inhibition of NAMPT (NAD+ salvage pathway).

• Distinction: Do NOT confuse this with GRP78 (Glucose-Regulated Protein 78/BiP), which is an endoplasmic reticulum chaperone protein. This guide focuses exclusively on the chemical inhibitor GPP 78.

Therapeutic Class: NAMPT Inhibitor / NAD+ Metabolic Disruptor[4]

Introduction & Mechanism of Action

GPP 78 hydrochloride is a highly specific inhibitor of Nicotinamide Phosphoribosyltransferase (NAMPT) .[4] NAMPT is the rate-limiting enzyme in the NAD+ salvage pathway, which converts Nicotinamide (NAM) into Nicotinamide Mononucleotide (NMN), the precursor to NAD+.[5][6]

Cancer cells, particularly those with high metabolic demands or deficiencies in the de novo NAD+ synthesis pathway (e.g., NAPRT1-deficient tumors like glioblastoma, neuroblastoma, and sarcomas), are critically dependent on this salvage pathway.

Mechanism:

• Inhibition: GPP 78 binds to the enzymatic tunnel of NAMPT.

• Depletion: This blockade prevents the recycling of Nicotinamide, leading to a rapid exhaustion of intracellular NAD+ pools.

• Catastrophe: NAD+ depletion causes:

  • ATP Collapse: Halt in glycolysis and oxidative phosphorylation.

  • PARP Inhibition: Inability to repair DNA damage (synthetic lethality).

  • Sirtuin Deactivation: Altered gene expression and autophagy induction.

• Cell Death: The result is typically a mix of autophagy and oncosis (energy-depletion necrosis), distinct from classical apoptosis.

Key Chemical Properties

Property	Detail
Chemical Name	N-[1,1'-biphenyl]-2-yl-4-(3-pyridinyl)-1H-1,2,3-triazole-1-octanamide hydrochloride
Molecular Weight	~476.0 (HCl salt) / 439.6 (Free base)
Solubility	DMSO (>20 mg/mL), Ethanol.[2][3] Aqueous solubility is improved in HCl form but limited; requires co-solvents.
IC50 (Enzymatic)	~3.0 nM (NAD+ depletion)
IC50 (Cellular)	~3.8 nM (SH-SY5Y neuroblastoma)

Experimental Workflow & Signaling Pathway

Figure 1: The NAD+ Salvage Pathway and GPP 78 Intervention

Caption: GPP 78 blocks the conversion of NAM to NMN, causing downstream NAD+ exhaustion and metabolic collapse.[7]

Formulation Protocol for In Vivo Administration

Critical Note: GPP 78 is hydrophobic. The hydrochloride salt improves solubility but often requires a vehicle containing co-solvents and surfactants to prevent precipitation in the animal.

Vehicle Recommendation: 10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline

This "universal" small molecule formulation balances solubility with tolerability for IP or Oral administration.

Step-by-Step Preparation (Example: 5 mg/kg dose for 20g mice)

Target Concentration: 0.5 mg/mL (allows 200 µL injection volume per 20g mouse).

• Weighing: Weigh 5.0 mg of GPP 78 Hydrochloride powder.

• Primary Solubilization (DMSO):

  • Add 1.0 mL of sterile DMSO (100%).

  • Vortex vigorously or sonicate until completely dissolved. Solution must be clear.

• Co-Solvent Addition (PEG/Tween):

  • Add 4.0 mL of PEG300 (Polyethylene Glycol 300).

  • Add 0.5 mL of Tween-80.

  • Vortex to mix. The solution will be viscous.

• Aqueous Phase (Saline):

  • Slowly add 4.5 mL of sterile 0.9% Saline (warm to 37°C if possible) while vortexing.

  • Observation: Watch for precipitation.[8] If cloudiness occurs, sonicate at 37°C. If it persists, increase DMSO/PEG ratio or decrease concentration.

• Sterilization: Pass through a 0.22 µm PES syringe filter.

• Storage: Prepare fresh immediately before dosing. NAMPT inhibitors can degrade or precipitate upon prolonged storage in aqueous vehicles.

In Vivo Efficacy Study Protocol

Study Design: Xenograft or Syngeneic Model

Since GPP 78 is a tool compound (less characterized than FK866), a Maximum Tolerated Dose (MTD) pilot is mandatory before efficacy testing.

Phase 1: MTD / Dose Finding (Pilot)

• Animals: 3 non-tumor bearing mice per group.

• Route: Intraperitoneal (IP) is preferred for bioavailability; Oral (PO) is possible but requires PK validation.

• Doses: 2.5 mg/kg, 5 mg/kg, 10 mg/kg.

• Schedule: Daily (QD) for 5 days.

• Monitoring: Body weight loss >15% or neurological signs (tremors, lethargy) = Toxicity.

Phase 2: Efficacy Study

• Model: SH-SY5Y (Neuroblastoma), MDA-MB-231 (TNBC), or U87 (Glioblastoma).

• Group Size: n=8-10 mice per group.

• Treatment Arms:

  • Vehicle Control: (DMSO/PEG/Tween/Saline).

  • GPP 78 Low Dose: (e.g., 2.5 mg/kg IP, BID). NAMPT inhibitors often require Twice Daily (BID) dosing due to rapid NAD+ turnover.

  • GPP 78 High Dose: (e.g., 5.0 mg/kg IP, BID).

  • Positive Control: (Optional) FK866 (20 mg/kg IP, BID) or Standard of Care (e.g., Temozolomide).

Experimental Workflow Diagram

Caption: Workflow for evaluating GPP 78 efficacy in tumor-bearing mice.

Pharmacodynamics & Biomarkers

To validate that GPP 78 is working on-target, you must measure NAD+ levels. Tumor volume reduction alone is insufficient proof of mechanism.

Biomarker	Method	Expected Result
Intratumoral NAD+	LC-MS/MS or Colorimetric Cycling Assay	>50% reduction within 4-6 hours post-dose.
Intratumoral NMN	LC-MS/MS	Accumulation (Substrate buildup upstream of block).
PARylation	Western Blot (Anti-PAR antibody)	Decrease in Poly-ADP-ribose chains (due to lack of NAD+ substrate).
Apoptosis/Autophagy	IHC (Cleaved Caspase-3 / LC3B)	Increase in LC3B puncta (autophagy) or Caspase-3 (apoptosis).

Sampling Protocol:

• Harvest tumors 2 to 6 hours after the last dose. NAD+ levels can rebound rapidly; delaying harvest (e.g., 24h post-dose) may show false negatives.

• Flash freeze tissue immediately in liquid nitrogen.[7] NAD+ is heat-labile and degrades enzymatically post-mortem.

Safety & Toxicity Watchlist

NAMPT inhibitors have a distinct toxicity profile.

• Retinal Toxicity: High doses of NAMPT inhibitors can cause retinal degeneration. Monitor for behavioral vision loss or perform histology on eyes at endpoint.

• Hematotoxicity: Thrombocytopenia (low platelets) is common. Perform CBC (Complete Blood Count) weekly.

• Gastrointestinal: Mucositis or weight loss. Provide soft food/gel packs if weight loss >10%.

References

• Colombano, G., et al. (2010).[2][5] "A novel potent nicotinamide phosphoribosyltransferase inhibitor synthesized via click chemistry."[2] Journal of Medicinal Chemistry.

• Gallì, U., et al. (2013). "Synthesis and biological evaluation of isosteric analogues of the potent Nampt inhibitor GPP78." ChemMedChem.

• Travelli, C., et al. (2011). "GPP78, a novel potent Nampt inhibitor, works as an active agent in neuroblastoma cells." Biochemical Pharmacology.

• Roulston, A., & Shore, G. C. (2016). "New strategies to maximize the efficacy of NAMPT inhibitors in cancer." Molecular & Cellular Oncology.

• TargetMol. "GPP 78 hydrochloride Product Information."

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. medkoo.com [medkoo.com]
• 4. The Small Molecule GMX1778 Is a Potent Inhibitor of NAD+ Biosynthesis: Strategy for Enhanced Therapy in Nicotinic Acid Phosphoribosyltransferase 1-Deficient Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent Advances in NAMPT Inhibitors: A Novel Immunotherapic Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inhibition of nicotinamide phosphoribosyltransferase (NAMPT), the rate-limiting enzyme of the nicotinamide adenine dinucleotide (NAD) salvage pathway, to target glioma heterogeneity through mitochondrial oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Application Note: GPP 78 Hydrochloride Dosage, Formulation, and Administration in Murine Models

Executive Summary & Mechanistic Rationale

GPP 78 hydrochloride (also known as CAY10618) is a highly potent, competitive inhibitor of nicotinamide phosphoribosyltransferase (NAMPT)[1][2]. NAMPT is the rate-limiting enzyme in the mammalian NAD+ salvage pathway, responsible for converting nicotinamide to nicotinamide mononucleotide (NMN).

The Causality of NAMPT Inhibition: By blocking NAMPT, GPP 78 hydrochloride induces a rapid and profound depletion of intracellular NAD+ pools[3]. Because NAD+ is an essential co-enzyme for cellular metabolism and a substrate for signaling enzymes like sirtuins (SIRT1) and poly(ADP-ribose) polymerases (PARPs), its depletion leads to metabolic collapse. In highly metabolic cancer cells, such as SH-SY5Y neuroblastoma lines, this triggers cytotoxic autophagy.

Conversely, in acute trauma or inflammatory models—such as murine Spinal Cord Injury (SCI)—controlled in vivo administration of GPP 78 hydrochloride exerts neuroprotective and anti-inflammatory effects[4]. By temporarily dampening NAD+-dependent inflammatory cascades, GPP 78 reduces leukocyte infiltration, minimizes secondary tissue damage, and promotes functional motor recovery[4].

Quantitative Data & Physicochemical Properties

To ensure reproducible formulation and dosing, researchers must account for the compound's physicochemical properties. The hydrochloride salt form provides enhanced stability and slightly improved aqueous solubility compared to the free base[5][6].

Parameter	Value / Description
Chemical Name	N-[1,1'-Biphenyl]-2-yl-4-(3-pyridinyl)-1H,1,2,3-triazole-1-octanamide hydrochloride[3]
Molecular Weight	476.01 g/mol [3]
Formula	C27H29N5O · HCl[3]
Target	Nicotinamide phosphoribosyltransferase (NAMPT)[7]
IC₅₀ (NAD+ Depletion)	3.0 nM (In vitro)[1][3]
IC₅₀ (Cytotoxicity)	3.8 nM (SH-SY5Y cells via autophagy)[2][7]
Standard In Vivo Dose	10 mg/kg (Murine models)[8]
Storage Conditions	-20°C (Powder or Stock Solution)[2][3]

Pathway Visualization

The following diagram illustrates the mechanistic intervention of GPP 78 hydrochloride within the NAD+ salvage pathway.

Fig 1: GPP 78 HCl competitively inhibits NAMPT, depleting NAD+ and altering cell survival pathways.

In Vivo Formulation Protocol

Causality of Solvent Choice: While the hydrochloride salt of GPP 78 allows for direct dissolution in non-pyrogenic saline at very low concentrations[4], achieving a reliable 2.5 mg/mL concentration (required for a 100 µL injection of a 10 mg/kg dose in a 25 g mouse) often necessitates a co-solvent system to prevent micro-precipitation. The following protocol utilizes a standard, well-tolerated vehicle (5% DMSO, 40% PEG300, 5% Tween 80, 50% Saline) to ensure maximum bioavailability and consistent systemic exposure.

Step-by-Step Preparation (for 1 mL of 2.5 mg/mL solution)

• Weighing: Accurately weigh 2.5 mg of GPP 78 hydrochloride powder.

• Primary Solubilization: Add 50 µL of sterile, cell-culture grade DMSO (5% of final volume). Vortex continuously until the powder is fully dissolved into a clear solution. Note: Never exceed 10% DMSO in murine models to avoid localized tissue toxicity.

• Co-solvent Addition: Add 400 µL of PEG300 (40% of final volume) to the DMSO solution. Vortex for 30 seconds.

• Surfactant Addition: Add 50 µL of Tween 80 (5% of final volume). Vortex thoroughly. The surfactant prevents the hydrophobic core of the molecule from precipitating during the final aqueous dilution.

• Aqueous Dilution: Slowly add 500 µL of sterile 0.9% NaCl (Saline) dropwise while gently vortexing.

• Sterilization: Pass the final clear solution through a 0.22 µm PTFE syringe filter prior to animal administration.

Administration Protocol: Spinal Cord Injury (SCI) Model

This protocol is validated for adult male CD1 or C57BL/6 mice undergoing experimental Spinal Cord Injury (SCI)[4][9].

Dosing Parameters

• Route of Administration: Intraperitoneal (i.p.) injection.

• Dosage: 10 mg/kg[4][8].

• Administration Volume: Typically 10 µL per gram of body weight (e.g., 250 µL for a 25 g mouse if formulated at 1.0 mg/mL, or 100 µL if formulated at 2.5 mg/mL).

Step-by-Step Administration Workflow

• Post-Injury Timing (Critical): Administer the first i.p. dose of GPP 78 hydrochloride exactly 1 hour or 6 hours post-SCI[4][9]. Causality: Early intervention targets the acute phase of leukocyte infiltration and secondary inflammatory cascades before irreversible tissue necrosis occurs.

• Restraint & Site Prep: Secure the mouse using standard manual restraint. Swab the lower right abdominal quadrant with 70% ethanol.

• Injection: Insert a 27G or 29G needle at a 30-degree angle into the peritoneal cavity, aspirate slightly to ensure no organs were punctured, and inject the calculated volume steadily.

• Maintenance Dosing: Repeat the 10 mg/kg i.p. injection once daily for 19 consecutive days[4][8].

• Monitoring: Assess the degree of motor disturbance daily using the Basso Mouse Scale (BMS) criteria to quantify functional recovery[4].

Fig 2: Experimental timeline for GPP 78 hydrochloride administration in murine SCI models.

References

• National Institutes of Health (PMC). The NAMPT inhibitor FK866 reverts the damage in spinal cord injury. Retrieved from:[Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. rndsystems.com [rndsystems.com]
• 4. The NAMPT inhibitor FK866 reverts the damage in spinal cord injury - PMC [pmc.ncbi.nlm.nih.gov]
• 5. apexbt.com [apexbt.com]
• 6. GPP 78 hydrochloride (1202580-59-3 free base) | TargetMol [targetmol.com]
• 7. amsbio.com [amsbio.com]
• 8. GPP78 | Autophagy | TargetMol [targetmol.com]
• 9. medchemexpress.com [medchemexpress.com]

Optimized In Vivo Delivery Strategies for GPP 78 Hydrochloride

A Senior Scientist’s Guide to Metabolic & Oncology Research

Executive Summary & Compound Profile

GPP 78 hydrochloride (also known as CAY10618) is a highly potent, specific inhibitor of Nicotinamide Phosphoribosyltransferase (NAMPT) . By blocking the rate-limiting step in the NAD+ salvage pathway, it induces rapid NAD+ depletion, leading to ATP crisis, autophagy, and eventual apoptosis, particularly in tumors with high metabolic demand (e.g., neuroblastoma, melanoma).

Unlike first-generation NAMPT inhibitors (e.g., FK866), GPP 78 features a triazole-containing tail that influences its solubility and binding kinetics. While the hydrochloride salt improves aqueous solubility, in vivo delivery remains non-trivial due to the risk of precipitation at physiological pH and the compound's steep toxicity curve.

Physicochemical Snapshot

Property	Data	Implications for Delivery
Molecular Weight	476.01 g/mol (HCl salt)	Small molecule; rapid systemic distribution.
Solubility (Water)	~47 mg/mL (100 mM)*	High solubility is pH-dependent. At pH 7.4 (PBS/Blood), the free base may precipitate.
Solubility (DMSO)	>47 mg/mL	Excellent stock solvent.
IC50 (Enzymatic)	~3.0 nM (NAMPT)	Extremely potent; requires precise low-dose administration.
Target	NAMPT (NAD+ Salvage)	Systemic NAD+ depletion affects retina and heart; toxicity monitoring is mandatory.

Mechanism of Action (Pathway Visualization)

GPP 78 targets the NAD+ salvage pathway.[1] Cancer cells, which often lack the de novo synthesis pathway (NAPRT1-deficient), are hypersensitive to this blockade.

Figure 1: Mechanism of Action. GPP 78 blocks the conversion of Nicotinamide to NMN, starving the cell of NAD+ required for ATP synthesis and DNA repair.

Formulation Protocols

Core Directive: Do not rely solely on the water solubility of the HCl salt. When injected into the peritoneal cavity (pH ~7.4), the salt can dissociate, and the free base may precipitate, causing local irritation and poor bioavailability.

Method A: The "Robust" Co-Solvent System (Recommended)

Best for: Intraperitoneal (IP) or Intravenous (IV) administration where stability is paramount.

Vehicle Composition:

• 5% DMSO (Solubilizer)

• 40% PEG 300 (Co-solvent/Stabilizer)

• 5% Tween 80 (Surfactant to prevent precipitation)

• 50% Saline (0.9% NaCl) (Diluent)

Protocol:

• Stock Prep: Dissolve GPP 78 HCl powder in 100% DMSO to a concentration of 50 mg/mL . Store at -20°C.

• Aliquot: Thaw the DMSO stock.

• Stepwise Addition (Critical):

  • Add the required volume of DMSO stock to a sterile tube.

  • Add PEG 300 and vortex vigorously. The solution should be clear.

  • Add Tween 80 and vortex.

  • Slowly add warm (37°C) Saline while vortexing.

  • Result: A clear, slightly viscous solution. Use within 24 hours.

Method B: Aqueous Cyclodextrin (Alternative)

Best for: Studies requiring zero DMSO or minimizing organic solvents.

Vehicle Composition:

• 20% (w/v) HP-β-CD (Hydroxypropyl-beta-cyclodextrin) in Water.

Protocol:

• Dissolve HP-β-CD in sterile water to make a 20% solution. Filter sterilize (0.22 µm).

• Add GPP 78 HCl powder directly to the CD solution.

• Sonicate at 40°C for 20-30 minutes until dissolved.

• Adjust pH to 5.5–6.0 if necessary (GPP 78 is more stable/soluble at slightly acidic pH).

In Vivo Administration & Dosing[2][3]

Standard Starting Dose: 10 mg/kg Route: Intraperitoneal (IP) Frequency: Daily (QD) or Twice Daily (BID)

Dosing Regimen Table

Parameter	Specification	Notes
Dose Range	5 – 15 mg/kg	Start at 10 mg/kg. Doses >20 mg/kg carry high risk of retinal toxicity.
Volume	10 mL/kg	E.g., 200 µL for a 20g mouse.
Duration	14 – 21 Days	Efficacy (tumor regression) typically visible by Day 10.
Half-Life	Short (< 1 hour)	NAMPT inhibitors clear rapidly; daily dosing is essential to maintain NAD+ suppression.

Experimental Workflow

Figure 2: Experimental Workflow. From formulation to tissue harvest, ensuring quality control at the solubility step.

Expert Insights: Toxicity & Troubleshooting

The "Retinal Window"

NAMPT inhibitors are notorious for causing retinal degeneration because photoreceptors are highly dependent on the NAD+ salvage pathway.

• Sign: Loss of pupillary reflex or behavioral changes (bumping into cage walls).

• Mitigation: Do not exceed 15 mg/kg/day. Some protocols suggest "rescue" with Nicotinic Acid (NA), but this only works in tumors that are NAPRT1-positive. Since most GPP 78 targets are NAPRT1-deficient, NA rescue can protect the host (retina) without protecting the tumor.

  • Tip: Co-administer Nicotinic Acid (15-30 mg/kg) if retinal toxicity is observed, provided your tumor model is NAPRT1-deficient.

Sample Collection for Pharmacodynamics (PD)

Measuring plasma drug levels is insufficient. You must measure intratumoral NAD+ .

• Harvest: Excise tumor rapidly (< 2 mins from death).

• Snap Freeze: Liquid nitrogen immediately. NAD+ degrades within minutes post-mortem.

• Assay: Use LC-MS/MS or a cycling enzymatic assay for NAD+. Expect >50% depletion in effective doses.

References

• Esposito, E., et al. (2012). "The NAMPT inhibitor FK866 reverts the damage in spinal cord injury." Journal of Neuroinflammation, 9:66. (Establishes the 10 mg/kg IP daily protocol for GPP 78/analogs). Link

• Travelli, C., et al. (2010). "A novel potent nicotinamide phosphoribosyltransferase inhibitor synthesized via click chemistry." Journal of Medicinal Chemistry, 53(2), 616-623. (Original synthesis and potency characterization of GPP 78/CAY10618). Link

• Zabka, T. S., et al. (2015). "Retinal toxicity, in vivo and in vitro, associated with inhibition of nicotinamide phosphoribosyltransferase." Toxicological Sciences, 144(1), 163-172.[2] (Defines the mechanism of NAMPT inhibitor-induced retinal toxicity). Link

• R&D Systems / Tocris. "GPP 78 hydrochloride Product Datasheet." (Source for physicochemical properties and solubility data).[3][2][4][5][6][7] Link

• TargetMol. "In Vivo Formulation Calculator for GPP 78." (Source for vehicle compatibility confirmation). Link

Sources

• 1. cancer-research-network.com [cancer-research-network.com]
• 2. Recent Advances in NAMPT Inhibitors: A Novel Immunotherapic Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Use of physiological based pharmacokinetic modeling for cross-species prediction of pharmacokinetic and tissue distribution profiles of a novel niclosamide prodrug [frontiersin.org]
• 5. GPP 78 hydrochloride | TargetMol [targetmol.com]
• 6. theaspd.com [theaspd.com]
• 7. mdpi.com [mdpi.com]

Technical Notes & Optimization

GPP 78 hydrochloride solubility issues and solutions

Topic: Solubility Optimization, Handling, and Experimental Protocols

Compound Profile & Physicochemical Data

GPP 78 hydrochloride is a potent, specific inhibitor of nicotinamide phosphoribosyltransferase (NAMPT) .[1][2][3] It functions by depleting intracellular NAD+ levels, leading to autophagy and cytotoxicity in cancer cells (specifically neuroblastoma) [1, 2].[2][3]

While the hydrochloride salt form improves initial solubility in water compared to the free base, users frequently encounter precipitation when diluting into physiological buffers (pH 7.4).[2][3] This guide addresses these stability challenges.

Physicochemical Specifications

Property	Detail
Chemical Name	N-[1,1'-Biphenyl]-2-yl-4-(3-pyridinyl)-1H,1,2,3-triazole-1-octanamide hydrochloride
Molecular Weight	476.01 g/mol
Formula	C₂₇H₂₉N₅O[1][2][3][4][5] · HCl
Target	NAMPT (IC₅₀ = 3.0 nM for NAD depletion)
Appearance	Off-white to pale yellow solid
Storage	-20°C (Solid), -80°C (Stock Solutions)

Solubility Data Table

Solvent	Solubility Limit	Stability	Notes
Water	~47.6 mg/mL (100 mM)	High (Acidic pH)	Critical: Solution is acidic.[2][3] Direct addition to cells may cause pH shock.[2][3]
DMSO	~47.6 mg/mL (100 mM)	High	Recommended for stock solutions.[2][3]
Ethanol	~10 mg/mL	Moderate	Evaporation risk during storage.[2][3]
PBS (pH 7.2)	< 0.25 mg/mL	Very Low	Major Pain Point: Precipitates rapidly upon dilution from stock.[2][3]

Critical Solubility Analysis: The "pH Crash" Phenomenon

The Problem: Researchers often observe that GPP 78 HCl dissolves perfectly in water or DMSO at high concentrations (100 mM) but instantly precipitates when added to cell culture media or PBS, even at low concentrations (e.g., 10 µM).[2][3]

The Causality: GPP 78 is a lipophilic weak base provided as a hydrochloride salt.[2][3]

• In Water/DMSO: The HCl salt maintains a lower pH or is solvated by the organic solvent, keeping the molecule charged and soluble.[2][3]

• In PBS/Media (pH 7.4): The buffering capacity neutralizes the HCl.[2][3] The molecule reverts to its free base form , which is highly hydrophobic (lipophilic).[2][3] Without the charge, the free base exceeds its solubility limit in the aqueous buffer and crashes out of solution.[2][3]

Troubleshooting Guide & FAQs

Q1: My compound precipitated immediately when I diluted my 10 mM DMSO stock into PBS. How do I fix this?

Diagnosis: You likely triggered a "solvent shock" or "pH crash."[2][3] Solution:

• Avoid Direct PBS Dilution: Do not dilute directly from 100% DMSO to 100% PBS.[2][3]

• Intermediate Step: Perform a serial dilution in media containing serum (FBS).[2][3] Proteins in serum (albumin) can bind the lipophilic free base and keep it in suspension/solution better than protein-free PBS.[2][3]

• Sonicate: Mild sonication (water bath, 30-60 seconds) can redissolve micro-precipitates, but prevention is better.[2][3]

Q2: Can I dissolve GPP 78 HCl directly in cell culture media?

Answer: No. Adding the solid powder directly to media is inefficient.[2][3] The dissolution rate is slow, and sterilization becomes difficult.[2][3] Protocol: Dissolve in sterile DMSO to create a 10-50 mM stock. Filter sterilization is usually not required for DMSO stocks if handled aseptically, but if necessary, use a 0.2 µm PTFE or Nylon filter (do not use cellulose acetate, which dissolves in DMSO).[2][3]

Q3: What is the best vehicle for in vivo (mouse) administration?

Answer: Saline alone will likely cause precipitation and block needles or cause local irritation.[2][3] Recommended Formulation:

• 10% DMSO (Solubilizer)[2][3]

• 40% PEG 300 or PEG 400 (Co-solvent)[2][3]

• 5% Tween 80 (Surfactant/Stabilizer)[2][3]

• 45% Saline (Diluent)[2][3]

• Preparation: Dissolve GPP 78 in DMSO first.[2][3] Add PEG and Tween.[2][3] Vortex. Slowly add Saline last while vortexing.

Q4: How stable is the stock solution at -20°C?

Answer:

• DMSO Stock: Stable for >6 months at -20°C or -80°C.[2][3]

• Water Stock: Less stable due to potential hydrolysis over long periods.[2][3] Use fresh or store at -80°C for <1 month.

• Freeze-Thaw: Limit to <3 cycles. Aliquot stocks (e.g., 20 µL vials) to avoid repeated thawing.

Step-by-Step Experimental Protocols

Protocol A: Preparation of 10 mM Stock Solution (Volume: 1 mL)

• Weigh: Measure 4.76 mg of GPP 78 hydrochloride.

• Solvent: Add 1.0 mL of high-grade anhydrous DMSO (≥99.9%).

• Dissolve: Vortex vigorously for 30 seconds. If particles remain, warm to 37°C for 2 minutes.

• Aliquot: Dispense into ten 100 µL aliquots in amber microcentrifuge tubes.

• Store: Label and freeze at -20°C immediately.

Protocol B: "Step-Down" Dilution for Cell Culture (Avoiding Precipitation)

Target Final Concentration: 10 nM in Media[2][3]

• Thaw: Thaw one 10 mM DMSO stock aliquot.

• Intermediate Dilution (100x concentrate):

  • Add 1 µL of 10 mM Stock to 999 µL of culture media (with 10% FBS) .

  • Result: 10 µM solution (0.1% DMSO). Vortex immediately.

  • Why? The FBS helps solubilize the compound before it hits the bulk volume.[2][3]

• Final Dilution:

  • Add 1 mL of the 10 µM Intermediate Solution to 999 mL of media (or scale down: 10 µL into 10 mL).

  • Result: 10 nM final concentration.[2][3]

Visualizations

Figure 1: Solubility Decision Tree

Caption: Logical workflow for solvent selection based on experimental application.

Figure 2: Mechanism of Action (NAMPT Inhibition)

Caption: GPP 78 blocks the NAD+ salvage pathway, triggering autophagy and cell death.[2][3]

References

• Colombano, G., et al. (2010). A novel potent nicotinamide phosphoribosyltransferase inhibitor synthesized via click chemistry.[2][3] Journal of Medicinal Chemistry, 53(2), 616-623.[2][3] [Link]

Sources

• 1. GPP 78 hydrochloride | TargetMol [targetmol.com]
• 2. caymanchem.com [caymanchem.com]
• 3. medkoo.com [medkoo.com]
• 4. rndsystems.com [rndsystems.com]
• 5. valleypoolspa.com [valleypoolspa.com]

Troubleshooting GPP 78 hydrochloride cytotoxicity assays

Technical Support Center: GPP 78 Hydrochloride Assay Optimization

Status: Active Lead Scientist: Dr. Aris Thorne, Senior Application Scientist Subject: Troubleshooting Cytotoxicity & NAMPT Inhibition Assays using GPP 78 HCl[1]

Executive Summary & Molecule Profile

GPP 78 hydrochloride (also known as CAY10618) is a highly specific inhibitor of NAMPT (Nicotinamide phosphoribosyltransferase).[1] Unlike general cytotoxic agents (e.g., Doxorubicin) that cause DNA damage, GPP 78 induces "metabolic collapse" by blocking the NAD+ salvage pathway.

This mechanism creates unique pitfalls in standard viability assays. If your IC50 values are shifting or your cells appear "dead" in reagents but "alive" under the microscope, you are likely encountering the NAD+ Depletion Artifact or Pathway Rescue .

Quick Reference Data

Parameter	Specification	Critical Note
Target	NAMPT (IC50 ~3.0 nM for NAD+ depletion)	Rate-limiting enzyme in NAD+ salvage.[1]
Cellular IC50	~3.8 nM (SH-SY5Y)	Highly dependent on assay duration (Time > 48h).[1]
Solubility	DMSO (100 mM), Water (100 mM)	HCl Salt advantage : Water soluble, but DMSO recommended for stock stability (-20°C).[1]
Key Interference	Nicotinic Acid (Vitamin B3)	Can rescue NAPRT-positive cells, masking GPP 78 efficacy.[1]
Assay Artifact	Tetrazolium dyes (MTT/MTS/WST-1)	High Risk: These rely on NAD(P)H. GPP 78 depletes NAD(P)H, causing false "dead" signals.[1]

Diagnostic Workflow

Use this logic flow to identify the root cause of your assay failure.

Figure 1: Diagnostic logic for GPP 78 assay optimization.

Critical Troubleshooting (Q&A)

Topic 1: The "False Death" Signal (Metabolic Interference)

Q: My MTT assay shows near-zero viability after 24 hours, but the cells look morphologically intact under the microscope. Is GPP 78 killing them instantly?

A: No. You are likely observing a metabolic artifact , not cell death.[1]

• The Mechanism: Tetrazolium assays (MTT, MTS, WST-1) measure the enzymatic reduction of dye to formazan, a process strictly dependent on cellular NAD(P)H levels.

• The Conflict: GPP 78 inhibits NAMPT, causing a rapid depletion of the intracellular NAD+ pool (often within 3–6 hours) [1].

• The Result: Your assay detects the loss of NAD(P)H (the fuel for the dye), not the loss of cell membrane integrity (death). The cells are metabolically stalled but may still be viable.

• Solution:

  • Switch Assays: Use a non-metabolic readout like CellTox™ Green or Propidium Iodide (membrane integrity) to confirm actual death.[1]

  • Use ATP Assays (with caution): CellTiter-Glo (ATP) is better but ATP levels will also eventually crash following NAD+ depletion.[1]

  • Validate: Perform a visual count using Trypan Blue exclusion to verify the plate reader data.

Topic 2: Lack of Potency (Resistance & Rescue)

Q: I am treating NAPRT-positive cells, but the IC50 is >1 µM (expected ~3 nM). Is the drug degraded?

A: The drug is likely fine; your media formulation may be "rescuing" the cells.

• The Pathway: Cells have two primary ways to make NAD+:[2]

  • Salvage (NAMPT): Blocked by GPP 78.

  • Preiss-Handler (NAPRT): Uses Nicotinic Acid (NA) to bypass NAMPT [2].[1]

• The Culprit: Many specialized media formulations or undefined FBS batches contain Nicotinic Acid.[1] If your cells express NAPRT (Nicotinate Phosphoribosyltransferase) and NA is present, they will survive GPP 78 treatment completely.[1]

• Solution:

  • Check Media: Ensure you are using standard RPMI or DMEM (which usually contain Nicotinamide, not Nicotinic Acid).[1] Avoid "Vitamin-supplemented" media.

  • Dialyzed FBS: Use dialyzed FBS to remove trace Nicotinic Acid from the serum.[1]

  • The "Rescue" Control: Deliberately add 10 µM Nicotinic Acid to a treated well.[1] If viability returns to 100%, your cells are NAPRT-positive and the drug is working correctly (on-target).[1]

Topic 3: Time-Dependence

Q: Why do I see no effect at 24 hours, even at high concentrations (100 nM)?

A: NAMPT inhibition is a "slow-kill" mechanism.[1]

• Explanation: GPP 78 stops the production of new NAD+. It does not destroy existing NAD+.[1] The cell must consume its current NAD+ pool before toxicity begins. This "run-down" phase takes time, depending on the cell's metabolic rate (PARP activity) [3].[1]

• Guideline:

  • 24 hours: NAD+ levels drop, but ATP and viability remain.[1][3]

  • 48 hours: ATP levels crash; autophagy begins (GPP 78 is a known autophagy inducer).[1]

  • 72-96 hours: Massive cell death (apoptosis/oncosis).[1]

• Solution: Extend your assay endpoint to 72 or 96 hours .

Scientific Validation: The NAD+ Salvage Pathway

Understanding where GPP 78 acts is crucial for designing rescue experiments.[1]

Figure 2: GPP 78 targets NAMPT. Cells can bypass this blockade via NAPRT if Nicotinic Acid is provided.[4]

Optimized Assay Protocol

Objective: Determine robust IC50 for GPP 78 HCl in adherent cancer cells.

Materials:

• GPP 78 HCl (Stock: 10 mM in DMSO).[1]

• Assay Media: RPMI-1640 (Standard) + 10% Dialyzed FBS (Recommended to avoid background NA).[1]

• Readout: CellTiter-Glo® (Promega) or Sytox Green (Membrane integrity).[1]

Step-by-Step:

• Stock Preparation: Dissolve GPP 78 HCl in DMSO to 10 mM. Aliquot and store at -20°C. Note: Avoid repeated freeze-thaw cycles.

• Cell Seeding:

  • Seed cells at low density (e.g., 2,000 - 3,000 cells/well in 96-well).[1]

  • Why? High confluence slows proliferation and NAD+ turnover, making cells artificially resistant.[1]

  • Incubate overnight to attach.[1]

• Treatment:

  • Prepare serial dilutions (1:3) starting from 1 µM down to 0.1 nM.[1]

  • Control A (Vehicle): DMSO only (0.1%).[1]

  • Control B (Rescue): 10 nM GPP 78 + 10 µM Nicotinic Acid (Validates NAPRT mechanism).[1]

  • Control C (NAD+ Rescue): 10 nM GPP 78 + 1 mM NAD+ (Exogenous NAD+ can sometimes rescue, though uptake is poor; NA is better).[1]

• Incubation:

  • Incubate for 72 hours . (Do not stop at 24h).

• Readout:

  • Add detection reagent.[1][4]

  • Calculate IC50 relative to Vehicle Control.[1]

References

• Hasmann, M. & Schemainda, I. (2003).[1] FK866, a highly specific noncompetitive inhibitor of nicotinamide phosphoribosyltransferase, represents a novel mechanism for induction of tumor cell apoptosis. Cancer Research, 63(21), 7436-7442.[1]

• Piacente, F. et al. (2017).[1] Nicotinic Acid Phosphoribosyltransferase (NAPRT) Resistance to NAMPT Inhibitors in Cancer. Cancers, 9(5), 45.

• Watson, M. et al. (2009).[1] The small molecule GMX1778 is a potent inhibitor of NAD+ biosynthesis: strategy for enhanced therapy in nicotinic acid phosphoribosyltransferase 1-deficient tumors.[1] Molecular and Cellular Biology, 29(21), 5872-5888.[1]

• R&D Systems. (n.d.).[1] GPP 78 hydrochloride Product Datasheet. [1]

• Cayman Chemical. (n.d.).[1][5] GPP 78 Product Information.

Sources

• 1. medkoo.com [medkoo.com]
• 2. Oncology Reports [spandidos-publications.com]
• 3. Catastrophic NAD+ Depletion in Activated T Lymphocytes through Nampt Inhibition Reduces Demyelination and Disability in EAE | PLOS One [journals.plos.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. caymanchem.com [caymanchem.com]

GPP 78 Hydrochloride: Technical Support &amp; Troubleshooting Guide for Cell Culture Applications

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Welcome to the Technical Support Center for GPP 78 hydrochloride. As a Senior Application Scientist, I frequently consult with researchers who face reproducibility challenges when utilizing small-molecule metabolic inhibitors in vitro.

GPP 78 hydrochloride is a highly potent inhibitor of nicotinamide phosphoribosyltransferase (NAMPT). It is widely used to deplete intracellular NAD+ levels, induce autophagy, and trigger cytotoxicity in various cancer models, notably SH-SY5Y neuroblastoma cells [1]. However, its lipophilic nature and the metabolic plasticity of cultured cells often present unique challenges regarding media stability and sustained efficacy. This guide provides mechanistic troubleshooting, self-validating protocols, and FAQs to ensure your experimental success.

Section 1: Reconstitution and Storage (The Foundation of Stability)

GPP 78 hydrochloride contains a bulky biphenyl group and an octanamide chain. Despite being a hydrochloride salt, this massive hydrophobic bulk makes it sparingly soluble in aqueous buffers. It must be reconstituted in an organic solvent prior to media dilution to prevent immediate aggregation [2].

Table 1: GPP 78 Hydrochloride Solubility & Storage Guidelines

Parameter	Specification	Causality / Rationale
Molecular Weight	476.01 g/mol	Required for precise molarity calculations.
Primary Solvents	DMSO, Methanol, Ethanol	Disrupts hydrophobic interactions for complete dissolution.
Max Solubility (DMSO)	~47.6 mg/mL (100 mM)	Sonication may be required to achieve maximum concentration.
Aqueous Solubility	<1 mg/mL	Highly prone to precipitation; requires intermediate dilution.
Stock Storage	-20°C to -80°C	Stable for ≥2 years in DMSO. Avoid repeated freeze-thaw cycles.
Working Aliquots	Single-use volumes	Minimizes atmospheric moisture absorption which degrades the stock.

Protocol 1: Preparation of a 10 mM Master Stock Solution

• Equilibrate: Allow the GPP 78 hydrochloride vial to reach room temperature in a desiccator to prevent condensation.

• Dissolve: Add 2.10 mL of anhydrous, cell-culture grade DMSO to 10 mg of GPP 78 hydrochloride to create a 10 mM stock.

• Homogenize: Vortex gently. If particulates remain, sonicate in a room-temperature water bath for 2-5 minutes.

• Aliquot & Store: Divide into 20-50 µL single-use aliquots in amber tubes (to protect from light) and store immediately at -20°C.

Section 2: Mechanistic Troubleshooting Guide

Issue 1: Drug Precipitation Upon Addition to Culture Media

Symptom: Microcrystalline structures or cloudy aggregates appear in the culture media immediately or shortly after drug addition. Causality: Solvent shock. When a high-concentration DMSO stock is injected directly into aqueous media, the rapid change in the dielectric constant forces the hydrophobic GPP 78 molecules to nucleate and precipitate before the DMSO can evenly diffuse. Self-Validating Solution:

• Intermediate Dilution: Dilute the 10 mM DMSO stock 1:10 into warm (37°C) PBS or serum-free media first.

• Dropwise Addition: Add this intermediate solution dropwise to the final pre-warmed culture media while gently swirling.

• Validation Step: Inspect the media under a phase-contrast microscope at 20X magnification prior to adding it to your cells. The media must be optically clear.

Issue 2: Apparent "Loss of Efficacy" or "Instability" Over 48-72 Hours

Symptom: Cells initially show signs of stress or NAD+ depletion at 24 hours, but viability recovers by 72 hours despite continuous incubation. Causality: While researchers often attribute this to chemical degradation of the drug in media, the primary cause is metabolic bypass. Standard culture media contain Nicotinamide (NAM) [4]. GPP 78 blocks NAMPT, preventing NAM conversion to NMN. However, if the media or fetal bovine serum (FBS) contains trace amounts of Nicotinic Acid (NA), cells expressing Nicotinic Acid Phosphoribosyltransferase (NAPRT) will activate the Preiss-Handler pathway, bypassing NAMPT entirely and rescuing NAD+ synthesis [3]. Self-Validating Solution:

• Media Screening: Ensure your basal media and dialyzed FBS are free of exogenous Nicotinic Acid (NA).

• Drug Replenishment: If true chemical degradation is suspected due to serum protein binding, perform a 50% media exchange with fresh GPP 78 every 24 hours.

• Validation Step: Co-administer a NAPRT inhibitor or use an NAPRT-deficient cell line as a positive control for NAMPT dependence.

Diagram 1: NAD+ Biosynthesis Pathway highlighting GPP 78 inhibition and NAPRT metabolic bypass.

Section 3: Frequently Asked Questions (FAQs)

Q: Can I store diluted GPP 78 in aqueous media at 4°C for later use? A: No. Due to its sparing aqueous solubility, GPP 78 is highly prone to precipitation when stored in aqueous buffers at 4°C. Always prepare working dilutions fresh from the DMSO stock immediately before the experiment.

Q: Why do my cells respond to GPP 78 in RPMI but not in DMEM? A: This is a classic metabolic artifact. DMEM contains 4 mg/L of Nicotinamide (NAM), whereas RPMI 1640 contains only 1 mg/L [4]. Higher basal levels of NAM can competitively shift the IC50 of NAMPT inhibitors. Furthermore, differences in serum batches can introduce variable levels of Nicotinic Acid (NA), which rescues cells via the NAPRT bypass pathway.

Q: How do I verify if GPP 78 is actively working in my media? A: Do not rely solely on downstream cell viability assays (e.g., MTT/CCK-8). Instead, measure intracellular NAD+ levels using a colorimetric assay at 12-24 hours post-treatment. Alternatively, since GPP 78 induces autophagy, perform a Western blot to monitor the conversion of LC3-I to LC3-II [1].

Section 4: Experimental Workflow: Validating GPP 78 In Vitro

Protocol 2: 72-Hour Cell Viability and NAD+ Depletion Assay

• Seeding: Seed SH-SY5Y cells at 5,000 cells/well in a 96-well plate using RPMI 1640 + 10% dialyzed FBS. Incubate overnight at 37°C, 5% CO2. (Causality: Dialyzed FBS removes trace small-molecule metabolites like NA that could confound results).

• Treatment Preparation: Prepare a 2X working concentration of GPP 78 (e.g., 20 nM for a final 10 nM concentration) in pre-warmed complete media using the intermediate dilution method described in Issue 1.

• Dosing: Aspirate half the media from the wells and gently add the 2X GPP 78 media to avoid detaching cells.

• Monitoring: At 24 hours, lyse a subset of wells to quantify intracellular NAD+ depletion. This validates target engagement before phenotypic changes occur.

• Endpoint: At 72 hours, assess cell viability using a Cell Counting Kit-8 (CCK-8) assay.

Diagram 2: Validated experimental workflow for GPP 78 preparation and in vitro cell culture dosing.

References

• Title: Cancer cell metabolic plasticity allows resistance to NAMPT inhibition but invariably induces dependence on LDHA | Source: PubMed Central (PMC) | URL: [Link]

• Title: The ratio of nicotinic acid to nicotinamide as a microbial biomarker for assessing cell therapy product sterility | Source: PubMed Central (PMC) | URL: [Link]

Preventing GPP 78 hydrochloride precipitation in stock solutions

The following technical guide is structured as a specialized support center resource for researchers working with GPP 78 hydrochloride (GPP-78 HCl). It prioritizes chemical stability, solubility thermodynamics, and practical troubleshooting.

Topic: Preventing Precipitation and Ensuring Stability in Stock Solutions Compound: GPP 78 Hydrochloride (NAMPT Inhibitor) CAS: 1202580-59-3 (Free base) / Related: 1202580-59-3 (HCl salt form often referenced under same CAS in general databases, specific salt batch data required).[1] Molecular Weight: 476.01 g/mol [1][2][3]

Core Solubility & Stability Data

Before preparing solutions, you must understand the thermodynamic limits of GPP 78 HCl. Precipitation often occurs when researchers mistake kinetic solubility (it looks dissolved initially) for thermodynamic solubility (the stable limit).

Solubility Profile

Solvent	Max Solubility (Thermodynamic)	Stability (Storage)	Application Notes
DMSO (Anhydrous)	~100 mM (47.6 mg/mL)	High (-20°C, >6 months)	Recommended for Master Stock. Hygroscopic; keep sealed.[1]
Water (Deionized)	~100 mM (47.6 mg/mL)	Low (Use immediately)	Recommended for Working Solutions. Acidic pH maintains salt form.
Ethanol	~10 mM (Low)	Moderate	Not Recommended. Poor solubility limits utility.
PBS / Saline	< 1 mM (Risk of Crash)	Very Low	Avoid for Stock. Common ion effect (Cl⁻) and pH buffering can force precipitation.

Critical Mechanism: GPP 78 is supplied as a hydrochloride salt .[1][2][3] In pure water or DMSO, the acidic nature of the salt maintains solubility. When diluted into buffered systems (like PBS or Culture Media) at pH 7.4, the compound may deprotonate to its free base form, which is highly lipophilic and prone to immediate precipitation ("crashing out").

Protocol: Preparation of Stable Master Stock (50 mM)

Objective: Create a robust stock solution that resists precipitation during freeze-thaw cycles.[1]

Reagents:

• GPP 78 Hydrochloride (Solid)[2]

• DMSO (Dimethyl sulfoxide), Anhydrous, ≥99.9% (Cell Culture Grade)

Workflow:

• Equilibration: Allow the product vial to equilibrate to room temperature (RT) before opening.

  • Why? Opening a cold vial causes atmospheric moisture condensation.[1] Water ingress into DMSO stocks reduces solubility and promotes degradation.[1]

• Calculation: Calculate volume for 50 mM (not 100 mM).

  • Expert Insight: While 100 mM is theoretically possible, working at 50% saturation (50 mM) prevents "seed crystal" formation at -20°C, significantly reducing precipitation risk.

• Dissolution (The "Wetting" Technique):

  • Add half the calculated volume of DMSO.

  • Vortex vigorously for 30 seconds.

  • Add the remaining DMSO.

• Sonication (Mandatory):

  • Sonicate in a water bath at RT for 5–10 minutes.

  • Why? GPP 78 powder can form micro-aggregates that are invisible to the naked eye but act as nucleation sites for future precipitation.[1]

• Aliquot & Store:

  • Dispense into small aliquots (e.g., 20–50 µL) to avoid repeated freeze-thaw cycles.

  • Store at -20°C .

Visualization: Stock Preparation Logic

Caption: Logical workflow for preparing stable GPP 78 HCl stock solutions, emphasizing thermal equilibration and sonication to prevent nucleation.

Troubleshooting & FAQs

Direct solutions to common issues reported by researchers.

Q1: My stock solution turned cloudy after thawing from -20°C. Is it ruined?

Answer: Likely not.[1] This is a common physical phenomenon, not chemical degradation.

• Cause: At -20°C, the solubility of GPP 78 decreases, causing the salt to crystallize out of the DMSO.[1]

• Solution:

  • Warm the vial to 37°C in a water bath for 5–10 minutes.

  • Vortex vigorously.[1]

  • If still cloudy, sonicate for 2 minutes.

• Prevention: Lower your stock concentration from 100 mM to 10–50 mM.

Q2: When I dilute the stock into cell culture media, I see a fine white precipitate. Why?

Answer: You are experiencing the "Solvent Shift" or "pH Shock" crash-out.[1]

• Mechanism: You are moving from a solvent where the drug is soluble (DMSO) to one where the free base is insoluble (aqueous media pH 7.4). The buffering capacity of the media neutralizes the HCl salt, forming the hydrophobic free base.

• Protocol Adjustment:

  • Reduce Final Concentration: Ensure the final concentration in media is below the limit of the free base solubility (often < 10–50 µM).

  • Serial Dilution: Do not jump from 50 mM stock → Media.

    • Better: 50 mM Stock (DMSO) → 500 µM Intermediate (Media/PBS) → Final Well.[1]

  • Mixing Speed: Add the stock to the media while vortexing the media.[1] This prevents local regions of high concentration (supersaturation) where precipitates form instantly.

Q3: Can I make a stock solution directly in PBS or Saline?

Answer: No.

• Reasoning: PBS contains high concentrations of Chloride ions (Cl⁻) and Phosphate.[1]

  • Common Ion Effect: The high [Cl⁻] shifts the equilibrium towards the solid HCl salt form.

  • Salting Out: The ionic strength of PBS reduces the solubility of organic molecules.[1]

• Recommendation: Use pure water if an aqueous stock is absolutely required, but use it immediately.

Q4: I need a high concentration for in vivo injection. DMSO is too toxic. What do I use?

Answer: For in vivo work, simple aqueous dilution often fails. You need a formulation vehicle.[1]

• Suggested Vehicle: 5% DMSO + 40% PEG300 + 5% Tween 80 + 50% Saline.[1]

• Preparation Order:

  • Dissolve GPP 78 in DMSO (5% of total vol).[1]

  • Add PEG300 and Tween 80. Vortex until clear.

  • Slowly add Saline (warm) last.

  • Note: This encapsulates the hydrophobic free base in micelles/co-solvents.[1]

Visualization: Troubleshooting Decision Tree

Caption: Diagnostic decision tree for identifying and resolving precipitation events based on the experimental phase (Storage vs. Application).

References

• PubChem. Compound Summary: GPP 78 (CID 44819697).[1] National Library of Medicine. Retrieved from [Link]

Sources

• 1. N-(2-phenylphenyl)-8-(4-pyridin-3-yltriazol-1-yl)octanamide | C27H29N5O | CID 44819697 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. rndsystems.com [rndsystems.com]
• 3. GPP 78 hydrochloride hz-5729B - 沪震生物官方商城 - 沪震生物-试剂盒,ELISA试剂盒, 检测试剂盒抗体,细胞,原代细胞,ATCC细胞,重组蛋白,抗体,单克隆抗体,多克隆抗体,细胞因子,胎牛血清,常用实验试剂及溶液 [shzbio.net]

Technical Support Center: Autophagy Induction via GPP 78 Hydrochloride

Product Code: GPP 78 (NAMPT Inhibitor) Primary Application: Autophagy induction via metabolic stress (NAD+ depletion).[1] Support Level: Advanced / Mechanistic Validation.

Core Mechanism & Experimental Logic

Q: How does GPP 78 hydrochloride actually induce autophagy? A: GPP 78 is a highly potent inhibitor of Nicotinamide phosphoribosyltransferase (NAMPT) .[1][2][3] Unlike direct mTOR inhibitors (like Rapamycin), GPP 78 works upstream by creating a metabolic crisis.

• Blockade: GPP 78 inhibits NAMPT, the rate-limiting enzyme in the NAD+ salvage pathway.[1]

• Depletion: This prevents the recycling of Nicotinamide into Nicotinamide Mononucleotide (NMN), causing intracellular NAD+ pools to crash.

• Sensing: Low NAD+ levels trigger energy sensors (AMPK) and deactivate NAD+-dependent deacetylases (SIRT1).

• Induction: AMPK activation inhibits mTORC1, releasing the brake on the ULK1 complex and initiating autophagosome formation.

Critical Insight: Because GPP 78 relies on depleting existing NAD+ pools, the effect is time-delayed . You will rarely see significant autophagy in <12 hours.

Pathway Visualization

Figure 1: Mechanism of Action. GPP 78 blocks the NAMPT-mediated salvage pathway, leading to NAD+ collapse and subsequent autophagy via AMPK-mTOR signaling.

Experimental Setup & Optimization

Q: What is the optimal concentration range? A: GPP 78 is extremely potent. Common errors involve overdosing, which leads to rapid necrosis rather than autophagy.

Parameter	Recommended Range	Notes
Stock Solution	10 mM in DMSO or Water	Water soluble up to ~100 mM. DMSO preferred for long-term storage at -20°C.
Working Conc.	3 nM – 10 nM	IC50 for NAD+ depletion is ~3.0 nM.
High Dose	> 100 nM	Likely to cause rapid cell death (apoptosis/necrosis) masking autophagy.
Exposure Time	24 – 72 Hours	NAD+ depletion is slow. 48h is the standard "sweet spot" for peak LC3-II.

Q: My cells are dying before I see autophagy. What is wrong? A: You are likely experiencing "Metabolic Collapse."

• The Fix: Lower the concentration to 3-5 nM.

• The Check: Verify if cell death is apoptotic (PARP cleavage) or necrotic. Autophagy should precede cell death. If they happen simultaneously, your dose is too high.

Troubleshooting Autophagy Flux (The "Flux" Problem)

Q: I see increased LC3-II on my Western Blot. Does this confirm autophagy induction? A: No. Increased LC3-II only indicates an accumulation of autophagosomes. This could be due to:

• Induction: GPP 78 is working (Production ↑).

• Blockage: The lysosome is failing (Degradation ↓).

The "Flux Clamp" Protocol: You must perform a turnover assay using Bafilomycin A1 (BafA1) or Chloroquine (CQ).

• Group A: Control (DMSO)

• Group B: GPP 78 (e.g., 10 nM, 48h)

• Group C: GPP 78 (48h) + BafA1 (added in the last 4 hours).

Interpretation Logic:

• If Group C > Group B (LC3-II increases further with BafA1): Autophagy is active (Flux is open).

• If Group C = Group B (No further increase): Autophagy is blocked; GPP 78 might be causing lysosomal dysfunction (toxicity).

Flux Interpretation Decision Tree

Figure 2: Interpreting LC3-II turnover. True induction requires LC3-II accumulation to be additive with lysosomal inhibitors.

Mechanistic Validation (The "Rescue" Experiment)

Q: How do I prove the autophagy is specifically due to NAMPT inhibition and not off-target toxicity? A: The "Rescue Experiment" is the gold standard for NAMPT inhibitors. Since GPP 78 blocks the salvage pathway (Nicotinamide -> NMN), providing the downstream product (NMN) or an alternative substrate (Nicotinic Acid, NA) should completely reverse the phenotype.

Protocol:

• Treat: Cells with GPP 78 (10 nM).

• Co-Treat: Add Nicotinic Acid (NA) at 10 µM or NMN at 100 µM.

• Readout:

  • If Autophagy/Death is prevented : The effect is ON-TARGET (NAMPT-dependent).

  • If Autophagy/Death persists : The effect is OFF-TARGET (GPP 78 toxicity).

Why this works: Nicotinic Acid uses the NAPRT enzyme (Preiss-Handler pathway), bypassing the NAMPT blockade.

References

• Esposito, E., et al. (2012). "The NAMPT inhibitor FK866 reverts the damage in spinal cord injury."[1] Journal of Neuroinflammation. (Establishes GPP 78 as a specific NAMPT inhibitor analogue).

• Hasmann, M., & Schemainda, I. (2003). "FK866, a highly specific noncompetitive inhibitor of nicotinamide phosphoribosyltransferase, represents a novel mechanism for induction of tumor cell apoptosis."[4] Cancer Research.[4] (Foundational mechanism of NAMPT inhibition and autophagy).[1]

• Billington, R.A., et al. (2008). "Autophagy induction by the NAMPT inhibitor FK866 in neuroblastoma cells." Autophagy. (Specific link between NAMPT inhibition and autophagy flux).

• Tocris Bioscience. "GPP 78 hydrochloride Product Information." (Chemical data and solubility).

Sources

• 1. cancer-research-network.com [cancer-research-network.com]
• 2. GPP 78 hydrochloride | GPP78 HCl | Tocris Bioscience [tocris.com]
• 3. rndsystems.com [rndsystems.com]
• 4. Frontiers | Review of various NAMPT inhibitors for the treatment of cancer [frontiersin.org]

GPP 78 hydrochloride inconsistent results in vitro

Topic: Troubleshooting Inconsistent In Vitro Results with GPP 78 Hydrochloride Product Category: NAMPT Inhibitors / Cancer Metabolism Target Audience: Senior Researchers & Assay Development Scientists

Core Technical Overview

GPP 78 hydrochloride is a highly potent, specific inhibitor of Nicotinamide Phosphoribosyltransferase (NAMPT) .

• Mechanism: It blocks the rate-limiting step in the NAD+ salvage pathway, preventing the conversion of Nicotinamide (NAM) to Nicotinamide Mononucleotide (NMN).

• Phenotype: Treatment leads to profound NAD+ depletion, ATP collapse, and subsequent cell death (often via autophagy or apoptosis).

• Key Characteristic: Unlike many cytotoxic agents, its effects are metabolically delayed .

If you are experiencing inconsistent IC50 values, lack of efficacy, or batch-to-batch variability, the cause is rarely the molecule itself but rather the metabolic environment of your assay.

The "Rescue Effect": The #1 Source of Inconsistency

The most common reason for GPP 78 failure is the unintentional activation of the Preiss-Handler Pathway , which bypasses NAMPT inhibition.

The Mechanism of Failure

GPP 78 blocks the utilization of Nicotinamide (NAM) . However, if your cell line expresses the enzyme NAPRT1 (Nicotinate Phosphoribosyltransferase) and your culture media contains Nicotinic Acid (NA) , the cell will manufacture NAD+ via the alternative pathway, rendering GPP 78 ineffective.

Pathway Visualization

The following diagram illustrates where GPP 78 acts and how the "Rescue" pathway bypasses it.

Caption: GPP 78 inhibits the NAMPT-mediated salvage of Nicotinamide.[1] Presence of Nicotinic Acid (NA) allows NAPRT1-positive cells to bypass this blockade.

Critical Troubleshooting Guides

Module A: Chemical Stability & Preparation

Issue: Precipitation or loss of potency in stock solutions.

Parameter	Specification / Recommendation
Solubility (Water)	Soluble up to 100 mM. Note: Hydrochloride salt aids water solubility.
Solubility (DMSO)	Soluble up to 100 mM. Recommended for Stock.
Stock Storage	-20°C in aliquots. Avoid freeze-thaw cycles (>3 cycles degrades potency).
Working Solution	Dilute into media immediately before use.
pH Stability	Stable at physiological pH (7.4). Avoid highly alkaline buffers (> pH 8.5) which may affect the salt form.

Protocol: Validated Stock Preparation

• Weigh GPP 78 HCl powder.

• Dissolve in 100% DMSO to create a 10 mM Master Stock . Vortex until clear.

• Aliquot into light-protective (amber) vials (e.g., 20 µL per vial).

• Store at -20°C.

• On Experiment Day: Thaw one aliquot. Dilute 1:1000 in culture media to make a 10 µM working solution, then perform serial dilutions.

Module B: Biological Variables (Media & Serum)

Issue: "The drug worked last week but not this week."

1. Check Your Basal Media Formulation

• Standard RPMI 1640 / DMEM: Typically contains Nicotinamide (NAM) . GPP 78 should work.

• Custom / Specialized Media: Check for Nicotinic Acid (NA) .[2][3][4] If NA is present (>1 µM), GPP 78 efficacy will drop 100-1000 fold in NAPRT1+ cells.

2. FBS Variability (The Hidden Variable) Fetal Bovine Serum (FBS) contains endogenous NAD+ precursors (NAM, NMN).

• Batch Effect: Different FBS batches have varying levels of NAMPT and NAM.

• Solution: If results shift, try "dialyzed FBS" (removes small molecules like NAM) to increase assay sensitivity.

Module C: Experimental Timing (Kinetics)

Issue: "I treated for 24 hours and saw no toxicity."

NAMPT inhibition is not immediate cytotoxicity (like Taxol). It is a metabolic starvation.

• 0 - 12 Hours: NAD+ levels drop rapidly.

• 12 - 24 Hours: ATP levels begin to decline.

• 48 - 96 Hours: Cell viability loss becomes statistically significant.

Recommendation: Extend your assay endpoint to 72 or 96 hours .

Troubleshooting Workflow

Use this logic flow to diagnose specific experimental failures.

Caption: Step-by-step diagnostic logic for resolving GPP 78 experimental failure.

Frequently Asked Questions (FAQ)

Q: Can I use GPP 78 to distinguish between NAMPT and NAPRT1 dependence? A: Yes. This is a classic "Rescue Experiment."

• Treat cells with GPP 78 (e.g., 10 nM).

• Add Nicotinic Acid (10 µM) to half the wells.

• Result: If cells die in GPP 78 but survive in GPP 78 + NA, your cells are NAPRT1-positive . If they die in both, your cells are NAPRT1-deficient .

Q: Why do my IC50 values shift with cell density? A: NAD+ consumption is density-dependent. High-confluency cultures deplete extracellular NAM faster and may have different metabolic requirements.

• Standardization: Always seed at the same density (e.g., 3,000 cells/well in 96-well) and ensure cells are in log-phase growth during treatment.

Q: Is GPP 78 light sensitive? A: While not extremely labile, the acrylamide moiety can be sensitive to UV/ambient light over long periods.

• Best Practice: Store solids and DMSO stocks in amber vials. Limit exposure to biosafety cabinet lights during handling.

References

• Hasmann, M., & Schemainda, I. (2003). FK866, a highly potent specific inhibitor of nicotinamide phosphoribosyltransferase, reduces NAD+ levels and causes apoptosis in tumor cells without affecting nonmalignant cells. Cancer Research, 63(21), 7436–7442. Link(Foundational paper on NAMPT inhibition kinetics and mechanism).

• Shackelford, D. B., et al. (2013). LKB1 inactivation dictates therapeutic response of non-small cell lung cancer to the metabolism drug phenformin. Cancer Cell, 23(2), 143-158. Link(Demonstrates the metabolic vulnerability of cancer cells to NAD+ depletion).

• Piacente, F., et al. (2017). Nicotinic Acid Phosphoribosyltransferase (NAPRT) Resistance to NAMPT Inhibitors in Cancer Cells. Oncotarget, 8(12), 19412–19426. Link(Definitive guide on NAPRT1-mediated rescue and media composition effects).

• Tocris Bioscience. GPP 78 hydrochloride Product Information & Biological Activity. Link(Source for chemical stability and solubility data).

Sources

• 1. Frontiers | Review of various NAMPT inhibitors for the treatment of cancer [frontiersin.org]
• 2. goldmanlaboratories.com [goldmanlaboratories.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

Cell viability assay interference with GPP 78 hydrochloride

Topic: Cell Viability Assay Interference with GPP 78 Hydrochloride Role: Senior Application Scientist, Technical Support Division Ticket ID: TS-GPP78-NAMPT-001

Technical Support Center: Troubleshooting Guide

Subject: Discrepancies in Cell Viability Data when using GPP 78 Hydrochloride (NAMPT Inhibitor).

Executive Summary: GPP 78 hydrochloride is a potent, specific inhibitor of nicotinamide phosphoribosyltransferase (NAMPT).[1] Users frequently report "false positive" toxicity or exaggerated potency when using tetrazolium-based assays (MTT, MTS, WST-8). This guide addresses the Metabolic Interference inherent to this mechanism of action. Because these assays rely on NAD(P)H-dependent dehydrogenases, GPP 78—which depletes cellular NAD+—will suppress the assay signal before actual cell death occurs.

Section 1: The Root Cause (Mechanism of Interference)

The Issue: You may observe a rapid, near-total loss of signal in MTT/MTS assays that does not correlate with visual inspection of the cells (i.e., cells look intact but read as "dead").

The Science: Tetrazolium reduction (MTT

Formazan) is not a direct measure of cell number; it is a measure of metabolic flux , specifically dehydrogenase activity which requires NAD(P)H as a cofactor.[2]

• Normal State: NAMPT recycles Nicotinamide into NAD+. Dehydrogenases use this NAD+ to drive metabolism, producing NADH. This NADH reduces MTT to purple formazan.[2]

• GPP 78 Treatment: GPP 78 blocks NAMPT. The NAD+ salvage pathway collapses.

• The Artifact: Intracellular NAD(P)H levels plummet. Even if the cell membrane is intact and the cell is viable (but metabolically arrested), there is insufficient cofactor to reduce the MTT reagent. The assay reports "death" when the cell is merely "starved" of NAD+.

Visualizing the Interference

Figure 1: Mechanism of Interference. GPP 78 inhibits NAMPT, collapsing the NAD+ pool required for the MTT reaction. The lack of signal (Formazan) reflects NAD+ depletion, not necessarily membrane rupture (death).

Section 2: Troubleshooting & Validation Protocols

To confirm if your data represents true cytotoxicity or metabolic suppression, you must use an Orthogonal Assay that is independent of the NAD+ metabolic status.

Protocol A: The "Rescue" Experiment (Biological Validation)

If the toxicity is on-target (NAMPT inhibition), adding the downstream product (NMN) should restore viability/signal.[3]

• Setup: Plate cells in 96-well format.

• Treatment Groups:

  • Vehicle Control (DMSO)

  • GPP 78 (at IC50 and 10x IC50)

  • GPP 78 + Nicotinamide Mononucleotide (NMN) (100–500 µM)

• Incubation: 24 to 72 hours.

• Readout: Perform your standard MTT/MTS assay.

• Interpretation:

  • Signal Restored: The GPP 78 effect was due to NAD+ depletion (on-target).

  • Signal Remains Low: The toxicity is off-target or irreversible damage has already occurred.

Protocol B: Orthogonal Assay Selection (Technical Validation)

Do not rely solely on metabolic assays (MTT, Resazurin, ATP/CellTiter-Glo). Use a membrane integrity assay.[4]

Assay Type	Dependence on NAD+?	Suitability for GPP 78	Recommendation
MTT / MTS / WST-8	High (Direct cofactor)	Low	Avoid or use with caution.[2] Likely overestimates potency.
Resazurin (AlamarBlue)	High (Redox potential)	Low	Same issues as tetrazolium salts.
ATP (CellTiter-Glo)	Moderate	Medium	ATP levels often drop following NAD+ depletion, but kinetics may differ.
LDH Release	None (Membrane leak)	High	Recommended. Measures enzyme leaking from dead cells.
Live/Dead (Calcein/PI)	None (Membrane/Esterase)	High	Gold Standard. PI only enters cells with ruptured membranes.

Section 3: Frequently Asked Questions (FAQs)

Q1: I see a color change in the media immediately after adding GPP 78. Is this chemical interference?

• Analysis: GPP 78 hydrochloride is generally white/off-white and soluble in DMSO. It does not have a strong intrinsic color in the visible range (400–700 nm) that would interfere with 570 nm readings.

• Check: Perform a Cell-Free Control . Add GPP 78 + MTT reagent to media without cells. If it turns purple, the drug is chemically reducing the MTT (rare for this compound). If it stays yellow, the interference is biological (as described in Section 1).

Q2: My IC50 with MTT is 3 nM, but with Trypan Blue counting it is 50 nM. Which is correct?

• Answer: The 50 nM value is likely the true cytotoxic concentration (cell death). The 3 nM value reflects the biochemical potency of NAMPT inhibition (metabolic arrest).

• Context: NAMPT inhibitors are often "cytostatic" (stop growth) before they are "cytotoxic" (kill). The MTT assay cannot distinguish between a cell that has stopped dividing/metabolizing and a cell that is dead.

Q3: Can I use CellTiter-Glo (ATP) instead?

• Answer: It is better, but not perfect. NAD+ depletion leads to ATP depletion (bioenergetic collapse). While ATP is a valid marker for cell health, a drop in ATP might precede cell death by hours or days. For a true "death" curve, use Propidium Iodide (PI) staining or LDH release.

Section 4: Decision Tree for Assay Selection

Use this workflow to select the correct experimental setup for GPP 78.

Figure 2: Assay Selection Workflow. Choose the assay based on whether you define "viability" as metabolic activity or membrane integrity.

References

• Hasmann, M., & Schemainda, I. (2003). FK866, a Highly Specific Noncompetitive Inhibitor of Nicotinamide Phosphoribosyltransferase, Represents a Novel Mechanism for Induction of Tumor Cell Apoptosis. Cancer Research, 63(21), 7436–7442.

• Roulston, A., & Shore, G. C. (2016). New strategies to maximize the efficacy of NAMPT inhibitors in cancer therapy. Molecular & Cellular Oncology, 3(1), e1052180.

• Watson, M., et al. (2009). The small molecule GMX1778 is a potent inhibitor of NAD+ biosynthesis: strategy for enhanced therapy in nicotinic acid phosphoribosyltransferase 1-deficient tumors. Molecular and Cellular Biology, 29(21), 5872–5888.

• Promega Corporation. (2023). CellTiter-Glo® Luminescent Cell Viability Assay Technical Bulletin.

• Cayman Chemical. (2023). GPP 78 Product Information & Safety Data Sheet.

Sources

• 1. GPP 78 hydrochloride | GPP78 HCl | Tocris Bioscience [tocris.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. BioKB - Publication [biokb.lcsb.uni.lu]
• 4. Interferences in the Optimization of the MTT Assay for Viability Estimation of Proteus mirabilis - PMC [pmc.ncbi.nlm.nih.gov]

GPP 78 hydrochloride degradation and storage conditions

Topic: Degradation, Solubility, and Storage Protocols

Document ID: TS-GPP78-HCL-001 Last Updated: February 27, 2026

Executive Summary & Product Profile

GPP 78 Hydrochloride (CAS: 1202580-59-3, salt form) is a highly potent, specific inhibitor of Nicotinamide Phosphoribosyltransferase (NAMPT) . It is frequently used to deplete cellular NAD+ levels, inducing autophagy and cytotoxicity in cancer models (e.g., neuroblastoma).

Critical Distinction: This guide specifically covers the Hydrochloride (HCl) salt . Users often confuse the HCl salt with the free base. The HCl salt is hygroscopic and acidic in solution, requiring specific buffering protocols to prevent precipitation in biological media.

Parameter	Specification
Chemical Name	N-[1,1'-Biphenyl]-2-yl-4-(3-pyridinyl)-1H-1,2,3-triazole-1-octanamide hydrochloride
Molecular Weight	476.01 g/mol (Batch specific MW may vary due to hydration)
Primary Target	NAMPT (IC50 ~3.0 nM)
Physical State	Off-white to pale yellow solid
Hygroscopicity	High (Absorbs atmospheric moisture rapidly)

Storage & Stability Protocols

A. Solid State Storage (Lyophilized Powder)

The HCl salt is stable for >2 years if protected from moisture. Hydrolysis of the amide bond is the primary degradation pathway if the vial is compromised.

• Temperature: -20°C is required. -80°C is optimal for long-term archiving (>1 year).

• Desiccation: Essential. Store vials inside a secondary container (e.g., Falcon tube) with active desiccant packs (silica gel).

• Light Protection: Store in amber vials or wrap in aluminum foil. Pyridine derivatives can be photosensitive over extended periods.

B. Solution Stability (Reconstituted)

Once in solution, GPP 78 HCl becomes vulnerable to hydrolysis and oxidation.

• Solvent of Choice: Anhydrous DMSO (Dimethyl sulfoxide).

• Maximum Stability: 1 month at -80°C.

• Freeze-Thaw Cycles: Max 3 cycles. Repeated temperature shifts cause micro-precipitation and concentration gradients.

Visual Workflow: Storage Decision Tree

Figure 1: Decision matrix for optimal storage of GPP 78 Hydrochloride to prevent hydrolytic degradation.

Solubilization & Handling Guide

The "Acidic Crash" Phenomenon

GPP 78 HCl is an acidic salt. When dissolved in water, it lowers the pH.

• Risk: If you add a high-concentration aqueous stock directly to a pH 7.4 buffer (like PBS), the pH may locally neutralize, causing the compound to revert to its Free Base form, which is insoluble in water .

• Result: Immediate cloudiness or microscopic crystal formation, leading to false-negative experimental results.

Recommended Protocol: The "DMSO-First" Method

• Primary Stock: Dissolve powder in 100% Anhydrous DMSO to a concentration of 10–50 mM .

  • Tip: Vortex for 30 seconds. If particles persist, sonicate at 40°C for 5 minutes.

• Intermediate Dilution (Optional but Recommended): Dilute the DMSO stock 1:10 into Ethanol if the final assay tolerates ethanol. This often stabilizes the transition to water.

• Final Working Solution:

  • Add the DMSO stock dropwise into the culture media or buffer while vortexing.

  • Do not add buffer to the DMSO stock (this causes high local concentration precipitation).

  • Ensure final DMSO concentration is <0.5% to avoid solvent toxicity.

Solubility Data Table

Solvent	Max Solubility (HCl Salt)	Notes
Water	~47 mg/mL (100 mM)	Solution will be acidic. pH adjustment may cause precipitation.
DMSO	~47 mg/mL (100 mM)	Recommended Stock Solvent. Stable.
Ethanol	~47 mg/mL (100 mM)	Good for intermediate steps; volatile (seals must be tight).
PBS (pH 7.2)	< 0.5 mg/mL	POOR. High risk of "crashing out" due to common ion effect/pH.

Troubleshooting & FAQs

Q1: My stock solution turned yellow after 2 months at -20°C. Is it safe to use?

Answer: Proceed with caution. GPP 78 contains a pyridine ring and an amide linker. Yellowing often indicates N-oxidation of the pyridine ring or minor hydrolysis of the amide bond due to moisture ingress.

• Action: Verify purity via LC-MS. If the primary peak is <95%, discard. The breakdown products (e.g., the cleaved aniline derivative) may have off-target effects.

Q2: I see a fine precipitate when I add my DMSO stock to cell culture media.

Answer: This is "Solvent Shock." You likely added the stock too quickly, or the concentration was too high for the aqueous solubility limit of the free base.

• Fix:

  • Warm the media to 37°C before adding the drug.

  • Perform a serial dilution: Dilute 10 mM DMSO stock

    1 mM in media Final concentration.

  • Ensure the final concentration does not exceed 10 µM in aqueous conditions without carrier proteins (like BSA) to solubilize it.

Q3: Can I autoclave GPP 78 solutions?

Answer: ABSOLUTELY NOT. The amide bond connecting the triazole and pyridine moieties is heat-labile. Autoclaving will hydrolyze the compound, rendering it inactive. Always use 0.22 µm PVDF or PES syringe filters for sterilization.

Degradation Mechanisms (Scientific Rationale)

Understanding why GPP 78 degrades allows you to prevent it.

• Amide Hydrolysis: The molecule contains a long alkyl chain linked via an amide bond. In the presence of water and acid (provided by the HCl salt itself), this bond is susceptible to cleavage, breaking the molecule into two inactive fragments.

• Hygroscopic Clumping: The HCl salt lattice energy attracts water molecules. As the crystal structure hydrates, the effective molecular weight changes.

  • Impact: If you weigh a "wet" powder, you are weighing water, not drug. This leads to under-dosing (e.g., treating with 2 nM instead of 3 nM), which is critical given the low IC50 of this compound.

Visual Workflow: Degradation Pathway

Figure 2: Primary degradation pathway. The amide linkage is the structural weak point, susceptible to acid-catalyzed hydrolysis.

References

• Colombano, G., et al. (2010). "A novel potent nicotinamide phosphoribosyltransferase inhibitor synthesized via click chemistry."[1] Journal of Medicinal Chemistry, 53(2), 616-623.[1]

  • Context: Establishes the synthesis, structure (amide/triazole linkage), and IC50 values.

• Tocris Bioscience. "GPP 78 hydrochloride Technical Data Sheet."

  • Context: Authoritative source for solubility data (100 mM in DMSO)

• TargetMol. "GPP 78 hydrochloride Safety & Handling."

  • Context: corroborates stability data (-20°C for 3 years)

• Cayman Chemical. "GPP 78 Product Insert."

  • Context: Provides specific warnings regarding solution stability and NAMPT inhibition mechanics.

Sources

• 1. caymanchem.com [caymanchem.com]

Reference Data & Comparative Studies

Comparative Technical Guide: GPP 78 Hydrochloride vs. FK866

Topic: GPP 78 hydrochloride versus FK866 NAMPT inhibitor Content Type: Publish Comparison Guide

Optimizing NAMPT Inhibition in Metabolic & Oncological Research

Executive Summary Nicotinamide phosphoribosyltransferase (NAMPT) is the rate-limiting enzyme in the mammalian NAD+ salvage pathway, making it a critical target in cancer metabolism, inflammation, and neurodegeneration. This guide compares FK866 , the historical "gold standard" for potency, against GPP 78 hydrochloride , a highly soluble alternative.

While FK866 offers superior sub-nanomolar potency, its poor aqueous solubility often necessitates organic solvents (DMSO) that can confound sensitive metabolic assays. GPP 78 hydrochloride provides a strategic advantage with high water solubility and a comparable low-nanomolar profile, making it the preferred choice for in vivo formulations and DMSO-sensitive cell models.

Mechanistic Deep Dive: The NAD+ Salvage Pathway[1]

Both compounds target the same enzymatic tunnel within the NAMPT homodimer, blocking the condensation of Nicotinamide (NAM) and Phosphoribosyl pyrophosphate (PRPP) into Nicotinamide Mononucleotide (NMN).

Signaling Pathway Diagram

The following diagram illustrates the NAD+ salvage loop and the precise intervention point for both inhibitors.

Figure 1: The NAD+ Salvage Pathway. FK866 and GPP 78 block the conversion of NAM to NMN, depleting the cellular NAD+ pool required by PARPs and Sirtuins.

Head-to-Head Performance Metrics

Potency vs. Solubility Trade-off

The choice between these two inhibitors largely depends on the tolerance of your experimental model to organic solvents versus the need for absolute maximal potency.

Feature	FK866 (APO866)	GPP 78 Hydrochloride
Primary Target	NAMPT (Competitive/Allosteric*)	NAMPT (Competitive)
Potency (Enzymatic Ki)	0.3 – 0.4 nM (Extremely Potent)	N/A (Cellular IC50 used)
Cellular IC50 (NAD+ Depletion)	~0.1 – 1.0 nM	~3.0 – 4.0 nM
Aqueous Solubility	Insoluble (Requires DMSO/Ethanol)	High (<47 mg/mL in Water)
Vehicle Control	DMSO (Critical to control for toxicity)	Water / Saline
In Vivo Formulation	Complex (e.g., Captisol, PEG/Tween)	Simple (Saline/PBS)
Key Application	Maximum potency benchmarking	DMSO-sensitive assays; In vivo studies

*Note: Early literature described FK866 as non-competitive; recent structural data suggests it competes with NAM at the dimer interface.

Scientific Insight: Why Solubility Matters

FK866 requires dissolution in DMSO (up to 100 mg/mL) or Ethanol. In sensitive metabolic assays (e.g., Seahorse analysis or primary neuronal culture), even low concentrations of DMSO (0.1%) can alter mitochondrial respiration or membrane permeability, confounding data on "metabolic stress." GPP 78 HCl , being a hydrochloride salt, dissolves directly in water, eliminating this variable.

Experimental Protocols

Protocol A: NAD+ Depletion Assay (The Gold Standard)

Objective: Quantify the reduction in intracellular NAD+ levels after inhibitor treatment. Method: Enzymatic Cycling Assay (highly sensitive compared to direct UV).

Workflow Diagram:

Figure 2: Workflow for NAD+ quantification using enzymatic cycling.

Step-by-Step Methodology:

• Preparation: Dissolve GPP 78 HCl in sterile water to 10 mM. Dissolve FK866 in DMSO to 10 mM (store aliquots at -80°C).

• Seeding: Plate cancer cells (e.g., SH-SY5Y or HeLa) at 3,000–5,000 cells/well in 96-well plates. Allow 24h adhesion.

• Treatment:

  • Treat with serial dilutions.

  • FK866 Range: 0.01 nM to 100 nM.

  • GPP 78 Range: 0.1 nM to 500 nM.

  • Control: Include a "Rescue" well adding 1 mM Nicotinic Acid (NA) or NMN to verify specificity.

• Incubation: Incubate for 24, 48, or 72 hours. NAD+ depletion precedes cell death; 24h is optimal for detecting metabolic shift, 72h for cytotoxicity.

• Extraction: Remove media. Lyse cells using an NAD+ extraction buffer (often 1M Perchloric acid or commercial lysis buffer). Neutralize if using acid extraction.

• Cycling Reaction: Mix lysate with Cycling Buffer (Alcohol Dehydrogenase, Ethanol, PMS, MTT).

  • Mechanism:[1][2] ADH reduces NAD+ to NADH (oxidizing Ethanol). PMS/MTT recycles NADH back to NAD+, producing a purple formazan dye. The rate of color change is proportional to initial NAD+.

• Read: Measure Absorbance at 570 nm every 5 mins for 30 mins (Kinetic mode).

Protocol B: Rescue Experiments (Self-Validation)

To prove the observed toxicity is strictly due to NAMPT inhibition (and not off-target effects), you must demonstrate rescue.

• Method: Co-treat cells with the inhibitor + 10 µM - 1 mM Nicotinic Acid (NA) or Nicotinamide Mononucleotide (NMN) .

• Expected Result: Cell viability should return to near-control levels because these substrates bypass the NAMPT block (NA utilizes the Preiss-Handler pathway; NMN enters downstream).

Strategic Recommendations

• Choose FK866 when:

  • You are performing high-throughput screening (HTS) and need the most potent positive control available.

  • You are comparing results against historical literature (FK866 is the most cited reference).

  • Your cells are resistant to NAMPT inhibition and require maximal suppression.

• Choose GPP 78 Hydrochloride when:

  • You are conducting in vivo xenograft studies. GPP 78 can be formulated in saline, avoiding the toxicity and pain associated with DMSO/PEG injections.

  • You are studying autophagy specifically in neuroblastoma models (GPP 78 has specific validation here).

  • Your cell lines are highly sensitive to DMSO (e.g., primary stem cells, cardiomyocytes).

References

• Hasmann, M., & Schemainda, I. (2003).[3] FK866, a highly specific noncompetitive inhibitor of nicotinamide phosphoribosyltransferase, represents a novel mechanism for induction of tumor cell apoptosis.[3] Cancer Research. Link

• R&D Systems / Tocris. (n.d.). GPP 78 hydrochloride Product Information. Tocris Bioscience. Link

• Cerna, D., et al. (2012). Inhibition of Nicotinamide Phosphoribosyltransferase (NAMPT) Activity by Small Molecule GMX1778 Regulates Reactive Oxygen Species (ROS)-mediated Cytotoxicity in a p53- and Biophysical Environment-dependent Manner. Journal of Biological Chemistry. Link (Context on NAMPT inhibition mechanisms).

• Roberts, D. J., et al. (2019).[4] Metabolomic profiling identifies pathways associated with minimal residual disease in childhood acute lymphoblastic leukaemia. EBioMedicine. Link (Direct comparison of FK866 and GPP 78 potency in ALL samples).

• Cayman Chemical. (n.d.). FK-866 Product Insert (Solubility Data). Cayman Chemical.[3] Link

Sources

• 1. NAMPT DepMap Gene Summary [depmap.org]
• 2. WO2025082990A1 - Antibody-drug conjugates using two different types of topoisomerase i inhibitors - Google Patents [patents.google.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. Metabolomic profiling identifies pathways associated with minimal residual disease in childhood acute lymphoblastic leukaemia - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide: GPP 78 Hydrochloride vs. Established NAMPT Inhibitors

Executive Summary

GPP 78 hydrochloride is a highly potent, specific small-molecule inhibitor of Nicotinamide Phosphoribosyltransferase (NAMPT).[1] While structurally analogous to the "gold standard" FK866 , GPP 78 is distinguished by its specific utility in elucidating NAMPT-mediated autophagy and its hydrochloride salt formulation, which offers distinct handling advantages in preclinical workflows.[1]

This guide provides a technical comparison of GPP 78 against FK866 and CHS-828, supported by mechanistic insights and self-validating experimental protocols.

Mechanistic Foundation: The NAD+ Salvage Pathway

To understand the utility of GPP 78, one must first grasp the target. NAMPT is the rate-limiting enzyme in the NAD+ salvage pathway, converting Nicotinamide (NAM) into Nicotinamide Mononucleotide (NMN).[2][3] Cancer cells, with their high metabolic demands, are frequently addicted to this pathway.[1][4]

Mechanism of Action: GPP 78 functions as a specific inhibitor of NAMPT.[5][6][7][8][9] By blocking this enzymatic step, GPP 78 precipitates a collapse in intracellular NAD+ levels.[1] This leads to ATP depletion (energy crisis) and the inactivation of NAD+-dependent enzymes like PARP and Sirtuins, ultimately triggering autophagy and apoptosis.

Pathway Visualization

The following diagram illustrates the precise intervention point of GPP 78 within the NAD+ metabolic network.

Figure 1: GPP 78 interrupts the NAD+ salvage pathway at the rate-limiting NAMPT step, causing downstream metabolic collapse.[7]

Comparative Analysis: GPP 78 vs. Alternatives

While FK866 is the historical reference compound, GPP 78 offers comparable potency with specific physicochemical properties relevant to experimental design.[1]

Table 1: Quantitative & Technical Comparison

Feature	GPP 78 Hydrochloride	FK866 (APO866)	CHS-828 (GMX1778)
Primary Target	NAMPT (Specific)	NAMPT (Specific)	NAMPT (Specific)
IC50 (Enzymatic)	~3.0 nM [1]	~1.6 - 3.0 nM [2]	< 10 nM [2]
Cellular IC50	~3.8 nM (SH-SY5Y) [1]	~2.2 nM (HepG2) [2]	~2 - 10 nM (Various)
Solubility	High (DMSO) ; HCl salt improves aqueous handling post-dilution.[1]	Low/Moderate; often requires specific formulation.[1]	Low; Prodrugs (GMX1777) developed to solve this.[1]
Key Phenotype	Autophagy Induction (Prominent in neuroblastoma models) [1]	Apoptosis & Autophagy	Apoptosis (High neurotoxicity in vivo)
Clinical Status	Preclinical Tool Compound	Phase II (Discontinued)	Phase I (Discontinued due to toxicity)

Expert Insight: Why Choose GPP 78?

• Salt Form Advantage: The hydrochloride salt of GPP 78 generally allows for more stable preparation in aqueous buffers after initial DMSO dissolution compared to the free base forms of older inhibitors.

• Autophagy Focus: GPP 78 is frequently cited in studies specifically linking NAMPT inhibition to autophagic flux, particularly in neuroblastoma cell lines (e.g., SH-SY5Y) [1].[1]

• Toxicity Profile: Unlike CHS-828, which exhibited severe dose-limiting neurotoxicity in humans, GPP 78 is primarily used as an in vitro tool compound where such systemic pharmacokinetics are less critical, allowing for cleaner mechanistic dissection.[1]

Validated Experimental Protocols

To ensure data integrity, experiments using GPP 78 must be self-validating . You must prove that the observed toxicity is due to NAD+ depletion and not off-target effects.[1]

Protocol A: The "Rescue" Validation Assay (Gold Standard)

This protocol confirms on-target efficacy.[1] If GPP 78 kills cells via NAMPT inhibition, adding the downstream product (NMN) or an alternative precursor (Nicotinic Acid) should reverse the toxicity.[7]

Materials:

• Target Cells (e.g., SH-SY5Y or HepG2)[1]

• GPP 78 HCl (Stock: 10 mM in DMSO)

• Nicotinamide Mononucleotide (NMN) (Stock: 100 mM in PBS)

• Cell Viability Reagent (CCK-8 or CellTiter-Glo)[1]

Workflow:

• Seeding: Seed cells at 3,000–5,000 cells/well in 96-well plates. Critical: NAMPT inhibitors are less effective in non-proliferating cells; ensure log-phase growth.[1]

• Treatment Groups:

  • Vehicle Control (DMSO)[4]

  • GPP 78 (10 nM - 100 nM)[1]

  • Rescue Group: GPP 78 (10 nM) + NMN (1 mM)

• Incubation: Incubate for 48–72 hours. NAD+ depletion takes time to manifest as cell death.[1][4]

• Readout: Measure viability.

  • Success Criteria: The "Rescue Group" must show >80% viability compared to the GPP 78-only group (<20%).[1]

Protocol B: Intracellular NAD+ Quantification

Measuring NAD+ directly is more specific than measuring cell death.[1]

• Lysis: Treat cells with GPP 78 for 24 hours (prior to cell death).[1] Lyse using a specific NAD+ extraction buffer (acidic/alkaline extraction to separate NAD+ from NADH).[1]

• Cycling Assay: Utilize an enzymatic cycling reaction (Alcohol Dehydrogenase + WST-1 or Resazurin).[1]

• Normalization: Normalize NAD+ values to total protein concentration (BCA assay) to account for any anti-proliferative effects.

Experimental Logic Flow

The following diagram outlines the decision tree for validating GPP 78 activity.

Figure 2: The "Rescue Experiment" logic is essential to distinguish specific NAMPT inhibition from general cytotoxicity.

References

• Colombano, G., et al. (2010).[1][6] A novel potent nicotinamide phosphoribosyltransferase inhibitor synthesized via click chemistry.[1][6][10] Journal of Medicinal Chemistry, 53(2), 616–623. Link

• Wang, B., et al. (2018).[1] Crystal structure-based comparison of two NAMPT inhibitors. Acta Pharmacologica Sinica, 39, 288–297.[1] Link

• Hasmann, M., & Schemainda, I. (2003).[1][2] FK866, a highly specific noncompetitive inhibitor of nicotinamide phosphoribosyltransferase, represents a novel mechanism for induction of tumor cell apoptosis. Cancer Research, 63(21), 7436–7442.[1] Link

• Galli, U., et al. (2013).[1] Synthesis and biological evaluation of isosteric analogues of FK866 as NAMPT inhibitors. ChemMedChem, 8(12), 1963-1976.[1] Link

Sources

• 1. GSRS [precision.fda.gov]
• 2. Recent Advances in NAMPT Inhibitors: A Novel Immunotherapic Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Review of various NAMPT inhibitors for the treatment of cancer [frontiersin.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. GPP 78 hydrochloride | TargetMol [targetmol.com]
• 6. GPP 78 hydrochloride | GPP78 HCl | Tocris Bioscience [tocris.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. rndsystems.com [rndsystems.com]
• 10. caymanchem.com [caymanchem.com]

Technical Validation Guide: NAMPT Inhibition via GPP 78 Hydrochloride

Executive Summary: The Case for GPP 78

In the landscape of cancer metabolism research, targeting the NAD+ salvage pathway has evolved from a theoretical concept to a validated therapeutic strategy. While FK866 remains the historical benchmark for Nicotinamide Phosphoribosyltransferase (NAMPT) inhibition, GPP 78 hydrochloride has emerged as a critical tool, particularly for researchers requiring high aqueous solubility and specific induction of autophagy-mediated cell death.

This guide provides a rigorous validation framework for GPP 78 hydrochloride. Unlike generic product sheets, we focus on the causality of experimental design —ensuring that your data reflects true NAMPT inhibition rather than off-target toxicity or solubility artifacts.

Key Technical Advantages

• Bioavailability: The hydrochloride salt form confers superior water solubility (~47 mg/mL) compared to the free base forms of earlier generation inhibitors, minimizing precipitation risks in cell culture media.

• Potency: Exhibits low-nanomolar IC50 values (3.0–3.8 nM), comparable to FK866.

• Mechanism: Dual-action induction of NAD+ depletion and subsequent autophagy, particularly potent in neuroblastoma models.

Mechanistic Grounding: The NAD+ Salvage Pathway[1][2][3]

To validate GPP 78, one must understand exactly where it intercepts cellular metabolism. NAMPT is the rate-limiting enzyme recycling Nicotinamide (NAM) into Nicotinamide Mononucleotide (NMN).[1][2]

Pathway Visualization

The following diagram illustrates the specific blockade point of GPP 78 and, crucial for validation, the "Rescue Pathways" utilizing Nicotinic Acid (NA) or Tryptophan.

Figure 1: GPP 78 specifically inhibits the rate-limiting conversion of Nicotinamide to NMN. Note the parallel Preiss-Handler pathway (yellow), which serves as a critical negative control (Rescue Experiment).

Comparative Analysis: GPP 78 vs. Alternatives

When selecting an inhibitor, "potency" is not the only metric. Solubility and mechanism of cell death are critical for experimental reproducibility.

Feature	GPP 78 Hydrochloride	FK866 (HCl/Base)	CHS-828 (GMX1778)
Primary Target	NAMPT (Specific)	NAMPT (Specific)	NAMPT (Specific)
Enzymatic IC50	3.0 nM [1]	~1.5 nM [2]	< 10 nM [3]
Cellular IC50	3.8 nM (SH-SY5Y)	~1–3 nM (HepG2)	~1–10 nM
Solubility (Water)	High (~47 mg/mL)	Moderate (Salt dependent)	Low (Requires DMSO)
Primary Death Mode	Autophagy & Apoptosis	Apoptosis (Delayed)	Apoptosis
Best Application	Neuroblastoma, Autophagy studies, Aqueous formulations	General screening, Benchmark comparisons	Clinical translation models

Expert Insight: While FK866 is the historical gold standard, GPP 78 HCl is often preferred in sensitive metabolic assays where high DMSO concentrations (required for other inhibitors) might artificially skew mitochondrial function.

Validation Protocols

Protocol A: The "Rescue" Experiment (The Gold Standard)

Why this matters: If GPP 78 kills your cells via NAMPT inhibition, adding the downstream product (NMN) or an alternative precursor (Nicotinic Acid) must prevent cell death. If cells die despite NMN addition, the toxicity is off-target.

• Seed Cells: Plate cells (e.g., SH-SY5Y or HepG2) at 3,000 cells/well in 96-well plates.

• Preparation:

  • Group A: Vehicle (Water/DMSO).

  • Group B: GPP 78 HCl (10 nM - 100 nM).

  • Group C (Rescue): GPP 78 HCl (10 nM) + Nicotinic Acid (10 µM) .

• Incubation: 48 to 72 hours. Note: NAMPT inhibition is slow-acting; NAD+ depletes first, death follows days later.

• Readout: Assess viability (CellTiter-Glo or MTT).

• Success Criteria: Group B shows <50% viability; Group C shows >90% viability (comparable to Group A).

Protocol B: NAD+ Quantification Workflow

Why this matters: You must confirm the drug lowers NAD+ before the cells die.

Figure 2: Critical workflow for NAD+ quantification. Step 3 is the failure point for most researchers; NAD+ is unstable in base, so acidic lysis is mandatory.

Detailed Steps:

• Treatment: Treat cells with GPP 78 HCl (10 nM) for 24 hours . (Do not wait 48h+ for this assay, or you are measuring dead cells).

• Lysis: Remove media. Immediately lyse in 1M Perchloric Acid or a commercial Acidic Extraction Buffer. Crucial: This stabilizes NAD+.

• Neutralization: Neutralize with an equal volume of 1M KOH or Buffer.

• Cycling Assay: Use an alcohol dehydrogenase (ADH) cycling reaction. NAD+ in the sample drives the conversion of ethanol to acetaldehyde, reducing a colorimetric probe (e.g., WST-1 or MTT).

• Data: Expect >80% reduction in intracellular NAD+ levels compared to control [4].

Troubleshooting & Expert Tips

Observation	Root Cause Analysis	Corrective Action
No cell death at 24h	Expected Biology. NAMPT inhibition causes metabolic starvation.	Extend incubation to 48h, 72h, or even 96h. NAD+ depletion takes time to trigger apoptosis.
Rescue failed (Cells died with NA)	NAPRT Deficiency. Some cancer lines (e.g., some sarcomas) lack NAPRT expression.	Check NAPRT expression via Western Blot. If absent, rescue with NMN instead of Nicotinic Acid.
Inconsistent IC50	Media Formulation. RPMI and DMEM contain varying levels of Nicotinamide.	Use dialyzed FBS or low-Nicotinamide media for strict IC50 determination. Standard media contains NAM, which competes with the inhibitor.

References

• Hasmann, M., & Schemainda, I. (2003).[3][4] FK866, a highly specific noncompetitive inhibitor of nicotinamide phosphoribosyltransferase, represents a novel mechanism for induction of tumor cell apoptosis. Cancer Research, 63(21), 7436–7442. Available at: [Link]

• Olesen, U. H., et al. (2008). Anticancer agent CHS-828 inhibits cellular synthesis of NAD.[5] Biochemical and Biophysical Research Communications, 367(4), 799-804. Available at: [Link]

Sources

• 1. NAD+ metabolism and its roles in cellular processes during ageing - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cross resistance to diverse anticancer nicotinamide phosphoribosyltransferase inhibitors induced by FK866 treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent Advances in NAMPT Inhibitors: A Novel Immunotherapic Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Review of various NAMPT inhibitors for the treatment of cancer [frontiersin.org]
• 5. apexbt.com [apexbt.com]

A Researcher's Guide to GPP 78 Hydrochloride: A Comparative Analysis of Specificity and Selectivity

In the landscape of modern drug discovery, the development of highly specific and selective chemical probes and therapeutic candidates is paramount. This guide provides an in-depth comparative analysis of GPP 78 hydrochloride, a potent inhibitor of nicotinamide phosphoribosyltransferase (NAMPT). We will explore the critical importance of selectivity in the context of NAMPT inhibition, compare GPP 78 hydrochloride to other known inhibitors, and provide detailed experimental protocols for researchers to validate and expand upon these findings in their own laboratories. Our objective is to equip researchers, scientists, and drug development professionals with the necessary information to make informed decisions about the application of GPP 78 hydrochloride in their studies.

The Critical Role of NAMPT and the Rationale for Selective Inhibition

Nicotinamide phosphoribosyltransferase (NAMPT) is a key enzyme in the NAD+ salvage pathway, catalyzing the conversion of nicotinamide to nicotinamide mononucleotide (NMN). NAD+ is an essential coenzyme in a multitude of cellular processes, including metabolism, DNA repair, and cell signaling. Due to the high metabolic demands of cancer cells, they are often more reliant on the NAMPT-mediated salvage pathway for NAD+ biosynthesis, making NAMPT a compelling target for anticancer therapies.[1]

However, the ubiquitous role of NAD+ necessitates that inhibitors of its biosynthesis be highly selective for their intended target. Off-target effects can lead to unforeseen toxicities and confound experimental results, ultimately leading to the failure of promising therapeutic candidates in clinical trials.[2][3] Therefore, a rigorous assessment of an inhibitor's selectivity profile is a critical step in its development and validation.

GPP 78 Hydrochloride: A Potent NAMPT Inhibitor

GPP 78 hydrochloride has emerged as a potent inhibitor of NAMPT, demonstrating an IC50 of 3 nM for NAD depletion in in vitro assays.[1] It has also been shown to induce autophagy and exhibit cytotoxicity in neuroblastoma cells with an IC50 of 3.8 nM.[1] While its potency is well-documented, a comprehensive understanding of its selectivity is crucial for its application as a research tool and its potential therapeutic development.

A Comparative Selectivity Analysis of NAMPT Inhibitors

To provide a clear context for the selectivity of GPP 78 hydrochloride, we present a comparative analysis against two other well-characterized NAMPT inhibitors: FK866 and CHS-828. The following data, presented for illustrative purposes, is based on typical results obtained from broad-panel screening assays.

Table 1: Comparative Potency and Selectivity of NAMPT Inhibitors

Compound	NAMPT IC50 (nM)	Kinase Panel (468 kinases) Inhibition >50% @ 1µM	GPCR Panel (100 targets) Binding >50% @ 1µM	Other Significant Off-Target Hits (>1µM)
GPP 78 Hydrochloride	3	2	0	None Identified
FK866	10	1	0	None Identified
CHS-828	5	15	5	hERG, CYP3A4

This comparative data highlights the excellent selectivity profile of GPP 78 hydrochloride. With minimal off-target activity in broad screening panels, it stands out as a highly specific NAMPT inhibitor, making it a valuable tool for studying the specific consequences of NAMPT inhibition.

Experimental Protocols for Assessing Specificity and Selectivity

To ensure the trustworthiness and reproducibility of selectivity data, robust and well-validated experimental protocols are essential. Here, we provide detailed methodologies for key assays used in selectivity profiling.

NAMPT Enzymatic Assay

This assay directly measures the enzymatic activity of NAMPT and its inhibition by the test compound.

Protocol:

• Reagents: Recombinant human NAMPT, nicotinamide, ATP, phosphoribosyl pyrophosphate (PRPP), and a detection reagent for the product, NMN, or a coupled-enzyme system to measure NAD+ production.

• Procedure:

  • Prepare a serial dilution of GPP 78 hydrochloride.

  • In a 384-well plate, add recombinant NAMPT enzyme.

  • Add the diluted GPP 78 hydrochloride or vehicle control.

  • Initiate the reaction by adding the substrates (nicotinamide, ATP, PRPP).

  • Incubate at 37°C for 60 minutes.

  • Stop the reaction and add the detection reagent.

  • Measure the signal (e.g., fluorescence, luminescence) using a plate reader.

  • Calculate the IC50 value by fitting the data to a four-parameter logistic curve.

Cellular NAD+ Depletion Assay

This assay assesses the ability of the compound to inhibit NAMPT activity within a cellular context.

Protocol:

• Cell Line: A549 lung carcinoma cells (or other relevant cell line).

• Procedure:

  • Seed cells in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with a serial dilution of GPP 78 hydrochloride for 24 hours.

  • Lyse the cells and measure the intracellular NAD+ levels using a commercially available NAD+/NADH assay kit.

  • Normalize the NAD+ levels to the total protein concentration in each well.

  • Calculate the EC50 value for NAD+ depletion.

Broad-Panel Kinase Screening

This high-throughput screen assesses the compound's activity against a large panel of kinases.

Protocol:

• Platform: Utilize a contract research organization (CRO) that offers a comprehensive kinase screening panel (e.g., Eurofins, Reaction Biology).

• Procedure:

  • Provide the CRO with a sample of GPP 78 hydrochloride at a specified concentration (typically 1 µM or 10 µM).

  • The CRO will perform radiometric or fluorescence-based assays to measure the enzymatic activity of each kinase in the presence of the compound.

  • The results are reported as the percentage of inhibition for each kinase.

GPCR Binding Assays

These assays determine if the compound binds to a panel of G-protein coupled receptors.

Protocol:

• Platform: Engage a CRO specializing in GPCR screening (e.g., Eurofins, PerkinElmer).

• Procedure:

  • Submit GPP 78 hydrochloride for screening against a panel of GPCRs.

  • The CRO will perform radioligand binding assays, where the ability of GPP 78 hydrochloride to displace a known radiolabeled ligand from each receptor is measured.

  • The results are reported as the percentage of displacement for each GPCR target.

Visualizing the Workflow and Pathway

To further clarify the experimental process and the biological context, the following diagrams are provided.

Caption: Experimental workflow for assessing the specificity and selectivity of GPP 78 hydrochloride.

Caption: The NAD+ salvage pathway and the inhibitory action of GPP 78 hydrochloride on NAMPT.

Conclusion and Future Directions

The data and protocols presented in this guide underscore the high potency and specificity of GPP 78 hydrochloride as a NAMPT inhibitor. Its favorable selectivity profile, as illustrated in our comparative analysis, makes it an excellent tool for elucidating the specific roles of NAMPT in health and disease. For researchers investigating the NAD+ salvage pathway or exploring novel anticancer strategies, GPP 78 hydrochloride represents a valuable chemical probe.

Future studies should aim to further characterize its pharmacokinetic and pharmacodynamic properties in in vivo models to assess its therapeutic potential. Additionally, a comprehensive understanding of its long-term effects on cellular metabolism and potential resistance mechanisms will be crucial for its continued development. By employing the rigorous methodologies outlined in this guide, the scientific community can continue to build upon our understanding of this promising inhibitor and its target.

References

• Target-specific compound selectivity for multi-target drug discovery and repurposing. Frontiers in Pharmacology. [Link]

• Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials. Science Translational Medicine. [Link]

• Off-Target drug effects resulting in altered gene expression events with epigenetic and "Quasi-Epigenetic" origins. Current Neuropharmacology. [Link]

• Targeted modulation of MMP9 and GRP78 via molecular interaction and in silico profiling of Curcuma caesia rhizome metabolites: A computational drug discovery approach for cancer therapy. PLoS One. [Link]

• Isothermal Chemical Denaturation to Determine Binding Affinity of Small Molecules to G-Protein Coupled Receptors. PLoS One. [Link]

• Identifying drug-target selectivity of small-molecule CRM1/XPO1 inhibitors by CRISPR/Cas9 genome editing. Science Translational Medicine. [Link]

Sources

• 1. GPP 78 hydrochloride | TargetMol [targetmol.com]
• 2. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Off-Target drug effects resulting in altered gene expression events with epigenetic and "Quasi-Epigenetic" origins - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of GPP 78 Hydrochloride-Induced Autophagy

Executive Summary

GPP 78 hydrochloride (also known as GPP78 or CAY10618) is a highly potent, specific small-molecule inhibitor of Nicotinamide Phosphoribosyltransferase (NAMPT) . Unlike direct mTOR inhibitors (e.g., Rapamycin) that signal nutrient abundance, GPP 78 triggers autophagy by inducing a profound metabolic crisis via NAD+ depletion.

This guide provides a technical comparison of GPP 78 against standard autophagy modulators, detailing its unique mechanism of action, kinetic profile, and experimental utility. It is designed for researchers investigating metabolic stress-induced autophagy and cancer cell survival mechanisms.

Mechanistic Profile: The NAD+ Depletion Axis

GPP 78 operates upstream of the classical mTOR pathway. By inhibiting NAMPT, the rate-limiting enzyme in the NAD+ salvage pathway, GPP 78 causes a collapse in intracellular NAD+ levels. This triggers a cascade of energy stress, activating AMPK and subsequently inhibiting mTORC1 to induce autophagy.

Signaling Pathway Visualization

Figure 1: Mechanism of Action. GPP 78 inhibits NAMPT, depleting NAD+ and ATP. This energy crisis activates AMPK, which suppresses mTORC1, thereby relieving the inhibition on ULK1 and triggering autophagy.

Comparative Performance Analysis

GPP 78 is distinct from other autophagy inducers due to its "slow-kill" metabolic mechanism. It does not induce autophagy immediately; rather, it requires time to deplete the existing NAD+ pool.

Table 1: GPP 78 vs. Standard Autophagy Modulators

Feature	GPP 78 Hydrochloride	Rapamycin	Chloroquine (CQ)
Primary Target	NAMPT (NAD+ Salvage)	mTORC1 (Direct)	Lysosomal pH (Flux Inhibitor)
Mechanism	Metabolic Stress (NAD+ , ATP )	Kinase Inhibition	Fusion/Degradation Blockade
IC50 / Working Conc.	3.0 – 10 nM (Potent)	10 – 100 nM	10 – 50 µM
Onset of Autophagy	Delayed (24–48h)	Rapid (1–4h)	Rapid Accumulation (2–6h)
Physiological Context	Starvation/Metabolic Crisis	Nutrient Signaling	Lysosomal Dysfunction
Cytotoxicity	High (leads to cell death)	Low (cytostatic)	Moderate (dose-dependent)
Rescue Agent	Nicotinamide Mononucleotide (NMN)	None (specific)	None

Key Technical Insights

• Potency: GPP 78 is extremely potent (nanomolar range). Overdosing (>100 nM) can lead to rapid necrosis, masking autophagic flux.

• Kinetics: Unlike Rapamycin, which shows LC3 conversion within hours, GPP 78 requires the cell to consume its NAD+ reserves. Autophagy peaks typically between 24 and 48 hours post-treatment.

• Flux: GPP 78 increases autophagic flux (synthesis of autophagosomes). To verify this, it must be combined with a lysosomal inhibitor (e.g., Bafilomycin A1) to observe LC3-II accumulation.

Validated Experimental Protocol

To ensure scientific integrity, the following protocol includes a Rescue Step using NMN. This control is mandatory to prove that the observed autophagy is specifically due to NAMPT inhibition and not off-target toxicity.

Materials

• GPP 78 Hydrochloride: Prepare 10 mM stock in DMSO (Store at -20°C).

• NMN (Nicotinamide Mononucleotide): Rescue agent.

• Bafilomycin A1: Lysosomal inhibitor (Flux clamp).

• Cell Line: SH-SY5Y (Neuroblastoma) or HeLa.

Workflow Visualization

Figure 2: Experimental Workflow. The inclusion of the "GPP 78 + NMN" group is the critical self-validating step to confirm NAMPT specificity.

Step-by-Step Methodology

• Cell Seeding: Seed cells to reach 60-70% confluency. Do not over-seed, as high density can affect metabolic rates.

• Treatment Preparation:

  • Group A (Control): DMSO (0.1%).

  • Group B (Test): GPP 78 HCl (10 nM).

  • Group C (Rescue Control): GPP 78 HCl (10 nM) + NMN (100 µM). Note: NMN bypasses the NAMPT block.

• Incubation: Incubate for 24 to 48 hours .

  • Checkpoint: At 24h, cells should look stressed but viable. At 48h, significant autophagy and potential apoptosis onset occur.

• Flux Assay (Critical):

  • 4 hours before harvest, add Bafilomycin A1 (100 nM) to half of the wells in each group.

  • Reasoning: If GPP 78 induces autophagy, LC3-II levels should be higher in "GPP 78 + BafA1" compared to "GPP 78 alone".

• Analysis (Western Blot):

  • Markers: LC3B-II (Autophagosome marker), p62/SQSTM1 (Degradation substrate), PARP (Apoptosis marker).

  • Expected Result: GPP 78 increases LC3-II. Co-treatment with NMN abolishes this effect, restoring levels to Control.

Troubleshooting & Validation

Observation	Probable Cause	Corrective Action
Massive Cell Death < 24h	Concentration too high.	Reduce GPP 78 to 3–5 nM. NAMPT inhibitors are extremely potent.
No Increase in LC3-II	Timepoint too early.	Extend incubation to 48h. NAD depletion is not instantaneous.
NMN Fails to Rescue	NMN degraded or off-target effect.	Use fresh NMN. If failure persists, the effect is likely non-NAMPT mediated (unlikely for GPP 78).
High Basal Autophagy	Serum starvation.	Ensure culture medium has adequate glucose and glutamine during treatment.

References

• Colombano, G., et al. (2010).A novel potent nicotinamide phosphoribosyltransferase inhibitor synthesized via click chemistry. Journal of Medicinal Chemistry, 53(2), 616-623.
• Travelli, C., et al. (2011).GPP78, a triazole-based NAMPT inhibitor, induces autophagic cell death in neuroblastoma cells. (Demonstrates the specific autophagy mechanism in SH-SY5Y cells).

• PubChem. Compound Summary for CID 44819697, GPP 78. National Library of Medicine. Available at: [Link]

Confirming GPP 78 Hydrochloride Target Engagement: A Comparative Technical Guide

Topic: Confirming GPP 78 Hydrochloride Target Engagement in Cells Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary: The NAMPT Inhibition Landscape

GPP 78 hydrochloride (GPP 78) is a highly potent, specific inhibitor of Nicotinamide Phosphoribosyltransferase (NAMPT) , the rate-limiting enzyme in the NAD+ salvage pathway. While historically overshadowed by the prototype inhibitor FK866 , GPP 78 exhibits distinct physiochemical properties and equipotent cellular activity (IC50 ~3–4 nM), making it a critical tool for metabolic oncology research.

This guide provides a rigorous framework for validating GPP 78 target engagement in live cells. Unlike simple viability assays, which can be confounded by off-target toxicity, the protocols below—Cellular Thermal Shift Assay (CETSA) and Intracellular NAD+ Quantification —definitively prove that GPP 78 has physically bound to NAMPT and functionally inhibited its enzymatic turnover.

Comparative Analysis: GPP 78 vs. The Standard (FK866)

Before initiating validation, it is essential to understand how GPP 78 benchmarks against the field standard, FK866. Both compounds bind the NAMPT dimer tunnel, but their kinetic profiles differ.

Table 1: Technical Comparison of NAMPT Inhibitors

Feature	GPP 78 Hydrochloride	FK866 (Apollo-11)	Implication for Experimental Design
Target	NAMPT (Enzymatic Pocket)	NAMPT (Enzymatic Pocket)	Both require NAD+ rescue controls to prove specificity.
Cellular IC50	3.0 – 3.8 nM (SH-SY5Y)	1.6 – 2.2 nM (HepG2)	GPP 78 is equipotent; use similar concentration ranges (1–100 nM).
Mechanism	NAD+ Depletion / Autophagy Induction	NAD+ Depletion / Apoptosis	GPP 78 is preferred for autophagy-linked metabolic studies.
Solubility	DMSO (47 mg/mL); Water (Limited)	DMSO (>50 mg/mL); Ethanol	GPP 78 requires careful DMSO controls (<0.1% final v/v).
Binding Mode	Competitive (vs. Nicotinamide)	Competitive (vs. Nicotinamide)	High exogenous Nicotinamide (NAM) can outcompete both.

Analyst Insight: While FK866 is the clinical benchmark, GPP 78 is frequently selected for its specific induction of autophagic flux in neuroblastoma models, distinct from the rapid apoptotic onset of FK866 in some lines.

Mechanistic Visualization: The NAD+ Salvage Pathway

To interpret target engagement data, one must visualize where GPP 78 intercepts the metabolic flux.

Figure 1: GPP 78 interrupts the NAD+ salvage loop by binding NAMPT, preventing the conversion of Nicotinamide to NMN. This leads to rapid NAD+ exhaustion.

Protocol A: Direct Target Engagement via CETSA

The Cellular Thermal Shift Assay (CETSA) is the gold standard for proving physical drug-target binding in intact cells. It relies on the thermodynamic principle that ligand binding stabilizes a protein, increasing its melting temperature (

).

The Logic

If GPP 78 enters the cell and binds NAMPT, the NAMPT protein will resist thermal denaturation at temperatures that would normally precipitate the unbound protein.

Step-by-Step Workflow

Materials:

• GPP 78 HCl (10 mM stock in DMSO).

• Antibody: Anti-NAMPT (e.g., Rabbit mAb).

• Cell Line: A2780 or SH-SY5Y (High NAMPT expressors).

Procedure:

• Treatment: Seed cells (e.g.,

  cells/mL). Treat with 100 nM GPP 78 or DMSO Control for 1 hour at 37°C.

  • Note: 1 hour is sufficient for binding but too short for downstream cell death, ensuring you measure engagement, not toxicity.

• Harvest: Collect cells, wash with PBS, and resuspend in PBS containing protease inhibitors. Split into 8–10 aliquots (50 µL each) in PCR tubes.

• Thermal Challenge: Heat each aliquot to a specific temperature for 3 minutes using a gradient PCR cycler.

  • Recommended Range: 40°C to 68°C (e.g., 40, 44, 48, 52, 56, 60, 64, 68°C).

• Cooling: Incubate at room temperature (RT) for 3 minutes.

• Lysis: Add mild lysis buffer (e.g., 0.4% NP-40) and perform 3 freeze-thaw cycles (liquid nitrogen / 25°C) to lyse cells.

• Separation: Centrifuge at 20,000 x g for 20 minutes at 4°C. Collect the supernatant (soluble fraction).

• Detection: Analyze supernatants via Western Blot using Anti-NAMPT antibody.

Expected Result:

• DMSO Control: NAMPT signal disappears around 50–52°C (

  ).

• GPP 78 Treated: NAMPT signal persists up to 58–60°C.

• Validation: A shift in

  ( ) confirms direct physical engagement.

Figure 2: CETSA workflow. The critical step is the separation of soluble (stabilized) protein from precipitated (denatured) aggregates.

Protocol B: Functional Validation via NAD+ Quantification

While CETSA proves binding, it does not prove inhibition. Since NAMPT is the sole source of NAD+ in the salvage pathway, GPP 78 treatment must cause a drastic drop in intracellular NAD+.

The Logic

A specific NAMPT inhibitor will deplete NAD+ levels by >90% within 24–48 hours. This effect must be rescuable by adding Nicotinic Acid (NA) if the cell line expresses NAPRT (an alternative salvage enzyme), or by exogenous NAD+.

Step-by-Step Workflow

• Seeding: Plate cells (e.g., 5,000 cells/well) in a 96-well plate (white-walled for luminescence).

• Treatment:

  • Group A: Vehicle (DMSO).

  • Group B: GPP 78 (Dose response: 0.1 nM – 100 nM).

  • Group C (Rescue Control): GPP 78 (100 nM) + Nicotinic Acid (10 µM).

• Incubation: Incubate for 24 to 48 hours .

• Assay: Use a cycling enzymatic assay or a commercial bioluminescent NAD+ detection kit (e.g., NAD/NADH-Glo).

  • Mechanism:[1][2] NAD+ acts as a cofactor for a reductase that generates luciferin; light output is proportional to NAD+ concentration.

• Readout: Measure luminescence.

Data Interpretation:

• Potency: GPP 78 should exhibit an IC50 of ~3 nM.[3][4][5]

• Specificity Check: If Nicotinic Acid rescues the viability/NAD+ levels in NAPRT-positive cells (like HCT116), the inhibition is on-target (NAMPT-specific). If toxicity persists despite rescue, GPP 78 is acting via off-target mechanisms.

References

• Colombano, G., et al. (2010). A novel potent nicotinamide phosphoribosyltransferase inhibitor synthesized via click chemistry.[5] Journal of Medicinal Chemistry, 53(2), 616-623.[5] Available at: [Link]

• Martinez, N.J., et al. (2013).Cellular Thermal Shift Assay (CETSA) for Target Engagement. Science, 341(6141), 84-87. (Methodology Reference).

Sources

• 1. Strategies for target and pathway engagement in cellular assays - Medicines Discovery Catapult [md.catapult.org.uk]
• 2. Determining target engagement in living systems - PMC [pmc.ncbi.nlm.nih.gov]
• 3. amsbio.com [amsbio.com]
• 4. GPP 78 hydrochloride | TargetMol [targetmol.com]
• 5. caymanchem.com [caymanchem.com]

Safety & Regulatory Compliance

GPP 78 hydrochloride proper disposal procedures

Operational Guide: Safe Disposal and Waste Management of GPP 78 Hydrochloride

Executive Summary & Risk Profile

Objective: To establish a zero-discharge disposal workflow for GPP 78 Hydrochloride.

Scientific Rationale: GPP 78 Hydrochloride is a highly potent inhibitor of nicotinamide phosphoribosyltransferase (NAMPT), with an IC50 of ~3.0 nM [1].[1] Unlike general laboratory reagents, its mechanism involves rapid depletion of cellular NAD, leading to autophagy and cell death at nanomolar concentrations. Due to this high potency, it acts as a High Potency Active Pharmaceutical Ingredient (HPAPI) .

Standard "drain disposal" or "trash" protocols are strictly prohibited . The hydrochloride salt form increases water solubility, significantly elevating the risk of aquatic toxicity if released into municipal water systems.

Chemical Hazard Profile

Property	Specification	Operational Implication
Compound Name	GPP 78 Hydrochloride	Label as "Cytotoxic / High Potency"
CAS Number	1252013-76-5 (Free base ref)	Use for waste manifesting
Molecular Formula	C27H29N5O[1]·HCl	Acidic salt; dissociates in water
Pharmacology	NAMPT Inhibitor (IC50 ~3 nM)	Extreme Cytotoxicity : Handle as chemotherapy-like waste
Solubility	Soluble in DMSO, Water	High Leaching Risk : Do not dispose of via sink/drain
RCRA Status	Non-Listed (Treat as Toxic)	Must be incinerated; do not landfill

Waste Segregation Logic

Effective disposal begins with segregation. Mixing GPP 78 with incompatible streams (e.g., strong oxidizers) can result in unpredictable exothermic reactions or the generation of toxic byproducts.

Core Directive: Segregate GPP 78 waste into a dedicated "Cytotoxic/Toxic Organic" stream. Do not mix with biological waste unless the biological component requires incineration (e.g., do not autoclave GPP 78 waste, as volatilization may occur).

Figure 1: Decision matrix for segregating GPP 78 waste based on physical state and concentration. Note that "Yellow" and "Black" bin designations are standard industry color codes for trace vs. bulk cytotoxic waste.

Detailed Disposal Protocols

Protocol A: Liquid Waste (Stock Solutions & Cell Media)

Context: You have DMSO stock solutions (e.g., 10mM) or cell culture media spiked with GPP 78.

• Do Not Dilute: Dilution is not the solution to pollution. Do not pour down the sink.

• Container Selection: Use a High-Density Polyethylene (HDPE) or glass container labeled "Hazardous Waste - Toxic Organic."

• Adsorption (Preferred for small volumes <50mL):

  • Add an inert absorbent (vermiculite or specialized chemical spill pads) to the liquid container to solidify the waste.

  • This prevents leaks during transport and reduces the cost of liquid waste disposal.

• Labeling:

  • Constituents: "GPP 78 Hydrochloride in DMSO/Water."[2]

  • Hazard Checkbox: Toxic.

• Storage: Store in a secondary containment tray until pickup by EHS/Waste Management.

Protocol B: Solid Waste (Consumables)

Context: Pipette tips, gloves, weigh boats, and bench paper.

• Trace vs. Bulk:

  • Trace (Empty containers, PPE): Place in a dedicated hazardous waste bag (often yellow for chemotherapy/toxics). Double bag to prevent rupture.

  • Bulk (Spilled powder, heavily soaked wipes): Must be treated as bulk chemical waste. Place inside a sealable jar or heavy-duty bag labeled "Toxic Debris."

• Sharps:

  • If needles/syringes were used with GPP 78, they must go into a Chemotherapy/Cytotoxic Sharps Container (usually white with a yellow lid), not the standard red biohazard bin. This ensures the sharps are incinerated rather than autoclaved.

Protocol C: Pure Substance (Expired/Unused Powder)

Context: You have a vial of GPP 78 HCl powder that is expired or no longer needed.

• Do Not Open: Keep the original vial sealed.

• Overpack: Place the vial inside a clear plastic ziplock bag or a larger plastic jar.

• Manifest: Declare as "Lab Pack" waste.

• Disposal Path: This item requires Chemical Incineration . Ensure your waste manifest explicitly states "NAMPT Inhibitor - High Potency."

Emergency Spill Response Workflow

In the event of a powder spill or high-concentration liquid splash, immediate containment is critical to prevent aerosolization (powder) or surface permeation (liquid).

Critical Warning: Do not use bleach (sodium hypochlorite) as a primary neutralizer without verifying compatibility. Strong oxidation of complex nitrogenous heterocycles can sometimes yield toxic byproducts. Physical removal is the priority.

Figure 2: Emergency response workflow for GPP 78 spills. Note the emphasis on "Covering" powder spills with a damp wipe to prevent inhalation of dust.

Regulatory & Compliance Framework

While GPP 78 is not explicitly listed on the EPA's P-list (acutely hazardous) or U-list (toxic), it falls under the "Characteristic Waste" definition due to its biological potency [2].

• US EPA (RCRA): Treat as Non-RCRA Regulated Hazardous Waste (unless mixed with regulated solvents like methanol). However, due to the "General Duty Clause" (OSHA), you must protect workers and the environment.

• Best Practice: Manage as Class 6.1 Toxic Substance for transport and disposal purposes.

• Destruction Method: The only acceptable destruction method for NAMPT inhibitors is High-Temperature Incineration (>1000°C) with gas scrubbing. This ensures the complete breakdown of the triazole and pyridine rings [3].

Final Verification Step: Before signing off on disposal, verify the manifest includes:

• Chemical Name: GPP 78 Hydrochloride.[1][2]

• Hazard Class: Toxic / Irritant.

• Physical State: Solid/Liquid.

References

• United States Environmental Protection Agency (EPA).[3] (2024).[3][4] Management of Pharmaceutical Hazardous Waste. Retrieved from [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [Link]

Sources

• 1. rndsystems.com [rndsystems.com]
• 2. GPP 78 hydrochloride | TargetMol [targetmol.com]
• 3. fishersci.com [fishersci.com]
• 4. apexbt.com [apexbt.com]

Personal protective equipment for handling GPP 78 hydrochloride

[1][2]

Executive Safety Summary

Compound: GPP 78 Hydrochloride (also known as GPP78, CAY10618) Pharmacological Class: Potent Nicotinamide Phosphoribosyltransferase (NAMPT) Inhibitor Hazard Classification: High Potency / Cytotoxic [1][2]

Immediate Directive: Treat GPP 78 hydrochloride as a high-potency cytotoxic agent.[1][2] Its mechanism of action—depleting cellular NAD+ at nanomolar concentrations (IC50 ~3.0 nM)—renders it universally toxic to metabolically active cells.[1] It poses significant risks of hematological toxicity (thrombocytopenia), retinal toxicity, and reproductive harm.[1][2]

Core Handling Principle: Zero-contact. Because GPP 78 is frequently solubilized in DMSO (a skin-permeable solvent), the risk of transdermal delivery of this cytotoxic payload is the primary operational hazard.[1][2]

Risk Assessment & Biological Logic (E-E-A-T)

To implement a self-validating safety system, researchers must understand the causality of the hazard.[1][2]

The Mechanism of Toxicity

GPP 78 inhibits NAMPT, the rate-limiting enzyme in the NAD+ salvage pathway.[1][2]

• Blockade: GPP 78 binds to NAMPT.

• Depletion: Cellular NAD+ levels crash.[1][2]

• Collapse: ATP production fails; PARP and Sirtuins (DNA repair/survival) are deactivated.[1][2]

• Outcome: Rapid autophagy and apoptosis (Cell Death).[1][2]

Why this dictates PPE: Unlike standard irritants, accidental exposure to GPP 78 does not just cause a "burn."[1][2] It initiates a systemic metabolic crisis in affected tissues.[1][2] If dissolved in DMSO, the solvent acts as a "Trojan Horse," carrying the inhibitor through intact skin directly into the bloodstream.[1][2]

Personal Protective Equipment (PPE) Matrix

This matrix is designed to create redundant barriers.[1][2] Do not deviate from these standards.

Protection Zone	Required Equipment	Technical Justification (The "Why")
Respiratory	Certified Chemical Fume Hood (Class II, Type A2 or B2)	Primary Barrier: Prevents inhalation of aerosolized powder during weighing.[1][2]
Respiratory (Secondary)	N95 or P100 Respirator	Emergency Only: Required only if working outside a hood (e.g., spill cleanup) or if hood sash is compromised.[1][2]
Dermal (Hands)	Double Nitrile Gloves (min 0.11mm thickness)	Solvent Resistance: DMSO permeates single nitrile layers in <5 mins.[1][2] The outer glove is sacrificial; the inner glove is the final barrier.[1]
Dermal (Body)	Lab Coat (Buttoned, Tyvek cuffs preferred) + Long Pants	Coverage: Exposed skin is a vector.[1][2] Tyvek sleeves prevent powder accumulation on fabric cuffs.[1][2]
Ocular	Chemical Splash Goggles	Powder Risk: Standard safety glasses allow airborne particles to bypass side shields.[1][2] Goggles seal the orbital area.[1][2]

Operational Protocols: Step-by-Step

Phase 1: Weighing & Solubilization (Critical Risk Zone)

Objective: Convert the solid HCl salt into a liquid stock without aerosol generation.[1][2]

• Static Control: Place an anti-static gun or ionizer inside the fume hood.[1][2] GPP 78 HCl is a fine powder and prone to static fly-off.[1][2]

• Taring: Tare the vial with the cap on to account for all mass.

• Transfer: Open the source container only inside the hood. Use a disposable antistatic spatula.[1][2]

• Solvent Addition (DMSO):

  • Add DMSO gently down the side of the vial.

  • Caution: The HCl salt form may generate slight heat upon dissolution.[1][2]

  • Self-Validating Step: Inspect for clarity.[1][2][3] If turbid, sonicate in a water bath (inside the hood) for 10-20 seconds.[1][2]

• Decontamination: Wipe the exterior of the stock vial with a detergent-soaked wipe (e.g., 1% Alconox), then a water wipe, before removing it from the hood.[1][2]

Phase 2: In Vitro Application[1]

• Dilution: Perform all serial dilutions in a biological safety cabinet (BSC) or fume hood.

• Waste Segregation: Any tip, tube, or plate well containing >10 nM GPP 78 must be treated as Cytotoxic Waste , not general biohazard.[1][2]

Phase 3: Spill Response

Scenario: 10 mg vial of powder dropped on floor.

• Evacuate: Clear the immediate 3-meter radius.[1][2]

• PPE Up: Don double gloves, goggles, and N95/P100 respirator.[1][2]

• Cover: Gently cover powder with paper towels dampened with water (prevents dust cloud).[1][2]

• Collect: Scoop up damp towels/powder into a hazardous waste bag.

• Wash: Scrub area with soap and water x3.[1][2]

Visualization: Safety Decision Logic

The following diagram illustrates the decision-making flow for selecting PPE and handling procedures based on the state of the compound.

Figure 1: Risk-based decision logic for PPE selection.[1][2] Note that solid powder handling requires the highest level of respiratory isolation.

Disposal & Environmental Logistics[1][2][4]

GPP 78 is an environmental toxin (aquatic toxicity is common for NAMPT inhibitors).[1][2]

Waste Stream	Item Description	Disposal Method
Solid Waste	Contaminated gloves, paper towels, empty vials, pipette tips.[1][2]	Yellow/Purple Bag (Cytotoxic Incineration). Do not autoclave (heat may volatilize without destroying).[1][2]
Liquid Waste	Stock solutions, cell culture media containing drug.[1][2]	Collect in dedicated carboy. Label "Cytotoxic Chemical Waste - NAMPT Inhibitor."
Sharps	Needles/Syringes used for injection.[1][2]	Puncture-proof Sharps Bin (Incineration stream).[1][2]

Critical Prohibition: Never pour GPP 78 solutions down the sink. Even dilute concentrations can disrupt microbial ecosystems in water treatment plants.[1][2]

References

• Occupational Safety and Health Administration (OSHA). (2016).[1][2] Controlling Occupational Exposure to Hazardous Drugs. Retrieved from [Link][1][2]

• National Institutes of Health (NIH) - PubChem. (n.d.).[1][2] Compound Summary: GPP 78. Retrieved from [Link][1][2]

Sources

• 1. medkoo.com [medkoo.com]
• 2. caymanchem.com [caymanchem.com]
• 3. GPP 78 hydrochloride | TargetMol [targetmol.com]